Delta-6-Testosterone Cypionate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of Δ⁶-Testosterone Cypionate

Abstract

This technical guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of Δ⁶-Testosterone Cypionate. Designed for researchers, chemists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the underlying scientific principles and rationale behind the chosen protocols. The synthesis is achieved via the esterification of Δ⁶-Testosterone with 3-cyclopentylpropionyl chloride. The subsequent characterization workflow employs a suite of orthogonal analytical techniques—High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy—to establish an unambiguous structural identity and confirm the purity of the final compound. This guide is structured to serve as a practical and authoritative resource, ensuring reproducibility and adherence to high standards of scientific integrity.

Introduction

Testosterone, the principal male sex hormone, is a foundational molecule in medicinal chemistry and endocrinology[1]. Its therapeutic applications, primarily in androgen replacement therapy, are often limited by its rapid metabolism and short biological half-life[2][3]. To overcome this, medicinal chemists have long employed esterification of the 17β-hydroxyl group to create prodrugs with improved pharmacokinetic profiles[1][4]. Esterification increases the lipophilicity of the steroid, leading to slower release from oily intramuscular depots and a prolonged duration of action[2]. The cypionate ester, formally a 3-cyclopentylpropionate, is a widely used long-acting ester in therapeutic testosterone formulations[2][5][6].

The Δ⁶-Testosterone core, featuring an additional double bond at the C6-C7 position, represents a structural modification to the native testosterone molecule. The introduction of this unsaturation can significantly alter the biological activity and metabolic profile of the steroid. This guide details the chemical linkage of the cypionate ester to the Δ⁶-Testosterone scaffold, a compound of interest for research into novel anabolic and androgenic agents.

The successful synthesis of any active pharmaceutical ingredient (API) or research compound is critically dependent on a robust characterization strategy. This ensures not only that the target molecule has been successfully created but also that it meets the required purity standards for subsequent biological or preclinical evaluation.

Synthesis of Δ⁶-Testosterone Cypionate

The synthesis of Δ⁶-Testosterone Cypionate is a direct and efficient process based on the principles of nucleophilic acyl substitution. The core of this synthesis is the esterification of the secondary alcohol at the C17β position of the steroid nucleus.

Reaction Principle and Strategy

The synthesis involves the reaction of the 17β-hydroxyl group of Δ⁶-Testosterone with 3-cyclopentylpropionyl chloride (cypionyl chloride). The hydroxyl group acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. This reaction is typically facilitated by a non-nucleophilic base, such as pyridine, which serves to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction, thereby driving the equilibrium towards product formation. Anhydrous conditions are crucial to prevent the hydrolysis of the highly reactive acyl chloride reagent.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
Δ⁶-Testosterone	≥98% Purity	Biosynth	Starting Material
3-Cyclopentylpropionyl Chloride	≥98% Purity	Sigma-Aldrich	Acylating Agent[7]
Pyridine, Anhydrous	≥99.8%	MilliporeSigma	Base and Solvent
Dichloromethane (DCM), Anhydrous	≥99.8%	Fisher Scientific	Reaction Solvent
Ethyl Acetate	ACS Grade	VWR	For Extraction
Brine (Saturated NaCl solution)	N/A	Lab Prepared	For Aqueous Wash
Sodium Sulfate, Anhydrous	ACS Grade	LabChem	Drying Agent
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies	For Column Chromatography

Detailed Experimental Protocol

Step 1: Reaction Setup

• In a flame-dried, 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve Δ⁶-Testosterone (1.0 g, 3.49 mmol) in anhydrous dichloromethane (30 mL).

• Add anhydrous pyridine (0.83 mL, 10.47 mmol, 3.0 equiv) to the solution.

• Cool the reaction mixture to 0 °C using an ice-water bath.

Step 2: Addition of Acylating Agent

• While maintaining the temperature at 0 °C, add 3-cyclopentylpropionyl chloride (0.84 g, 5.24 mmol, 1.5 equiv) dropwise to the stirred solution over 10 minutes. Causality Note: Slow addition is necessary to control the exothermic reaction and prevent side product formation.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

Step 3: Reaction Monitoring

• Stir the reaction at room temperature for 12-16 hours under a nitrogen atmosphere.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 hexanes:ethyl acetate solvent system. The product spot should appear at a higher Rf value than the starting Δ⁶-Testosterone spot.

Step 4: Reaction Workup and Extraction

• Once the reaction is complete, cool the mixture in an ice bath and cautiously quench by adding 20 mL of 1 M HCl (aq).

• Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with ethyl acetate (2 x 30 mL).

• Combine the organic layers and wash sequentially with 1 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and finally with brine (1 x 20 mL). Trustworthiness Note: These washes are critical to remove unreacted pyridine, pyridinium hydrochloride salt, and any remaining acidic or basic impurities.

• Dry the combined organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Step 5: Purification

• Purify the resulting crude oil by flash column chromatography on silica gel.

• Elute the column with a gradient of 5% to 20% ethyl acetate in hexanes.

• Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield Δ⁶-Testosterone Cypionate as a white or off-white solid.

• Dry the final product under high vacuum for several hours to remove any residual solvent.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of Δ⁶-Testosterone Cypionate.

Physicochemical and Spectroscopic Characterization

A multi-technique analytical approach is essential for the unambiguous confirmation of the structure and purity of the synthesized Δ⁶-Testosterone Cypionate. This ensures that the material is suitable for its intended research or development application.

Characterization Strategy Flow

The purified product is first analyzed by HPLC to determine its purity. Subsequently, mass spectrometry is used to confirm the molecular weight, and finally, ¹H and ¹³C NMR spectroscopy are employed for definitive structural elucidation.

Caption: Logical workflow for the characterization of the final product.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their differential partitioning between a stationary phase (the column) and a mobile phase. For steroid analysis, reverse-phase HPLC (RP-HPLC) is the method of choice, where a nonpolar stationary phase (like C18) is used with a polar mobile phase[8][9]. The purity of the sample is determined by calculating the area percentage of the main product peak relative to the total area of all peaks detected at a specific UV wavelength.

Detailed HPLC Protocol:

• System: Agilent 1260 Infinity II or equivalent, with a Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: Start at 70% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 245 nm (corresponding to the α,β,γ-unsaturated ketone chromophore).

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of acetonitrile.

Mass Spectrometry (MS)

Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. It provides definitive confirmation of the molecular weight of the compound. Techniques like Electrospray Ionization (ESI) are commonly used for steroid analysis, typically generating a protonated molecular ion [M+H]⁺[10]. Analysis of the fragmentation pattern can further corroborate the structure.

Expected Mass Spectrum:

• Technique: Liquid Chromatography-Mass Spectrometry (LC-MS) with an ESI source in positive ion mode.

• Expected Molecular Ion: For C₂₇H₃₈O₃ (MW: 410.59 g/mol ), the primary ion observed will be the protonated molecule [M+H]⁺ at m/z ≈ 411.6 .

• Key Fragmentation: A characteristic fragmentation would be the loss of the cypionate side chain, leading to a fragment ion corresponding to the Δ⁶-Testosterone core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is the most powerful technique for de novo structural elucidation. It provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR gives information on the number, environment, and connectivity of protons, while ¹³C NMR provides information on the carbon skeleton[11][12][13].

Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS) as an internal standard.

Expected ¹H NMR Signals (in CDCl₃):

• Steroid Core Protons:

  • Vinyl Protons (C6, C7): Signals in the δ 5.5-6.5 ppm region, characteristic of the new double bond.

  • Vinyl Proton (C4): A singlet around δ 5.7 ppm.

  • C17-H: A triplet around δ 4.6 ppm, shifted downfield from its position in the parent alcohol due to the deshielding effect of the ester group.

  • Methyl Protons (C18, C19): Two singlets, typically observed between δ 0.8-1.3 ppm.

• Cypionate Ester Protons:

  • Methylene Protons (α to C=O): A triplet around δ 2.3 ppm.

  • Cyclopentyl and Propionate Protons: A complex series of multiplets between δ 1.0-1.9 ppm.

Expected ¹³C NMR Signals (in CDCl₃):

• Carbonyl Carbons: Two signals in the downfield region: one for the C3 ketone (~δ 199 ppm) and one for the ester carbonyl (~δ 174 ppm).

• Olefinic Carbons: Four signals corresponding to C4, C5, C6, and C7.

• C17 Carbon: A signal around δ 82 ppm, shifted downfield compared to the parent alcohol.

• Cypionate Carbons: Signals corresponding to the methylene and methine carbons of the cyclopentyl and propionate groups, typically in the δ 25-45 ppm range.

Summary of Key Analytical Data

The following table summarizes the expected characterization data for successfully synthesized and purified Δ⁶-Testosterone Cypionate.

Parameter	Expected Value/Observation	Rationale
Molecular Formula	C₂₇H₃₈O₃	Based on chemical structure
Molecular Weight	410.59 g/mol	Sum of atomic masses[14][15]
Appearance	White to off-white crystalline solid	Typical for purified steroids
HPLC Purity	≥98% (by area at 245 nm)	Standard for research-grade compounds
MS (ESI+)	m/z = 411.6 [M+H]⁺	Confirms molecular weight
¹H NMR (C17-H)	~δ 4.6 ppm (triplet)	Confirms esterification at C17
¹³C NMR (C=O)	~δ 199 ppm (ketone), ~δ 174 ppm (ester)	Confirms presence of both carbonyl groups

References

A complete and verifiable list of references is provided below to support the methodologies and claims made within this guide.

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An In-Depth Technical Guide to Delta-6-Testosterone Cypionate: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

Delta-6-Testosterone Cypionate (Δ⁶-Testosterone Cypionate) is a testosterone derivative of significant interest in the pharmaceutical industry, primarily as a process-related impurity in the synthesis of Testosterone Cypionate. Its identification and characterization are crucial for ensuring the purity and safety of the final active pharmaceutical ingredient (API). This technical guide provides a comprehensive overview of the chemical properties and structure of Delta-6-Testosterone Cypionate, drawing upon available analytical data and established principles of steroid chemistry. While extensive experimental data for this specific analogue is not widely published due to its status as a reference standard, this document synthesizes known information to offer a scientifically grounded resource for researchers and drug development professionals.

Introduction: The Significance of a Process-Related Impurity

In the synthesis of steroidal APIs like Testosterone Cypionate, the formation of structurally similar impurities is a common challenge. Delta-6-Testosterone Cypionate emerges as such a compound, distinguished by the introduction of an additional double bond in the steroid's B-ring. The presence of this and other impurities, even in minute quantities, can potentially impact the safety and efficacy of the final drug product. Therefore, a thorough understanding of the chemical identity and properties of Delta-6-Testosterone Cypionate is paramount for the development of robust analytical methods for its detection and quantification. This guide will delve into the structural nuances, physicochemical characteristics, and analytical considerations for this important reference material.

Chemical Structure and Nomenclature

The core structure of Delta-6-Testosterone Cypionate is the androstane skeleton, modified with a cypionate ester at the C17β position and an additional degree of unsaturation between carbons 6 and 7.

IUPAC Name and Synonyms

• IUPAC Name: [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 3-cyclopentylpropanoate[1]

• Common Synonyms: Δ⁶-Testosterone Cypionate, Testosterone Impurity 42[1][2]

• Parent Drug: Testosterone[3]

Chemical Structure Diagram

Caption: 2D structure of Delta-6-Testosterone Cypionate.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₇H₃₈O₃	[1][2][4][5][6]
Molecular Weight	~410.6 g/mol	[1][2][4][5][6]
CAS Number	Not Available	[4][5][6]
Appearance	Expected to be a white to off-white crystalline solid	Inferred from related compounds
Solubility	Expected to be insoluble in water; soluble in organic solvents like alcohol, chloroform, and vegetable oils	Inferred from Testosterone Cypionate[7][8]
InChI	InChI=1S/C27H38O3/c1-26-15-13-20(28)17-19(26)8-9-21-22-10-11-24(27(22,2)16-14-23(21)26)30-25(29)12-7-18-5-3-4-6-18/h8-9,17-18,21-24H,3-7,10-16H2,1-2H3/t21-,22-,23-,24-,26-,27-/m0/s1	[1]
InChIKey	ODXMVVSJJMVADP-ZLQWOROUSA-N	[1]
SMILES	C[C@@]12C(C=C[C@]3([H])[C@]2([H])CC[C@@]4(C)[C@@]3([H])CC[C@@H]4OC(CCC5CCCC5)=O)=CC(CC1)=O	[4]

Synthesis and Formation

Delta-6-Testosterone Cypionate is primarily considered a process-related impurity formed during the synthesis of Testosterone Cypionate. Its formation likely arises from side reactions involving the steroid nucleus.

Plausible Synthetic Pathway

While a specific, optimized synthesis for Delta-6-Testosterone Cypionate is not detailed in the literature, a plausible route can be inferred from general steroid chemistry. The introduction of a double bond at the Δ⁶ position can be achieved through a variety of methods, often involving dehydration of a 6-hydroxylated intermediate.

Caption: Plausible synthetic workflow for Delta-6-Testosterone Cypionate.

Experimental Protocol Insight: The synthesis of Δ⁶-estrogens has been described involving the introduction of a hydroxyl group at the C-6 position using a superbase, followed by dehydration. A similar strategy could be applicable to the testosterone backbone.

Analytical Characterization

The definitive identification and quantification of Delta-6-Testosterone Cypionate rely on modern analytical techniques. As a reference standard, its characterization data is crucial for method development and validation in quality control laboratories.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the analysis of testosterone and its impurities. A reversed-phase HPLC method with UV detection is typically employed.

Exemplary HPLC Method Parameters:

• Column: C18 or C8 stationary phase

• Mobile Phase: A gradient of acetonitrile and water is commonly used.

• Detection: UV at approximately 240 nm

• Rationale: This method provides excellent separation of testosterone and its closely related impurities, allowing for accurate quantification.

Spectroscopic Methods

• Mass Spectrometry (MS): Provides crucial information about the molecular weight and fragmentation pattern, confirming the elemental composition and structural features. The molecular ion peak would be expected at m/z 410.6.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for the unambiguous structural elucidation. While a full spectral assignment for Delta-6-Testosterone Cypionate is not publicly available, the key distinguishing features would be the signals corresponding to the vinyl protons at C6 and C7, and the associated shifts in the signals of neighboring carbons and protons compared to Testosterone Cypionate.

• Infrared (IR) Spectroscopy: Would show characteristic absorption bands for the carbonyl groups (ketone and ester) and the carbon-carbon double bonds.

Potential Metabolism

The metabolic fate of Delta-6-Testosterone Cypionate has not been explicitly studied. However, it is reasonable to extrapolate from the known metabolism of testosterone and other Δ⁶-steroids.

• Ester Hydrolysis: The cypionate ester is expected to be cleaved by esterases in the body to yield Delta-6-Testosterone and cypionic acid.

• Hepatic Metabolism: The resulting Delta-6-Testosterone would likely undergo further metabolism in the liver. Studies have shown that testosterone can be metabolized to Δ⁶-testosterone by human hepatocytes[5]. This suggests that the Δ⁶-unsaturation is a recognized metabolic pathway.

Caption: Postulated metabolic pathway of Delta-6-Testosterone Cypionate.

Conclusion

Delta-6-Testosterone Cypionate serves as a critical reference standard for the quality control of Testosterone Cypionate. While it is not a commercially available therapeutic agent, a comprehensive understanding of its chemical properties and structure is essential for pharmaceutical scientists. This guide has synthesized the available information to provide a detailed overview, from its chemical identity and physicochemical properties to its likely synthetic origins and analytical characterization. The insights provided herein are intended to support the development of robust analytical methodologies and to ensure the quality and safety of testosterone-based therapies.

References

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An In-depth Technical Guide to Delta-6-Testosterone Cypionate

Abstract

This technical guide provides a comprehensive overview of Delta-6-Testosterone Cypionate, a significant derivative of testosterone. The document elucidates its chemical identity, synthesis, pharmacology, and analytical methodologies. While a specific CAS number for Delta-6-Testosterone Cypionate is not currently assigned, this guide collates available scientific information to serve as a crucial resource for researchers, chemists, and professionals in drug development. The content herein is structured to offer not just procedural steps but also the underlying scientific rationale, ensuring a deep and actionable understanding of this compound.

Introduction: The Significance of Androgen Derivatives

The modification of the steroidal backbone of androgens has been a cornerstone of pharmaceutical research, aiming to modulate pharmacokinetic profiles, metabolic stability, and target receptor interactions. Delta-6-Testosterone Cypionate, characterized by the introduction of a double bond at the C6-C7 position of the testosterone molecule and esterification with cypionic acid at the 17-beta hydroxyl group, represents a noteworthy but less-documented member of this class. This guide aims to consolidate the existing knowledge and provide a technical framework for its study and application.

Chemical Identity and Properties

A precise understanding of the physicochemical properties of a compound is fundamental to its application in research and development.

CAS Number and Molecular Structure

A definitive Chemical Abstracts Service (CAS) number has not been assigned to Delta-6-Testosterone Cypionate.[1][2][3][4] It is often designated as "NA" (Not Available) in supplier databases. However, its molecular identity is well-defined.

Table 1: Chemical and Physical Properties

Property	Value	Source(s)
IUPAC Name	[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 3-cyclopentylpropanoate	PubChem
Molecular Formula	C27H38O3	[1][2][5]
Molecular Weight	410.6 g/mol	[1][2][5]
Parent Compound	Testosterone	[6]
Related CAS Number (Testosterone Cypionate)	58-20-8	[1][4]
Related CAS Number (6-Dehydrotestosterone)	2484-30-2	[7]

Synthesis and Characterization

The synthesis of Delta-6-Testosterone Cypionate involves a multi-step process, beginning with the modification of the testosterone backbone to introduce the C6-C7 double bond, followed by esterification.

Postulated Synthesis Pathway

Caption: Postulated synthesis workflow for Delta-6-Testosterone Cypionate.

Characterization and Analytical Techniques

The structural confirmation and purity assessment of Delta-6-Testosterone Cypionate would rely on a combination of modern analytical techniques.

Table 2: Analytical Methodologies for Characterization

Technique	Purpose	Key Considerations
HPLC (High-Performance Liquid Chromatography)	Purity assessment and quantification.	A reverse-phase C18 or C8 column with a mobile phase of acetonitrile and water is typically effective for testosterone and its esters.[5][6][8] UV detection is commonly set around 240-252 nm.
LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry)	Structural confirmation and sensitive quantification in biological matrices.	Electrospray ionization (ESI) in positive mode is generally used. The precursor ion would be the protonated molecule [M+H]+, and characteristic fragment ions would be monitored for confirmation.[9][10][11]
NMR (Nuclear Magnetic Resonance) Spectroscopy	Unambiguous structural elucidation.	1H and 13C NMR would confirm the presence of the additional double bond at C6-C7 and the cypionate ester moiety. Specific chemical shifts for the vinyl protons and changes in the steroid backbone signals would be key identifiers.[12][13][14]
GC-MS (Gas Chromatography-Mass Spectrometry)	Identification and quantification, particularly for impurity profiling.	Derivatization (e.g., silylation) is often required to improve the volatility and thermal stability of the steroid.[15][16]

Pharmacology and Mechanism of Action

The pharmacological profile of Delta-6-Testosterone Cypionate is expected to be largely similar to that of its parent compound, testosterone, acting as an agonist of the androgen receptor (AR). However, the introduction of the C6-C7 double bond can influence its metabolic fate and potentially its binding affinity and biological activity.

Androgen Receptor Activation

Like other androgens, Delta-6-Testosterone Cypionate is anticipated to exert its effects by binding to and activating the androgen receptor, a nuclear receptor that functions as a ligand-activated transcription factor.

Caption: Proposed androgen receptor signaling pathway for Delta-6-Testosterone.

Influence of the Delta-6 Modification

The C6-C7 double bond may alter the interaction of the steroid with key metabolic enzymes. One of the most significant of these is aromatase (CYP19A1), which converts androgens to estrogens.[17] Studies on related delta-6 androgens have shown that this modification can decrease the rate of enzymatic aromatization.[1] This suggests that Delta-6-Testosterone Cypionate may have a reduced propensity for estrogenic side effects compared to testosterone cypionate.

Furthermore, the delta-6 modification may influence the interaction with 5α-reductase, the enzyme responsible for converting testosterone to the more potent androgen, dihydrotestosterone (DHT).[18][19] The impact of the C6-C7 double bond on this conversion is a critical area for further research, as it would significantly affect the overall androgenic potency of the compound.

Experimental Protocols

The following protocols are provided as examples based on established methodologies for related compounds and should be optimized for specific laboratory conditions.

Protocol: HPLC Analysis of Delta-6-Testosterone Cypionate

This protocol outlines a reverse-phase HPLC method for the purity assessment of a Delta-6-Testosterone Cypionate reference standard.

1. Instrumentation and Materials:

• HPLC system with UV detector

• Zorbax XDB-C8 column (15 cm x 4.6 mm, 5 µm particle size) or equivalent[5]

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Delta-6-Testosterone Cypionate reference standard

2. Chromatographic Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 60% B

  • 5-15 min: 60% to 90% B

  • 15-20 min: 90% B

  • 20-22 min: 90% to 60% B

  • 22-25 min: 60% B

• Flow Rate: 1.2 mL/min[5]

• Column Temperature: 35°C[5]

• Detection Wavelength: 242 nm

• Injection Volume: 20 µL[5]

3. Sample Preparation:

• Prepare a stock solution of the Delta-6-Testosterone Cypionate reference standard in acetonitrile at a concentration of 1 mg/mL.

• Dilute the stock solution with a 30:70 (v/v) mixture of water and acetonitrile to a final concentration of approximately 400 µg/mL.[5]

4. Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (diluent) to ensure a clean baseline.

• Inject the prepared sample solution.

• Integrate the peak corresponding to Delta-6-Testosterone Cypionate and calculate the purity based on the area percent method.

Conclusion and Future Directions

Delta-6-Testosterone Cypionate is a compound of significant interest within the field of androgen research. While the absence of a dedicated CAS number highlights its status as a less-common derivative, its chemical properties and inferred biological activities suggest a unique profile that warrants further investigation. This guide has consolidated the available data to provide a foundational resource for its synthesis, characterization, and pharmacological evaluation.

Future research should focus on several key areas:

• Definitive Synthesis and Characterization: The development and publication of a detailed, optimized synthesis protocol, along with comprehensive spectral data (NMR, MS, IR), would be invaluable to the scientific community.

• Pharmacological Profiling: In-depth studies are needed to determine its binding affinity for the androgen receptor, its metabolic fate (particularly its interaction with aromatase and 5α-reductase), and its in vivo effects on various androgen-sensitive tissues.

• Analytical Method Validation: The development and validation of robust analytical methods for the quantification of Delta-6-Testosterone Cypionate and its metabolites in biological matrices are essential for pharmacokinetic and pharmacodynamic studies.

By addressing these research gaps, a more complete understanding of Delta-6-Testosterone Cypionate's place within the landscape of anabolic androgenic steroids can be achieved.

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"mechanism of action of Delta-6-Testosterone Cypionate"

An In-Depth Technical Guide on the Core Mechanism of Action of Delta-6-Testosterone Cypionate

Abstract

Delta-6-Testosterone Cypionate is a synthetic derivative of testosterone, characterized by the introduction of a double bond between carbons 6 and 7 of the steroid nucleus and the addition of a cypionate ester at the 17-beta hydroxyl group. This guide provides a comprehensive technical overview of its mechanism of action, intended for researchers and drug development professionals. We will dissect the molecular interactions, from its pharmacokinetic profile as a long-acting prodrug to its specific engagement with the androgen receptor (AR) and subsequent downstream signaling. The structural modification at the Delta-6 position critically influences its metabolic fate, particularly its interaction with key enzymes like aromatase and 5α-reductase, distinguishing its biological profile from that of native testosterone. This document synthesizes current knowledge and outlines validated experimental protocols for the rigorous scientific investigation of this and similar androgenic compounds.

Introduction to Delta-6-Testosterone Cypionate

Chemical Identity and Structure

Delta-6-Testosterone (systematic name: 17β-Hydroxyandrosta-4,6-dien-3-one) is an anabolic-androgenic steroid (AAS) and a modified form of testosterone.[1] The defining feature is a carbon-carbon double bond at the C6-C7 position. The "Cypionate" suffix refers to the cyclopentylpropionate ester attached to the 17β-hydroxyl group. This esterification is a common strategy in steroid chemistry to increase the compound's lipophilicity and prolong its release from an intramuscular depot.[2][3][4]

• Core Steroid: Delta-6-Testosterone (C₁₉H₂₆O₂)[1]

• Ester: Cypionic Acid

• Resulting Compound: Delta-6-Testosterone Cypionate

The introduction of the Delta-6 double bond alters the planarity of the steroid's A and B rings, which can significantly impact its binding affinity for target receptors and its suitability as a substrate for metabolic enzymes.

Pharmacokinetic Profile: The Prodrug Concept

Like other esterified androgens, Delta-6-Testosterone Cypionate is functionally a prodrug.[5] Following intramuscular injection into a lipid depot (e.g., oil-based solution), the highly nonpolar ester is released slowly into circulation.[2] In the plasma and target tissues, endogenous esterase enzymes cleave the cypionate ester, liberating the biologically active Delta-6-Testosterone molecule. This process ensures sustained, stable plasma levels of the active hormone over an extended period, reducing the need for frequent administration. The half-life of testosterone cypionate is approximately eight days, a characteristic likely shared by its Delta-6 derivative.[2]

The Significance of the Delta-6 Modification

The additional double bond is not merely an incidental structural change; it is a deliberate modification intended to alter the compound's biological activity. The primary hypotheses behind this alteration, which require experimental validation, are:

• Altered Enzyme Interaction: The Delta-6 bond may sterically hinder or change the electronic configuration of the steroid, reducing its affinity for enzymes like aromatase (which converts testosterone to estradiol) and 5α-reductase (which converts testosterone to the more potent dihydrotestosterone, DHT).[6][7]

• Modified Receptor Binding: The change in molecular geometry could influence the binding affinity and conformational change induced upon binding to the androgen receptor.

The Canonical Androgen Receptor Signaling Pathway

The primary mechanism of action for Delta-6-Testosterone is the activation of the androgen receptor (AR), a ligand-inducible nuclear transcription factor.[5][8][9]

Overview of the Androgen Receptor (AR)

The AR is a member of the nuclear receptor superfamily.[8][10] In its unbound state, it resides predominantly in the cytoplasm, complexed with heat shock proteins (HSPs) which maintain it in a conformation ready for ligand binding.[8][9]

Ligand Binding and Receptor Activation

Upon entering the cell via passive diffusion, Delta-6-Testosterone binds to the ligand-binding domain (LBD) of the AR. This high-affinity interaction induces a critical conformational change in the receptor.[8][11] This transformation causes the dissociation of the HSPs, exposing the receptor's nuclear localization signal.[9][10]

Fig 1: Ligand-induced activation and nuclear translocation of the Androgen Receptor.

Nuclear Translocation, Dimerization, and DNA Binding

The activated AR-ligand complex translocates into the nucleus. Here, it forms a homodimer with another activated complex.[9] This dimer then recognizes and binds to specific DNA sequences known as Androgen Response Elements (AREs), located in the promoter or enhancer regions of target genes.[12][13]

Gene Transcription and Physiological Response

Binding to AREs facilitates the recruitment of a suite of co-regulatory proteins (coactivators) and the general transcriptional machinery. This assembly initiates or enhances the transcription of androgen-responsive genes.[9] The resulting proteins carry out the physiological effects associated with androgens, such as:

• Anabolic Effects: Increased protein synthesis in skeletal muscle.[14]

• Androgenic Effects: Maturation of male primary and secondary sexual characteristics.[2][15]

Molecular Interactions and Metabolism of Delta-6-Testosterone

The unique Delta-6 structure is predicted to significantly influence its metabolic processing compared to testosterone.

Interaction with Steroidogenic Enzymes

The metabolic fate of testosterone is largely dictated by two key enzymes. The interaction of Delta-6-Testosterone with these enzymes is a critical area of research.

• Aromatase (CYP19A1): This enzyme converts testosterone into estradiol, mediating estrogenic side effects. The Delta-6 modification may inhibit this conversion, potentially reducing the risk of gynecomastia and water retention. Synthetic androgens often exhibit varying rates of aromatization.[6]

• 5α-Reductase: This enzyme converts testosterone to dihydrotestosterone (DHT), a more potent androgen, in tissues like the prostate and skin.[5][7] Altered affinity for 5α-reductase could change the tissue-specific androgenic potency of Delta-6-Testosterone.

Metabolic Fate and Key Metabolites

The primary inactivation of testosterone occurs in the liver, where it is metabolized into various 17-keto steroids and excreted as conjugates.[2] For Delta-6-Testosterone, hepatic metabolism is also the primary route of clearance. Studies have confirmed that human hepatocytes can form Δ(6) metabolites from a testosterone precursor, indicating that this pathway is biologically relevant.[16]

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A Technical Guide to the In Vitro Biological Activity of Delta-6-Testosterone Cypionate

Abstract

This technical guide provides a comprehensive framework for the in vitro characterization of novel synthetic androgens, using Delta-6-Testosterone Cypionate as a primary example. As a structurally modified analog of testosterone, Delta-6-Testosterone ((17β)-17-Hydroxy-Androsta-4,6-dien-3-one) presents a unique profile for investigation.[1] This document, intended for researchers in endocrinology, drug discovery, and toxicology, details the essential methodologies required to elucidate the compound's interaction with the Androgen Receptor (AR). We present a logical, tiered approach, beginning with direct receptor binding affinity, progressing to functional transcriptional activation, and concluding with an assessment of cellular viability. Each protocol is presented with an emphasis on the underlying scientific rationale, ensuring a "self-validating" experimental design through the rigorous use of controls. The objective is to equip researchers with the necessary tools to generate robust, reproducible data on the biological activity of Delta-6-Testosterone and similar compounds.

Introduction: The Rationale for In Vitro Characterization

Delta-6-Testosterone is a synthetic steroid hormone characterized by a double bond between carbons 6 and 7 of the androstane skeleton.[1] This modification is anticipated to alter its metabolic stability and binding affinity for the Androgen Receptor (AR) compared to native testosterone. The cypionate ester is a common addition to androgenic molecules, designed to increase their half-life for in vivo applications by rendering the molecule more lipophilic. However, for in vitro cellular assays, this ester is cleaved by ubiquitous intracellular esterases, releasing the active parent compound, Delta-6-Testosterone.[2][3] Therefore, the focus of this guide is the biological activity of the hydrolyzed, active molecule.

The primary mechanism of action for all androgens is mediated through the Androgen Receptor, a ligand-activated transcription factor.[4][5] Upon binding, the AR undergoes a conformational change, translocates to the nucleus, and modulates the expression of target genes.[5][6] This signaling cascade is central to male phenotypic development and is a key target in pathologies like prostate cancer.[7] Consequently, any novel androgen must be thoroughly characterized by its ability to:

• Bind to the Androgen Receptor.

• Activate the receptor to induce gene transcription.

• Elicit these effects without causing off-target cytotoxicity.

This guide provides the detailed experimental workflows to precisely measure these activities.

Part 1: The Androgen Receptor Signaling Cascade

Understanding the core mechanism is fundamental to designing meaningful experiments. The binding of an androgen (like testosterone or its potent metabolite, dihydrotestosterone (DHT)) to the cytoplasmic AR initiates a series of events culminating in a cellular response.[5][8] This pathway is the target of our investigation.

Caption: A simplified diagram of the Androgen Receptor signaling pathway.

Part 2: Experimental Framework for In Vitro Characterization

A robust experimental design is critical for generating trustworthy data. This involves careful selection of a cellular model, preparation of the test article, and inclusion of a comprehensive set of controls.

Cellular Model Selection

The choice of cell line is paramount. For androgen research, the LNCaP (Lymph Node Carcinoma of the Prostate) cell line is a widely used and relevant model.[7]

• Rationale: LNCaP cells are of human prostate origin and express endogenous Androgen Receptor, making them physiologically relevant for studying androgen action.[9] They respond to androgens with increased proliferation and expression of AR-target genes like Prostate-Specific Antigen (PSA).[10]

• Caveat: The LNCaP AR contains a T877A mutation in the ligand-binding domain. This mutation broadens its specificity, allowing it to be activated by some progestins and antiandrogens.[11] While this makes it a sensitive screening tool, results should eventually be confirmed in a model with wild-type AR.

Compound Preparation and Controls

• Test Article: Delta-6-Testosterone Cypionate should be dissolved in a sterile, aprotic solvent like dimethyl sulfoxide (DMSO) to create a high-concentration stock (e.g., 10 mM). Serial dilutions are then made in the appropriate assay buffer or cell culture medium. The final DMSO concentration in the assay wells should be kept constant and low (≤0.1%) to avoid solvent-induced artifacts.[12]

• Ester Hydrolysis: As previously noted, intracellular esterases will hydrolyze the cypionate ester.[2] For cell-free binding assays, pre-treatment with a purified esterase (e.g., porcine liver esterase) may be necessary to ensure the active compound is being tested.[2]

• Essential Controls:

  • Vehicle Control: Cells treated with the same final concentration of DMSO without any compound. This establishes the baseline response.

  • Positive Control (Agonist): Dihydrotestosterone (DHT) or the synthetic androgen R1881. These are potent, well-characterized AR agonists used to define the maximum possible response.[12][13]

  • Positive Control (Antagonist): For antagonist-mode assays, a known AR antagonist like Bicalutamide or Hydroxyflutamide is used.[12]

Caption: A logical workflow for characterizing a novel androgen in vitro.

Part 3: Core Assays for Biological Activity

Assay 1: Competitive Androgen Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of Delta-6-Testosterone for the AR by measuring its ability to displace a radiolabeled ligand.[12][14]

• Principle: A fixed concentration of recombinant human AR and a radiolabeled androgen (e.g., [³H]-R1881) are incubated with increasing concentrations of the unlabeled test compound (Delta-6-Testosterone). The amount of radioligand displaced is proportional to the affinity of the test compound.[12]

Step-by-Step Protocol:

• Reagent Preparation:

  • Assay Buffer (TEGMD): Prepare a buffer containing 10 mM Tris-HCl (pH 7.4), 1.5 mM EDTA, 10% glycerol, 1 mM DTT, and 10 mM sodium molybdate.[12]

  • Radioligand: Dilute [³H]-R1881 in Assay Buffer to a final concentration of ~1 nM.[12]

  • Test Compounds: Prepare serial dilutions of Delta-6-Testosterone and the positive control DHT (e.g., from 10⁻¹² M to 10⁻⁵ M) in Assay Buffer.[12]

• Assay Plate Setup (96-well plate):

  • Total Binding: Add Assay Buffer + [³H]-R1881 + Recombinant AR.

  • Non-Specific Binding (NSB): Add a high concentration of unlabeled DHT (e.g., 10 µM) + [³H]-R1881 + Recombinant AR.[12]

  • Test Compound Wells: Add serially diluted Delta-6-Testosterone + [³H]-R1881 + Recombinant AR.

• Incubation: Incubate the plate at 4°C for 18-24 hours to reach binding equilibrium.[12]

• Separation of Bound/Free Ligand: Use a filter binding assay. Transfer the contents of each well to a 96-well filter plate (e.g., GF/B filters) and wash rapidly with cold Wash Buffer to remove unbound radioligand.[12]

• Detection: Add scintillation cocktail to each well of the filter plate and measure the radioactivity (counts per minute, CPM) using a scintillation counter.

• Analysis: Calculate the percentage of specific binding at each concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 (concentration of test compound that displaces 50% of the radioligand). Convert IC50 to Ki using the Cheng-Prusoff equation.

Assay 2: AR-Dependent Reporter Gene Assay

• Objective: To measure the functional ability of Delta-6-Testosterone to activate the AR and induce transcription.[4][6]

• Principle: An AR-responsive cell line (e.g., LNCaP or a cell line stably transfected with AR and a reporter construct) is used.[8][15] The reporter construct contains an Androgen Response Element (ARE) driving the expression of a quantifiable gene, such as luciferase.[2][6] Agonist binding to the AR drives luciferase expression, which is measured as light output.

Step-by-Step Protocol:

• Cell Seeding: Seed LNCaP cells in a 96-well white, clear-bottom plate at a density of 1-2 x 10⁴ cells per well. Culture in media containing charcoal-stripped fetal bovine serum (FBS) to remove endogenous steroids. Allow cells to attach for 24 hours.[2]

• Compound Treatment:

  • Prepare serial dilutions of Delta-6-Testosterone and DHT (e.g., 10⁻¹² M to 10⁻⁶ M) in serum-free medium.

  • Remove the seeding medium and add the compound dilutions to the respective wells. Include vehicle (DMSO) controls.

• Incubation: Incubate the plate for 18-24 hours at 37°C and 5% CO₂.[2]

• Lysis and Detection:

  • Remove the medium and lyse the cells according to the manufacturer's protocol for your chosen luciferase assay reagent (e.g., Promega ONE-Glo™, Thermo Fisher Steady-Glo®).

  • Add the luciferase substrate reagent to each well.[2]

  • Measure the luminescence (Relative Light Units, RLU) on a plate reader.

• Analysis: Normalize the RLU values to the vehicle control to get "Fold Induction." Plot Fold Induction against the log of the compound concentration and fit to a dose-response curve to determine the EC50 (concentration that produces 50% of the maximal response) and the Emax (maximal effect).

Assay 3: Cell Viability/Cytotoxicity Assay (MTT Assay)

• Objective: To ensure that the activity observed in the reporter assay is not a result of compound-induced cell death or proliferation artifacts.[16]

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells. Viable cells contain mitochondrial reductases that convert the yellow MTT tetrazolium salt into a purple formazan product, which can be quantified spectrophotometrically.[17]

Step-by-Step Protocol:

• Cell Seeding and Treatment: Set up a parallel 96-well plate exactly as described for the Reporter Gene Assay (Section 3.2, steps 1-3).

• MTT Addition: After the 18-24 hour compound incubation, add MTT solution (e.g., 5 mg/mL in PBS) to each well (typically 10% of the well volume) and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the purple formazan crystals.[17]

• Detection: Shake the plate gently to ensure complete dissolution and measure the absorbance at ~570 nm using a microplate reader.[17]

• Analysis: Calculate cell viability as a percentage of the vehicle control. A significant decrease in viability at concentrations where functional activity is measured would indicate cytotoxicity.

Part 4: Data Analysis and Interpretation

The data from the core assays should be compiled to create a comprehensive activity profile for Delta-6-Testosterone. The key parameters are Ki, EC50, and Emax, which should be compared against the positive control, DHT.

Table 1: Hypothetical In Vitro Activity Profile of Delta-6-Testosterone

Parameter	Delta-6-Testosterone	Dihydrotestosterone (DHT)	Interpretation
AR Binding Affinity (Ki)	1.5 nM	0.5 nM	High affinity, slightly lower than DHT.
AR Agonist Potency (EC50)	2.2 nM	0.8 nM	Potent AR agonist, slightly less potent than DHT.
Maximal Efficacy (Emax)	95%	100% (defined)	Full agonist activity, nearly equivalent to DHT.

| Cytotoxicity (IC50) | > 10,000 nM | > 10,000 nM | No significant cytotoxicity at active concentrations. |

Interpretation: Based on this hypothetical data, Delta-6-Testosterone would be characterized as a potent, full agonist of the Androgen Receptor. Its binding affinity and functional potency are comparable to, though slightly less than, the endogenous high-potency androgen DHT. Crucially, its activity is not confounded by cytotoxicity at the concentrations required for AR activation.

Conclusion

This technical guide outlines a validated, tiered approach for the in vitro characterization of Delta-6-Testosterone Cypionate. By systematically assessing receptor binding (Assay 1), functional transcriptional activation (Assay 2), and cellular viability (Assay 3), researchers can build a robust and reliable profile of the compound's biological activity. This framework not only provides specific protocols but also emphasizes the critical thinking behind experimental design, ensuring that the generated data is both accurate and interpretable. This methodology is readily adaptable for the screening and characterization of other novel steroid hormone modulators.

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"pharmacokinetics of Delta-6-Testosterone Cypionate"

An In-Depth Technical Guide to the Pharmacokinetics of Delta-6-Testosterone Cypionate

Executive Summary

Delta-6-Testosterone Cypionate is a synthetic derivative of testosterone, an anabolic-androgenic steroid (AAS). While structurally similar to testosterone, the introduction of a double bond at the delta-6 position and the addition of a cypionate ester at the 17-beta hydroxyl group significantly alters its pharmacokinetic profile. This guide provides a comprehensive overview of the predicted pharmacokinetics of Delta-6-Testosterone Cypionate, intended for researchers, scientists, and professionals in drug development. Due to the limited publicly available data on this specific compound, this document synthesizes information from studies on testosterone cypionate and other anabolic steroids to propose a theoretical pharmacokinetic profile and to outline the necessary experimental methodologies for its empirical determination.

Introduction to Delta-6-Testosterone Cypionate

Delta-6-Testosterone is an anabolic steroid characterized by a double bond between the 6th and 7th carbon atoms of the steroid nucleus.[1] This modification is expected to influence its binding affinity to the androgen receptor and its metabolic fate. The cypionate ester is a long-chain ester that, when attached to testosterone, slows its release from the injection site, thereby extending its duration of action.[2][3][4][5] Consequently, Delta-6-Testosterone Cypionate is designed for intramuscular administration, providing a sustained release of the active hormone.

The primary focus of this guide is to delineate the absorption, distribution, metabolism, and excretion (ADME) of Delta-6-Testosterone Cypionate. We will explore the theoretical metabolic pathways and provide detailed protocols for in vitro and in vivo studies to characterize its pharmacokinetic parameters.

Predicted Pharmacokinetic Profile

The pharmacokinetic properties of testosterone esters are largely dictated by the length of the ester side chain.[2] Longer esters, like cypionate, are more lipophilic and are released more slowly from the oily vehicle of the injection into the bloodstream.

Absorption and the Role of the Cypionate Ester

Following intramuscular injection, Delta-6-Testosterone Cypionate is slowly absorbed from the lipid phase.[3][4] The ester is then cleaved by esterase enzymes in the blood and tissues to release the active compound, Delta-6-Testosterone. The half-life of testosterone cypionate is approximately eight days, and a similar half-life can be anticipated for Delta-6-Testosterone Cypionate.[3][4] This slow release allows for less frequent dosing, typically every one to four weeks.[5]

Distribution

Once in circulation, Delta-6-Testosterone is expected to be highly bound to plasma proteins, primarily sex hormone-binding globulin (SHBG) and albumin, with only a small fraction remaining as free, biologically active hormone.[3][4] The distribution of testosterone and its analogs is generally determined by the concentration of SHBG in the plasma.[3]

Hypothesized Metabolic Pathways

The metabolism of Delta-6-Testosterone is predicted to occur primarily in the liver through two main phases:

• Phase I Metabolism: This involves modifications to the steroid structure, such as hydroxylation, reduction, and oxidation.[6][7] For testosterone, 6β-hydroxylation is a major metabolic pathway catalyzed by cytochrome P450 3A4 (CYP3A4).[8] Given the delta-6 double bond, it is plausible that other hydroxylated and reduced metabolites will be formed. The formation of Δ(6) testosterone metabolites has been confirmed in human hepatocytes.[9]

• Phase II Metabolism: The parent compound and its Phase I metabolites are conjugated with glucuronic acid or sulfuric acid to increase their water solubility for excretion.[3][4][6]

The following diagram illustrates the hypothetical metabolic pathway of Delta-6-Testosterone:

Caption: Hypothetical Metabolic Pathway of Delta-6-Testosterone.

Excretion

The conjugated metabolites of Delta-6-Testosterone are expected to be primarily excreted in the urine, with a smaller fraction eliminated in the feces.[3][4]

Methodologies for Pharmacokinetic Characterization

To empirically determine the pharmacokinetic profile of Delta-6-Testosterone Cypionate, a series of in vitro and in vivo studies are necessary.

In Vitro Metabolism Studies

In vitro models are valuable for predicting the metabolic pathways of new anabolic steroids.[6][7][10] Human liver microsomes and S9 fractions are commonly used as sources of metabolizing enzymes.[6][11]

• Preparation of Incubation Mixture: Prepare a reaction mixture containing human liver S9 fraction (or microsomes), a NADPH regenerating system (for Phase I reactions), and UDPGA (for Phase II glucuronidation) in a suitable buffer.

• Incubation: Add Delta-6-Testosterone Cypionate to the reaction mixture and incubate at 37°C.

• Sample Collection: Collect aliquots at various time points.

• Extraction: Extract the steroids from the mixture using a suitable organic solvent.

• Analysis: Analyze the extracts using LC-MS/MS or GC-MS to identify and quantify the parent compound and its metabolites.

Caption: Workflow for In Vitro Metabolism Studies.

In Vivo Pharmacokinetic Studies

Animal models are essential for determining the in vivo pharmacokinetic parameters.

• Animal Model: Select an appropriate animal model (e.g., rats, rabbits).

• Dosing: Administer a single intramuscular dose of Delta-6-Testosterone Cypionate.

• Blood Sampling: Collect blood samples at predetermined time points.

• Plasma Separation: Separate plasma from the blood samples.

• Bioanalysis: Quantify the concentration of Delta-6-Testosterone and its major metabolites in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life using appropriate software.

Analytical Chemistry Techniques

Accurate and sensitive analytical methods are crucial for the quantification of steroids in biological matrices.

Technique	Description	Key Parameters
LC-MS/MS	Liquid Chromatography-Tandem Mass Spectrometry is a highly sensitive and selective method for quantifying small molecules.[6][12]	Column: C18; Mobile Phase: Methanol/Water gradient; Detection: Multiple Reaction Monitoring (MRM)
GC-MS	Gas Chromatography-Mass Spectrometry is often used for steroid analysis, typically after derivatization to increase volatility.[13]	Column: Capillary column; Derivatization: Silylation; Detection: Selected Ion Monitoring (SIM)

Data Analysis and Interpretation

Pharmacokinetic parameters are calculated from the concentration-time data obtained from in vivo studies.

• Cmax: Maximum plasma concentration.

• Tmax: Time to reach Cmax.

• AUC (Area Under the Curve): Total drug exposure over time.

• t1/2 (Half-life): Time required for the plasma concentration to decrease by half.

• Clearance (CL): Volume of plasma cleared of the drug per unit time.

• Volume of Distribution (Vd): Apparent volume into which the drug distributes in the body.

Conclusion and Future Directions

The pharmacokinetic profile of Delta-6-Testosterone Cypionate is predicted to be characterized by a slow absorption rate and a long half-life, similar to other long-chain testosterone esters. Its metabolism is likely to involve hydroxylation, reduction, and subsequent conjugation.

Future research should focus on conducting formal in vitro and in vivo studies to empirically determine the pharmacokinetic parameters of Delta-6-Testosterone Cypionate. These studies will provide a more precise understanding of its ADME profile and inform its potential therapeutic applications and dosing regimens. Furthermore, investigating the pharmacodynamics of its metabolites would be crucial for a complete understanding of its biological activity.

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Whitepaper: Characterization of Delta-6-Testosterone Cypionate Binding Affinity to the Human Androgen Receptor

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The androgen receptor (AR) is a critical therapeutic target in numerous pathologies, most notably prostate cancer. The development of novel AR ligands with tailored pharmacokinetic and pharmacodynamic profiles is a cornerstone of modern drug discovery. This guide provides a comprehensive technical framework for determining the receptor binding affinity of a novel androgenic compound, Delta-6-Testosterone Cypionate. As a derivative of testosterone, Delta-6-Testosterone presents a unique structural modification that warrants detailed characterization.[1] This document outlines the theoretical underpinnings and provides a detailed, field-proven protocol for a competitive radioligand binding assay, specifically leveraging Scintillation Proximity Assay (SPA) technology for its high-throughput capabilities and robust performance.[2][3] We will delve into the causality behind experimental choices, data analysis, and the interpretation of key binding parameters such as the inhibition constant (Kᵢ), offering a self-validating system for researchers aiming to profile novel steroid receptor ligands.

Introduction: The Androgen Receptor and Novel Ligand Design

Androgens, primarily testosterone and its more potent metabolite 5α-dihydrotestosterone (DHT), are crucial for the development and maintenance of male reproductive tissues and secondary sexual characteristics.[4][5] Their biological effects are mediated through the androgen receptor (AR), a ligand-activated transcription factor belonging to the steroid hormone receptor superfamily.[6][7]

The Androgen Receptor Signaling Pathway

Upon ligand binding in the cytoplasm, the AR undergoes a conformational change, dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[8][9] Within the nucleus, the AR-ligand complex binds to specific DNA sequences known as androgen response elements (AREs), recruiting coactivators and initiating the transcription of target genes responsible for cell growth, proliferation, and survival.[10][11] Dysregulation of this pathway is a key driver in the progression of prostate cancer, making the AR a primary therapeutic target.[10][12]

Caption: Classical androgen receptor (AR) signaling pathway.

Testosterone Esters: A Pharmacokinetic Strategy

Testosterone itself has a short biological half-life, making it impractical for therapeutic use.[13][14] To overcome this, it is chemically modified into esters, such as testosterone cypionate. Esterification at the 17β-hydroxyl group increases the lipophilicity of the molecule, slowing its release from the oily depot of an intramuscular injection and extending its duration of action.[15][16] Once in circulation, non-specific esterases cleave the ester chain, releasing active testosterone.[17] The cypionate ester, in particular, provides a half-life of approximately 8 days.[15][18]

Rationale for Studying Delta-6-Testosterone Cypionate

Delta-6-Testosterone, or (17β)-17-Hydroxy-androsta-4,6-dien-3-one, is a testosterone derivative characterized by an additional double bond between carbons 6 and 7.[1] This structural alteration can significantly impact the molecule's three-dimensional shape and electronic distribution, potentially leading to:

• Altered Binding Affinity (Kᵢ): The modification could either enhance or reduce the affinity for the AR ligand-binding domain (LBD) compared to native testosterone.

• Modified Receptor Conformation: The binding of this novel ligand might induce a unique conformational change in the AR, affecting its interaction with co-regulatory proteins and subsequent transcriptional activity.[19]

• Different Metabolic Profile: The delta-6 modification may alter the molecule's susceptibility to enzymes like 5α-reductase and aromatase, potentially changing its androgenic-to-anabolic ratio or its conversion to estrogenic metabolites.

By creating the cypionate ester of Delta-6-Testosterone, we combine the potential for a unique biological activity profile with a proven method for extending its pharmacokinetic half-life. Determining the fundamental binding affinity is the critical first step in characterizing this novel compound.

Core Principles of Competitive Binding Assays

To determine the binding affinity of our unlabeled test compound (Delta-6-Testosterone Cypionate), we employ a competitive binding assay. This technique measures the ability of the test compound to displace a high-affinity radiolabeled ligand from the androgen receptor.

Caption: Principle of competitive ligand binding to the androgen receptor.

Key parameters derived from these studies include:

• IC₅₀ (Half-maximal Inhibitory Concentration): The concentration of the test compound required to displace 50% of the specifically bound radioligand. This value is determined experimentally but is dependent on assay conditions.[20]

• Kᵢ (Inhibition Constant): An intrinsic measure of the binding affinity of the test compound for the receptor. It is calculated from the IC₅₀ value using the Cheng-Prusoff equation and is independent of the radioligand concentration used in the assay.[21][22] A lower Kᵢ value signifies a higher binding affinity.

• Kₐ (Dissociation Constant): The concentration of a ligand at which half of the receptors are occupied at equilibrium. For a competitive inhibitor, the Kᵢ is theoretically equal to its Kₐ.[23]

Experimental Design: A High-Throughput Scintillation Proximity Assay (SPA)

For efficiency and scalability, a Scintillation Proximity Assay (SPA) is the methodology of choice. SPA is a homogeneous assay technology that eliminates the need for a physical separation step (like filtration) to distinguish bound from free radioligand, making it highly amenable to automation in 384-well formats.[24][25][26]

The principle relies on immobilizing the receptor onto a SPA bead containing a scintillant. When a radiolabeled ligand binds to the receptor, it is brought into close enough proximity to the bead to excite the scintillant, producing a light signal. Unbound radioligand in the solution is too far away to cause a signal.[2][27]

Materials and Reagents

Component	Description & Rationale	Recommended Source
Receptor	Recombinant Human Androgen Receptor Ligand Binding Domain (hAR-LBD), His-tagged.	Commercially available (e.g., Thermo Fisher, Sigma-Aldrich) or expressed in E. coli. The LBD is sufficient for binding studies.[26][28]
Radioligand	[³H]-Dihydrotestosterone ([³H]-DHT) or [³H]-Mibolerone.	High specific activity (>70 Ci/mmol). DHT is the natural high-affinity ligand. Mibolerone is a synthetic, non-metabolizable androgen.[4][29]
Test Compound	Delta-6-Testosterone Cypionate	Custom synthesis. Must be of high purity (>98%).
Reference Compound	Dihydrotestosterone (DHT), unlabeled	High purity standard for positive control and validation.
SPA Beads	Nickel (Ni) Chelate Yttrium Silicate (YSi) SPA beads	For capturing the His-tagged hAR-LBD.[25][26]
Assay Plates	384-well white, clear-bottom microplates	Low-volume, compatible with microplate scintillation counters.
Assay Buffer	PBS, pH 7.4, containing 0.1% BSA, 1 mM DTT, 10% Glycerol.	BSA prevents non-specific binding; DTT and glycerol stabilize the receptor protein.

Detailed Experimental Protocol

Caption: Experimental workflow for the androgen receptor SPA binding assay.

Step 1: Receptor Immobilization

• Dilute the His-tagged hAR-LBD protein to an optimized concentration (e.g., 5 µM) in assay buffer.[30]

• Add 20 µL of the diluted receptor solution to each well of a 384-well Ni-chelate coated plate.[26]

• Incubate for 1 hour at 4°C with gentle agitation to allow the His-tag to bind to the nickel-coated surface.

• Wash the wells twice with 50 µL of cold assay buffer to remove any unbound receptor. This step is critical for reducing background signal.

Step 2: Competitive Binding Reaction

• Prepare 10-point, 3-fold serial dilutions of Delta-6-Testosterone Cypionate and the reference compound (DHT) in assay buffer containing a fixed percentage of DMSO (e.g., final concentration of 1% DMSO).

• Add 15 µL of each compound dilution to the appropriate wells in triplicate.

• Include control wells:

  • Total Binding: Wells with assay buffer + DMSO only (no competitor).

  • Non-specific Binding (NSB): Wells with a saturating concentration of unlabeled DHT (e.g., 10 µM).

• Prepare the radioligand solution. Dilute [³H]-DHT in assay buffer to a final concentration equal to its Kₐ (e.g., ~1-2 nM). The use of a concentration near the Kₐ is crucial for the accurate application of the Cheng-Prusoff equation.

• Add 15 µL of the [³H]-DHT solution to all wells. The final assay volume is 30 µL.

• Seal the plate and incubate for 4-6 hours at 4°C on an orbital shaker to allow the binding reaction to reach equilibrium.

Step 3: Data Acquisition

• After incubation, allow the plate to equilibrate to room temperature for 30 minutes.

• Read the plate on a microplate scintillation counter (e.g., PerkinElmer MicroBeta² or TopCount). The output will be in Counts Per Minute (CPM).

Data Analysis and Interpretation

4.1. Calculation of Percent Inhibition For each concentration of the test compound, calculate the percent inhibition of specific binding using the following formula:

% Inhibition = 100 * (1 - [(CPM_sample - CPM_NSB) / (CPM_total - CPM_NSB)])

4.2. Determination of IC₅₀

• Plot the % Inhibition versus the logarithm of the competitor concentration.

• Fit the data to a four-parameter logistic (sigmoidal dose-response) curve using a suitable software package (e.g., GraphPad Prism, Origin).

• The IC₅₀ is the concentration of the competitor that corresponds to 50% inhibition on the fitted curve.

4.3. Calculation of Kᵢ Convert the experimentally determined IC₅₀ value to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation :[21][31]

Kᵢ = IC₅₀ / (1 + ([L] / Kₐ))

Where:

• [L] is the concentration of the radioligand used in the assay.

• Kₐ is the dissociation constant of the radioligand for the receptor (must be determined separately via a saturation binding experiment).

This conversion is essential because the IC₅₀ is dependent on the concentration of the radioligand used, while the Kᵢ is an absolute measure of affinity.[20][22]

Presentation of Quantitative Data

The results should be summarized in a clear, tabular format for easy comparison.

Compound	IC₅₀ (nM) ± SEM	Kᵢ (nM) ± SEM	n
Dihydrotestosterone (DHT)	Value	Value	3
Testosterone	Value	Value	3
Delta-6-Testosterone Cypionate	Value	Value	3

SEM: Standard Error of the Mean; n: number of independent experiments.

Conclusion and Future Directions

This guide provides a robust, high-throughput methodology for determining the binding affinity of the novel compound Delta-6-Testosterone Cypionate to the human androgen receptor. The use of SPA technology ensures a reliable and efficient screening process suitable for modern drug discovery pipelines.[32][33] The calculated Kᵢ value will provide the first critical piece of data for understanding the compound's potential as an AR modulator.

A low nanomolar or sub-nanomolar Kᵢ value would indicate high-affinity binding, justifying progression to the next stages of characterization. These subsequent steps should include:

• Cell-Based Functional Assays: Using AR-positive cell lines (e.g., LNCaP) with an ARE-driven reporter gene (e.g., luciferase) to determine if the compound acts as an agonist or antagonist.[12][34]

• Metabolic Stability Assays: Investigating the compound's susceptibility to 5α-reductase and aromatase in vitro.

• In Vivo Pharmacokinetic and Pharmacodynamic Studies: Evaluating the compound's half-life, tissue distribution, and physiological effects in animal models.

By systematically applying these validated protocols, researchers can effectively characterize novel AR ligands like Delta-6-Testosterone Cypionate, paving the way for the development of next-generation androgenic therapies.

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A Technical Guide to the Solubility of Delta-6-Testosterone Cypionate in Common Pharmaceutical Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of Delta-6-Testosterone Cypionate, a prominent analogue of Testosterone Cypionate. Recognizing the scarcity of direct solubility data for this specific compound, this paper establishes a foundational understanding based on the well-documented properties of Testosterone Cypionate. We delve into the physicochemical properties that govern solubility, explore the impact of its unique structural features, and provide detailed methodologies for researchers to empirically determine its solubility in a variety of relevant solvent systems. This guide is intended for researchers, formulation scientists, and professionals in drug development, offering both theoretical insights and practical, actionable protocols to facilitate advanced research and formulation.

Introduction: The Significance of Solubility in Steroid Drug Development

The therapeutic efficacy of a parentally administered steroid is intrinsically linked to its solubility in the formulation vehicle. Solubility dictates not only the achievable concentration of the active pharmaceutical ingredient (API) but also influences the stability, bioavailability, and pharmacokinetic profile of the final drug product. Testosterone Cypionate, an oil-soluble ester of testosterone, is widely utilized in hormone replacement therapy.[1][2] Its analogue, Delta-6-Testosterone Cypionate, which features an additional double bond in the steroid's A-ring, is of significant interest for research and development. However, the introduction of this structural modification necessitates a thorough evaluation of its impact on physicochemical properties, most critically, its solubility.

This guide addresses the current information gap regarding the solubility of Delta-6-Testosterone Cypionate. By leveraging the extensive data available for the parent compound, Testosterone Cypionate, we provide a predictive framework and a robust experimental protocol to empower researchers in their formulation development endeavors.

Physicochemical Profile: Testosterone Cypionate as a Baseline

To understand the solubility of Delta-6-Testosterone Cypionate, we must first examine the well-established properties of Testosterone Cypionate.

Table 1: Physicochemical Properties of Testosterone Cypionate

Property	Value	Source(s)
Molecular Formula	C₂₇H₄₀O₃	[1]
Molecular Weight	412.61 g/mol	[1]
Appearance	White or creamy white crystalline powder	[1][2]
Melting Point	98-104 °C	[3]
Water Solubility	Insoluble	[1][2]
General Organic Solubility	Freely soluble in alcohol, chloroform, dioxane, and ether; Soluble in vegetable oils.	[1][2]

Esterification of testosterone with cypionic acid significantly increases its lipophilicity, rendering it highly soluble in oils and organic solvents, a critical attribute for its use in intramuscular depot injections.[3]

Delta-6-Testosterone Cypionate: Structural Implications for Solubility

Delta-6-Testosterone Cypionate is distinguished from Testosterone Cypionate by the presence of a double bond between carbons 6 and 7 of the steroid nucleus. This seemingly minor alteration can have a discernible impact on the molecule's conformation and polarity, which in turn influences its interaction with solvent molecules.

The introduction of a double bond can increase the rigidity of the steroid's A-ring.[4] This alteration in molecular geometry may affect how the molecule packs in a crystal lattice and how it interacts with solvent molecules. While a definitive quantitative prediction is challenging without experimental data, it is plausible that this structural change could slightly alter its solubility profile compared to Testosterone Cypionate. Generally, increased unsaturation can lead to subtle changes in polarity and intermolecular forces, which are key determinants of solubility.[5]

Qualitative and Quantitative Solubility of Testosterone Cypionate

Commercial formulations of Testosterone Cypionate provide valuable insights into its solubility in complex solvent systems. A common formulation involves dissolving the steroid in a carrier oil, such as cottonseed oil, with the aid of co-solvents like benzyl benzoate and benzyl alcohol.[6][7]

Table 2: Known Solubility Data for Testosterone Cypionate

Solvent System	Concentration	Temperature	Source(s)
Cottonseed Oil with Benzyl Benzoate and Benzyl Alcohol	200 mg/mL	Not Specified	[6][7]
Cottonseed Oil	~186 mg/mL	20 °C	[8]

These formulations underscore the importance of co-solvents in achieving high concentrations of Testosterone Cypionate in oil-based vehicles. Benzyl benzoate acts as a solubilizing agent, while benzyl alcohol often serves as a preservative and co-solvent.

Experimental Protocol for Determining the Solubility of Delta-6-Testosterone Cypionate

Given the absence of published, quantitative solubility data for Delta-6-Testosterone Cypionate, the following experimental protocol provides a reliable method for its determination. This protocol is designed to be a self-validating system, ensuring the generation of accurate and reproducible data.

Objective

To determine the saturation solubility of Delta-6-Testosterone Cypionate in a range of pharmaceutically relevant solvents at a controlled temperature.

Materials and Equipment

• Delta-6-Testosterone Cypionate (high purity)

• Selected solvents (e.g., Ethanol, Benzyl Alcohol, Benzyl Benzoate, Ethyl Oleate, Cottonseed Oil, Sesame Oil, Grapeseed Oil)

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Volumetric flasks and pipettes

• Mobile phase for HPLC (e.g., Acetonitrile:Water gradient)

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of Delta-6-Testosterone Cypionate.

Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of Delta-6-Testosterone Cypionate into a series of vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Pipette a known volume of the desired solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Allow the samples to equilibrate for a sufficient period (typically 24-72 hours) to ensure that saturation is reached. The presence of undissolved solid should be visually confirmed.

• Sample Collection and Preparation:

  • Remove the vials from the shaker bath and allow the undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved particles.

  • Accurately dilute the filtered supernatant with a suitable solvent (e.g., the mobile phase for HPLC) to a concentration within the calibrated range of the analytical method.

• Quantitative Analysis by HPLC:

  • Develop and validate an HPLC method for the quantification of Delta-6-Testosterone Cypionate. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common starting point for steroid analysis.[9][10][11]

  • Prepare a series of calibration standards of known concentrations of Delta-6-Testosterone Cypionate.

  • Inject the diluted samples and calibration standards into the HPLC system.

  • Determine the concentration of Delta-6-Testosterone Cypionate in the diluted samples by comparing their peak areas to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. The solubility is typically expressed in mg/mL.

Data Presentation and Interpretation

The experimentally determined solubility data should be compiled into a clear and concise table for easy comparison across different solvents.

Table 3: Hypothetical Solubility Data for Delta-6-Testosterone Cypionate at 25°C

Solvent	Solubility (mg/mL)
Ethanol	[Insert Experimental Value]
Benzyl Alcohol	[Insert Experimental Value]
Benzyl Benzoate	[Insert Experimental Value]
Ethyl Oleate	[Insert Experimental Value]
Cottonseed Oil	[Insert Experimental Value]
Sesame Oil	[Insert Experimental Value]
Grapeseed Oil	[Insert Experimental Value]

The interpretation of this data will be crucial for selecting appropriate solvent systems for formulation development.

Conclusion

While direct, published solubility data for Delta-6-Testosterone Cypionate remains elusive, a robust scientific approach allows for a comprehensive understanding of its likely behavior. By using Testosterone Cypionate as a well-characterized baseline and considering the structural implications of the delta-6 double bond, researchers can make informed hypotheses. The provided experimental protocol offers a clear and reliable pathway for generating the necessary empirical data. This guide, therefore, serves as a critical resource for scientists and researchers, enabling them to navigate the challenges of formulating new steroid analogues and to accelerate the development of novel therapeutics.

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"understanding the stability of Delta-6-Testosterone Cypionate"

An In-depth Technical Guide to the Stability of Delta-6-Testosterone Cypionate

Authored by: A Senior Application Scientist

The characterization of a pharmaceutical compound's stability is not merely a regulatory formality; it is the fundamental cornerstone upon which its safety, efficacy, and shelf-life are built. This guide provides a comprehensive technical exploration into the stability of Delta-6-Testosterone Cypionate, a significant analogue and potential impurity of Testosterone Cypionate. Designed for researchers, chemists, and drug development professionals, this document moves beyond procedural outlines to delve into the mechanistic underpinnings of degradation, the logic of analytical method design, and the strategic implementation of stability studies in accordance with global regulatory standards. Our objective is to equip the reader with the expert insights necessary to anticipate challenges, design robust validation systems, and ensure the integrity of this potent anabolic steroid ester.

Introduction: The Significance of the Delta-6 Moiety

Testosterone Cypionate is the oil-soluble 17β-cyclopentylpropionate ester of the primary androgenic hormone, testosterone.[1] Its esterification at the 17-beta hydroxyl group increases its lipophilicity, allowing for a slow release from an intramuscular depot and extending its biological half-life to approximately eight days.[1][2] Delta-6-Testosterone Cypionate, also known as Testosterone Impurity 42, is a structural analogue featuring an additional double bond between carbons 6 and 7 of the steroid's B-ring.[3][4]

This seemingly minor structural modification introduces a conjugated diene-one system, which can significantly alter the molecule's electronic properties, susceptibility to environmental factors, and ultimately, its stability profile. Understanding these unique stability characteristics is critical for:

• Impurity Profiling: Accurately identifying and quantifying its presence in Testosterone Cypionate active pharmaceutical ingredients (APIs) and finished products.

• Forced Degradation Studies: Elucidating degradation pathways to develop and validate stability-indicating analytical methods.

• Formulation Development: Designing formulations that protect the molecule from degradation and ensure product quality over its shelf life.

This guide will systematically deconstruct the factors governing the stability of Delta-6-Testosterone Cypionate, providing both theoretical grounding and practical, field-proven methodologies for its assessment.

Physicochemical Properties

A foundational understanding of a molecule's physicochemical properties is essential before commencing any stability assessment. These parameters influence solubility, reactivity, and analytical behavior.

Property	Data	Source(s)
IUPAC Name	[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] 3-cyclopentylpropanoate	[3]
Molecular Formula	C₂₇H₃₈O₃	[3][4]
Molecular Weight	410.6 g/mol	[3][4]
Appearance	Assumed to be a white or creamy white crystalline powder, similar to Testosterone Cypionate.[1]	N/A
Solubility	Expected to be insoluble in water and soluble in organic solvents and oils.[1]	N/A

Visualization: Chemical Structure

The structure below highlights the key features: the four-ring steroid nucleus, the Δ⁶ double bond creating a conjugated system with the C4-C5 double bond and the C3-ketone, and the cypionate ester at the C17β position.

Caption: Chemical structure of Delta-6-Testosterone Cypionate.

Potential Degradation Pathways

The stability of Delta-6-Testosterone Cypionate is dictated by its susceptibility to hydrolysis, oxidation, photolysis, and thermal stress. The presence of the ester linkage and the conjugated diene-one system are the primary points of vulnerability.

Hydrolysis (Chemical and Enzymatic)

Causality: The most probable degradation pathway for any testosterone ester is the cleavage of the ester bond at the C17β position.[5] This reaction, which liberates the active Delta-6-Testosterone and cypionic acid, can be catalyzed by acid, base, or enzymes (esterases).[5][6] While enzymatic hydrolysis is the key activation mechanism in vivo, chemical hydrolysis is a primary concern during manufacturing, storage, and in aqueous-based analytical preparations.[2][7]

• Acid-Catalyzed Hydrolysis: Proceeds via protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed (Saponification) Hydrolysis: Involves the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon. This process is generally faster and irreversible compared to acid-catalyzed hydrolysis.

Visualization: Hydrolytic Degradation Pathway

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Protocols & Analytical Methods

Application Notes & Protocols for the Detection of Delta-6-Testosterone Cypionate

Abstract: This document provides a comprehensive technical guide for the analytical detection of Delta-6-Testosterone Cypionate, a synthetic anabolic-androgenic steroid (AAS). We present detailed protocols for sample preparation from both pharmaceutical and biological matrices, followed by validated methodologies for detection and quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The causality behind critical experimental steps is explained to provide researchers, quality control analysts, and anti-doping scientists with a robust framework for method development and implementation.

Introduction and Analytical Rationale

Delta-6-Testosterone, also known as 17β-Hydroxyandrosta-4,6-dien-3-one, is a derivative of testosterone characterized by an additional double bond between carbons 6 and 7.[1] When esterified with cypionic acid, it forms Delta-6-Testosterone Cypionate (C₂₇H₃₈O₃, M.W. 410.6 g/mol ), a long-acting injectable steroid.[2] Its detection is critical for two primary reasons:

• Pharmaceutical Quality Control: Ensuring the identity, purity, and strength of active pharmaceutical ingredients (APIs) and finished drug products.

• Anti-Doping and Forensic Analysis: Identifying its use as a performance-enhancing substance. The detection of the intact testosterone ester in a biological sample is unequivocal proof of exogenous testosterone administration, as the human body does not produce these synthetic esters.[3]

The primary analytical challenge lies in achieving high sensitivity and specificity in complex matrices, such as oil-based injectables or biological fluids like serum and urine. Mass spectrometry coupled with chromatographic separation is the gold standard for this application, offering definitive identification and quantification at trace levels.[4][5]

Core Analytical Strategies: LC-MS/MS vs. GC-MS

Both Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for steroid analysis. The choice depends on laboratory instrumentation, required throughput, and the specific analytical goals.

• LC-MS/MS: This is often the preferred method for testosterone esters.[3][4] Its key advantage is the ability to analyze the intact, underivatized molecule, which simplifies sample preparation.[6] Electrospray Ionization (ESI) is highly effective for these compounds, and the use of tandem mass spectrometry (MS/MS) provides exceptional specificity by monitoring unique precursor-to-product ion transitions.[7]

• GC-MS: A well-established and robust technique for steroid analysis.[8][9] However, due to the low volatility and thermal instability of testosterone esters, a chemical derivatization step is typically required to form more volatile and stable analogues (e.g., trimethylsilyl ethers).[3][10] While adding a step to the workflow, this can yield excellent chromatographic resolution and sensitivity.

Sample Preparation: The Foundation of Accurate Analysis

Effective sample preparation is paramount to remove interfering matrix components and concentrate the analyte. The protocol must be tailored to the specific sample type.

Protocol 1: Solid-Phase Extraction (SPE) for Oil-Based Formulations

This protocol is designed to isolate the steroid from the non-polar oil matrix common in injectable pharmaceutical products. The principle relies on using a polar stationary phase (like silica) to retain the steroid while the oil is washed away with a non-polar solvent.

Rationale: This method provides a much cleaner extract than a simple liquid-liquid extraction, preventing contamination of the analytical instrument and improving column longevity.[3][11]

Step-by-Step Protocol:

• Sample Solubilization: Dissolve 5-7 drops of the oil solution (approx. 100-150 mg) in 2 mL of a non-polar solvent like n-hexane or petroleum ether. Vortex to ensure complete mixing.

• SPE Cartridge Conditioning: Condition a silica-based SPE cartridge (e.g., 500 mg, 3 mL) by passing 3 mL of n-hexane through it. Do not allow the cartridge to dry.

• Sample Loading: Load the solubilized sample from Step 1 onto the conditioned SPE cartridge.

• Matrix Wash: Wash the cartridge with 2 x 3 mL of n-hexane to elute the oil matrix. Collect this fraction as waste.

• Analyte Elution: Elute the retained Delta-6-Testosterone Cypionate from the cartridge with 4 mL of a more polar solvent, such as acetone or ethyl acetate.

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approx. 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of a solvent compatible with the subsequent analysis (e.g., methanol or acetonitrile for LC-MS/MS).

Caption: Solid-Phase Extraction (SPE) workflow for oil-based samples.

Protocol 2: Liquid-Liquid Extraction (LLE) for Serum or Plasma

This protocol is suitable for extracting testosterone esters from biological fluids. It uses an organic solvent to partition the non-polar steroid away from aqueous, proteinaceous components.

Rationale: LLE is a rapid and effective cleanup method for serum. The choice of an immiscible organic solvent like methyl tert-butyl ether (MTBE) ensures efficient extraction of the lipophilic testosterone ester.[6] An internal standard should be added at the beginning to account for extraction variability.

Step-by-Step Protocol:

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 500 µL of serum or plasma.

• Internal Standard Spiking: Add 10 µL of an appropriate internal standard solution (e.g., testosterone-d3 enanthate).

• Extraction: Add 1 mL of MTBE. Cap the tube securely.

• Mixing: Vortex the mixture vigorously for 1 minute to ensure thorough extraction.

• Phase Separation: Centrifuge the tube at 10,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube, avoiding the protein interface.

• Final Preparation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of a suitable solvent for analysis.

Instrumental Analysis Protocols

The following protocols are starting points and should be optimized for the specific instrumentation available.

Protocol 3: LC-MS/MS Analysis

This method allows for the direct, sensitive, and specific quantification of underivatized Delta-6-Testosterone Cypionate.

Rationale: A C18 reversed-phase column is used to retain the non-polar steroid. A gradient elution with acetonitrile and water allows for the separation of the analyte from other matrix components. Adding a small amount of formic acid to the mobile phase promotes protonation ([M+H]⁺), which is essential for sensitive detection in positive-ion ESI mode.[6][12]

Caption: LC-MS/MS workflow for Delta-6-Testosterone Cypionate analysis.

LC Parameter	Setting
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	60% B to 95% B over 5 min, hold 2 min, re-equilibrate

MS Parameter	Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Scan Type	Multiple Reaction Monitoring (MRM)

Table 1: Recommended starting parameters for LC-MS/MS analysis.

MRM Transitions: The precursor ion for Delta-6-Testosterone Cypionate is its protonated molecule, [M+H]⁺, with an m/z of 411.3. Product ions are generated by fragmentation in the collision cell.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Function
Delta-6-Testosterone Cypionate	411.3	269.2	Quantifier
Delta-6-Testosterone Cypionate	411.3	121.1	Qualifier

Table 2: Example MRM transitions. The m/z 269.2 corresponds to the steroidal backbone after loss of the cypionate ester, and m/z 121.1 corresponds to the protonated cyclopentylpropanoic acid.

Protocol 4: GC-MS Analysis

This method requires derivatization but offers excellent chromatographic separation.

Rationale: Derivatization with a silylating agent like N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) replaces the active hydrogen on the 17-hydroxyl group with a non-polar trimethylsilyl (TMS) group.[8] This increases the molecule's volatility and thermal stability, making it suitable for GC analysis.

Step-by-Step Derivatization:

• Ensure the reconstituted sample extract is completely dry.

• Add 50 µL of MSTFA and 10 µL of a catalyst like ammonium iodide in pyridine.

• Cap the vial tightly and heat at 60°C for 20 minutes.

• Cool to room temperature before injection.

GC Parameter	Setting
Column	HP-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injection Mode	Splitless, 1 µL
Inlet Temp.	280°C
Oven Program	Start at 180°C, ramp 20°C/min to 300°C, hold for 5 min

MS Parameter	Setting
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temp.	230°C
Quad Temp.	150°C
Scan Type	Selected Ion Monitoring (SIM) or MRM

Table 3: Recommended starting parameters for GC-MS analysis.

Method Performance and Data Interpretation

A properly validated method is crucial for generating reliable and defensible data. Key validation parameters should be assessed according to established guidelines.[13]

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	Signal-to-Noise ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise ≥ 10; Precision < 20%
Accuracy (% Recovery)	80 - 120%
Precision (%RSD)	< 15%

Table 4: Typical performance characteristics for bioanalytical methods. For LC-MS/MS, LOQ values in the low pg/mL (or ng/L) range are achievable.[14][15]

Positive Identification Criteria: A sample is considered positive for Delta-6-Testosterone Cypionate if it meets the following criteria:

• The retention time of the analyte peak matches that of a certified reference standard within a predefined tolerance (e.g., ±2%).

• For MS/MS, both the quantifier and qualifier ion transitions are detected.

• The ratio of the qualifier to quantifier peak areas is within ±20% of the ratio observed for the certified reference standard.

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Application Note: The Use of Delta-6-Testosterone Cypionate as an Analytical Reference Standard

An Application Guide by the Office of the Senior Application Scientist

Abstract

Testosterone Cypionate is a widely used synthetic androgen ester critical in hormone replacement therapy. Ensuring its purity and quality is paramount for patient safety and therapeutic efficacy. Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the United States Pharmacopeia (USP) mandate rigorous analytical testing, which relies on the use of highly characterized reference standards.[1][2] Delta-6-Testosterone Cypionate is a known process impurity and potential degradation product of Testosterone Cypionate, making its accurate identification and quantification essential.[3] This application note provides a comprehensive guide for researchers, analytical chemists, and quality control professionals on the proper use of Delta-6-Testosterone Cypionate as a reference standard. It covers the material's characterization, handling, and detailed protocols for its application in High-Performance Liquid Chromatography (HPLC) for the quality assessment of Testosterone Cypionate drug substance and product.

Part 1: Characterization and Identity of the Reference Standard

A reference standard is defined by regulatory bodies as a "highly purified compound that is well characterized" and serves as the benchmark against which production samples are measured.[1] The validity of any analytical result is, therefore, directly dependent on the quality and integrity of the reference standard used.

Chemical Identity and Properties

Delta-6-Testosterone Cypionate is structurally similar to the active pharmaceutical ingredient (API), differing only by the presence of a double bond between the 6th and 7th carbon positions in the steroid's B-ring. This subtle difference significantly impacts its chromatographic behavior, allowing for its separation and quantification as a distinct chemical entity.

Property	Value	Source
Chemical Name	(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl 3-cyclopentylpropanoate	[4][5]
Synonyms	Testosterone Impurity 42, Δ⁶-Testosterone Cypionate	[3][6]
Molecular Formula	C₂₇H₃₈O₃	[3]
Molecular Weight	410.6 g/mol	[3]
CAS Number	Not Assigned (NA)	[4]

Structural Comparison

The structural distinction between the API and its impurity is critical for understanding the basis of analytical separation. The introduction of the C=C double bond in the Δ⁶-isomer slightly alters the molecule's planarity and polarity.

Caption: Structural comparison of Testosterone Cypionate and its Δ⁶-isomer.

The Certificate of Analysis (CoA): A Blueprint for Trust

A reference standard is only as reliable as its characterization data. Reputable suppliers provide a comprehensive Certificate of Analysis (CoA) that validates the material's identity, purity, and potency.[6]

Causality Behind Key CoA Tests:

• Identity (¹H NMR, Mass Spectrometry): Nuclear Magnetic Resonance (NMR) provides a detailed map of the molecule's proton environment, confirming the exact structural arrangement, including the location of the double bond.[7][8] Mass Spectrometry (MS) confirms the molecular weight.[9] Together, they provide unambiguous proof of identity.

• Purity (HPLC): High-Performance Liquid Chromatography is the gold standard for assessing the purity of non-volatile organic molecules.[10] A purity value, typically >98%, ensures that the standard's response is primarily due to the analyte of interest.

• Potency/Assay: This value corrects for the presence of any impurities and non-volatile components (e.g., water), providing an exact concentration when a precise weight of the material is dissolved in a known volume of solvent. This is critical for accurate quantitative analysis.

• Thermogravimetric Analysis (TGA): This test determines the amount of water or residual solvents present, which is crucial for calculating the accurate potency of the standard.[6]

Part 2: Handling and Preparation of Standard Solutions

Proper handling and preparation are foundational to accurate analysis. Errors at this stage will propagate through the entire workflow.

Storage and Stability

Protocol:

• Storage Temperature: Store the solid reference standard at controlled room temperature, 20°C to 25°C (68°F to 77°F).[11] Refrigeration is not recommended as it can cause crystallization in related compounds.[12]

• Protection from Light: Store in the original amber vial and keep it in a dark place, such as a cabinet or drawer.[13]

• Atmosphere: Keep the vial tightly sealed to protect from moisture and atmospheric contaminants.

Rationale: Steroid esters can be susceptible to degradation via oxidation and hydrolysis, processes that can be accelerated by heat and UV light.[13] Following these storage protocols minimizes the risk of degradation, preserving the integrity of the standard over its shelf life.

Protocol 1: Preparation of a Primary Stock Solution

This protocol describes the preparation of a 500 µg/mL stock solution.

Materials:

• Delta-6-Testosterone Cypionate Reference Standard

• HPLC-grade Acetonitrile

• 100 mL Class A Volumetric Flask

• Analytical Balance (readable to 0.01 mg)

• Spatula, weighing paper/boat

Procedure:

• Tare: Place a clean, dry weighing boat on the analytical balance and tare the weight.

• Weigh: Accurately weigh approximately 50.0 mg of the Delta-6-Testosterone Cypionate reference standard. Record the exact weight (e.g., 50.15 mg).

  • Expert Insight: Do not try to weigh exactly 50.00 mg. It is more accurate to record the precise weight and use it in the concentration calculation.

• Transfer: Carefully transfer the weighed powder into the 100 mL volumetric flask.

• Dissolve: Add approximately 70 mL of acetonitrile to the flask. Swirl gently or sonicate for 1-2 minutes until the standard is completely dissolved.

• Equilibrate: Allow the solution to return to room temperature.

• Dilute to Volume: Carefully add acetonitrile to the flask until the bottom of the meniscus touches the calibration mark.

• Homogenize: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Calculate Concentration: Calculate the exact concentration using the formula: Concentration (µg/mL) = (Weight in mg × Purity × 1000) / 100 mL (Where Purity is the decimal value from the CoA, e.g., 99.5% = 0.995)

• Label and Store: Transfer the solution to a labeled amber glass vial and store under the conditions specified for stock solutions (typically refrigerated for short-term storage, consult stability data).

Part 3: Application in Chromatographic Purity Analysis

Reverse-Phase HPLC with UV detection is the most common method for analyzing related substances in Testosterone Cypionate.[10][14] The method separates compounds based on their relative hydrophobicity.

Analytical Workflow Diagram

This diagram outlines the logical flow from standard preparation to final result, forming a self-validating system.

Caption: Standard workflow for impurity quantification using HPLC.

Protocol 2: Quantification of Delta-6-Testosterone Cypionate by HPLC-UV

This protocol is a representative method adapted from published literature for the analysis of Testosterone Cypionate and its impurities.[10][14] Method validation is required before implementation in a QC environment.[15]

A. Instrumentation and Conditions

Parameter	Recommended Setting	Rationale
HPLC System	Quaternary Pump, Autosampler, Column Oven, UV/PDA Detector	Standard configuration for robust and reproducible results.
Column	Zorbax XDB-C8, 150 mm x 4.6 mm, 5 µm	A C8 column provides slightly less retention than a C18, which can be optimal for separating structurally similar steroids.[10]
Mobile Phase A	HPLC-Grade Water	The polar component of the mobile phase.
Mobile Phase B	HPLC-Grade Acetonitrile	The organic modifier used to elute the analytes.[10]
Gradient	0-5 min (60% B), 5-20 min (60-90% B), 20-25 min (90% B), 25-26 min (90-60% B), 26-30 min (60% B)	A gradient elution is necessary to separate the main API peak from closely eluting impurities with different polarities.
Flow Rate	1.2 mL/min	A typical flow rate for a 4.6 mm ID column to achieve good separation efficiency.[10]
Column Temp.	35°C	Elevated temperature reduces mobile phase viscosity and can improve peak shape and reproducibility.[10]
Injection Vol.	20 µL	A standard volume to balance sensitivity and peak shape.
Detection	UV at 240 nm	Testosterone and its related isomers with the α,β-unsaturated ketone chromophore exhibit strong absorbance near this wavelength.[10]
Diluent	Acetonitrile/Water (70:30 v/v)	Ensures compatibility with the mobile phase and good solubility of the analytes.

B. System Suitability Test (SST)

Purpose: The SST is a mandatory check to ensure the chromatographic system is performing adequately before any samples are analyzed.[15] It validates that the system can produce accurate and precise results.

Procedure:

• Prepare a working standard solution of Delta-6-Testosterone Cypionate (e.g., 1.0 µg/mL).

• Make five replicate injections of this solution.

• Evaluate the following parameters against pre-defined criteria:

  • Tailing Factor (T): Must be ≤ 2.0. (Ensures peak symmetry).

  • Theoretical Plates (N): Must be ≥ 2000. (Ensures column efficiency).

  • %RSD of Peak Area: Must be ≤ 2.0%. (Ensures injection precision).

C. Analysis Procedure

• Calibration Curve: Prepare a series of at least five calibration standards by diluting the primary stock solution. A typical range for an impurity would be 0.1 µg/mL to 5.0 µg/mL.

• Sample Preparation: Accurately weigh ~20 mg of the Testosterone Cypionate sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a final concentration of 400 µg/mL.[10]

• Injection Sequence:

  • Inject Diluent (as a blank) to ensure no system contamination.

  • Perform the SST as described in Part B.

  • Inject the calibration standards from lowest to highest concentration.

  • Inject the sample solution. It is good practice to bracket sample injections with a mid-level calibration standard to check for instrument drift.

D. Data Analysis

• Identification: Confirm the identity of the Delta-6-Testosterone Cypionate peak in the sample chromatogram by comparing its retention time (RT) to the average RT of the reference standard injections. The RTs should match within a narrow window (e.g., ±2%).

• Quantification:

  • Generate a linear regression calibration curve by plotting the peak area of the standard injections versus their known concentrations. The correlation coefficient (R²) must be ≥ 0.99.

  • Using the equation of the line (y = mx + b), calculate the concentration of Delta-6-Testosterone Cypionate in the sample solution based on its measured peak area.

  • Calculate the final amount of the impurity in the original sample, typically expressed as a weight/weight percentage (% w/w).

Conclusion

The use of a highly characterized Delta-6-Testosterone Cypionate reference standard is not merely a procedural step but a fundamental requirement for ensuring the analytical integrity of quality control testing for Testosterone Cypionate. By understanding the standard's properties, adhering to strict preparation and handling protocols, and implementing robust, system-suitability-verified chromatographic methods, laboratories can confidently identify and quantify this critical impurity. This diligence underpins the release of safe and effective pharmaceutical products, directly contributing to public health and aligning with the stringent expectations of global regulatory authorities.

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Isolating and Characterizing Delta-6-Testosterone Cypionate: A Protocol for Purity and Safety

Introduction

In the synthesis of Testosterone Cypionate, an active pharmaceutical ingredient (API) pivotal in androgen replacement therapy, the formation of process-related impurities and degradation products is a critical concern for both drug safety and efficacy.[1] One such impurity, Delta-6-Testosterone Cypionate, a positional isomer of the parent molecule, presents a significant analytical challenge due to its structural similarity to the API. The presence of this and other impurities can impact the quality, safety, and efficacy of the final drug product.[2] Therefore, robust analytical methods for the detection, isolation, and characterization of these impurities are paramount.

This application note provides a comprehensive protocol for the isolation and characterization of the Delta-6-Testosterone Cypionate impurity. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals engaged in the quality control and process optimization of synthetic steroid manufacturing. This guide will cover the analytical detection of the impurity using High-Performance Liquid Chromatography (HPLC), a detailed procedure for its isolation via preparative HPLC, and definitive structural elucidation using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

The control of impurities in new drug substances is mandated by regulatory bodies such as the International Council for Harmonisation (ICH). The ICH Q3A and Q3B guidelines establish thresholds for reporting, identifying, and qualifying impurities, underscoring the regulatory imperative for the work described in this protocol.[3][4][5][6]

Part 1: Analytical Method for Detection and Quantification

A validated reverse-phase HPLC method is essential for the initial detection and quantification of Delta-6-Testosterone Cypionate and other related impurities in bulk Testosterone Cypionate.[7][8]

Chromatographic Conditions

Parameter	Condition
Column	Zorbax XDB-C8 (15 cm x 4.6 mm), 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	A linear gradient tailored to resolve the impurity from the main peak. A typical gradient might start at a lower percentage of Mobile Phase B and ramp up to a higher percentage over 20-30 minutes to ensure separation of closely eluting isomers.
Flow Rate	1.2 mL/min
Column Temperature	35°C
Detection	UV at 240 nm
Injection Volume	20 µL
Diluent	Acetonitrile/Water (70:30 v/v)

Table 1: HPLC Conditions for Impurity Profiling

Sample Preparation

Accurately weigh and dissolve the Testosterone Cypionate bulk drug substance in the diluent to achieve a known concentration (e.g., 1 mg/mL). Ensure the sample is fully dissolved, using sonication if necessary, before injection.[9]

Part 2: Preparative HPLC for Impurity Isolation

To obtain a sufficient quantity of the Delta-6-Testosterone Cypionate impurity for structural characterization, a scale-up from analytical to preparative HPLC is required.[10][11][12]

Workflow for Preparative Isolation

Caption: Workflow for the isolation of Delta-6-Testosterone Cypionate impurity using preparative HPLC.

Step-by-Step Preparative HPLC Protocol

• Method Optimization: Begin with the analytical HPLC method. Optimize the gradient to maximize the resolution between Testosterone Cypionate and the Delta-6 impurity.

• Column Selection: Choose a preparative column with the same stationary phase chemistry (C8) and particle size as the analytical column, but with a larger internal diameter (e.g., 21.2 mm or 50 mm).

• Scale-Up Calculation: Linearly scale up the flow rate and injection volume from the analytical method to the preparative method based on the cross-sectional area of the columns. The gradient time should be kept consistent.

• Sample Loading: Dissolve a larger quantity of the crude Testosterone Cypionate in the mobile phase. The loading amount will depend on the column dimensions and the concentration of the impurity.

• Fraction Collection: Monitor the chromatogram and collect the eluent corresponding to the peak of the Delta-6-Testosterone Cypionate impurity.

• Purity Check: Analyze the collected fraction using the analytical HPLC method to confirm its purity. Pool the pure fractions and evaporate the solvent under reduced pressure to obtain the isolated impurity.

Part 3: Structural Characterization

Once isolated, the definitive identification of the impurity as Delta-6-Testosterone Cypionate requires advanced spectroscopic techniques.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the isolated impurity.[13][14][15][16]

• Expected Molecular Ion: Both Testosterone Cypionate and Delta-6-Testosterone Cypionate are expected to show a protonated molecular ion [M+H]⁺ at m/z corresponding to their molecular weight.

• Fragmentation Analysis: While the molecular weight will be identical, subtle differences in the fragmentation pattern upon collision-induced dissociation (CID) may be observed due to the different position of the double bond, which can influence bond stabilities in the steroid core.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive method for elucidating the precise structure of isomers.[17][18][19][20]

• ¹H NMR: The key difference in the ¹H NMR spectrum between Testosterone Cypionate and Delta-6-Testosterone Cypionate will be the signals from the vinylic protons. In Testosterone Cypionate, there is a single vinylic proton at the C4 position. In the Delta-6 isomer, two vinylic protons at the C6 and C7 positions would be expected, leading to a distinct set of signals and coupling patterns in the olefinic region of the spectrum.

• ¹³C NMR: The chemical shifts of the C6 and C7 carbons will be significantly different in the Delta-6 isomer compared to the parent compound, appearing in the downfield region characteristic of sp² hybridized carbons.

• 2D NMR: Techniques such as COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) will be crucial to definitively assign all proton and carbon signals and confirm the position of the double bond at C6-C7.

Part 4: Forced Degradation Studies

To understand the potential for the formation of Delta-6-Testosterone Cypionate and other degradation products, forced degradation studies are recommended.[21][22][23] Subjecting the Testosterone Cypionate API to stress conditions such as acid, base, oxidation, heat, and light can help to identify the degradation pathways and the robustness of the molecule.[21]

Forced Degradation Workflow

Caption: A schematic of the forced degradation study workflow to identify potential degradation products.

Alternative and Emerging Techniques

Supercritical Fluid Chromatography (SFC)

SFC is a powerful technique for the separation of chiral and achiral compounds, including steroids.[24][25][26] It offers advantages over HPLC in terms of speed and reduced solvent consumption. For the separation of positional isomers like Delta-6-Testosterone Cypionate, SFC coupled with mass spectrometry (SFC-MS) can provide excellent resolution and sensitivity.

Conclusion

The isolation and characterization of impurities such as Delta-6-Testosterone Cypionate are fundamental to ensuring the quality and safety of pharmaceutical products. The integrated approach of analytical HPLC for detection, preparative HPLC for isolation, and advanced spectroscopic techniques (MS and NMR) for structural elucidation provides a robust framework for impurity management. Adherence to these protocols will enable pharmaceutical scientists to meet stringent regulatory requirements and deliver safe and effective medicines.

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Application Note: Quantitative Analysis of Δ⁶-Testosterone Cypionate in Biological Matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract

This document provides a comprehensive guide and detailed protocol for the sensitive and selective analysis of Delta-6-Testosterone Cypionate (Δ⁶-TC) using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS). Δ⁶-Testosterone Cypionate is a synthetic anabolic-androgenic steroid (AAS) and an important impurity or metabolite of related compounds. Accurate quantification in complex biological matrices such as serum or plasma is critical for applications in pharmaceutical development, quality control, and anti-doping efforts. Mass spectrometric methods have become the gold standard for steroid analysis due to their superior specificity and sensitivity compared to conventional immunoassays.[1] This note details a robust workflow, including sample preparation via Solid-Phase Extraction (SPE), optimized chromatographic separation, and the development of a highly selective Multiple Reaction Monitoring (MRM) method. The causality behind each procedural step is explained to provide researchers with a self-validating and scientifically grounded protocol.

Introduction and Scientific Rationale

Delta-6-Testosterone Cypionate (C₂₇H₃₈O₃, Mol. Wt. 410.6 g/mol ) is an esterified derivative of testosterone, characterized by an additional double bond at the C6-C7 position of the steroid nucleus.[2][3] The direct detection of intact steroid esters in biological fluids like serum or plasma provides unequivocal proof of exogenous administration, a critical requirement in sports anti-doping.[4][5] Furthermore, as a potential impurity in testosterone cypionate preparations, its accurate measurement is essential for pharmaceutical quality control.

The analysis of steroid esters presents several analytical challenges.[6] These include their inherent hydrophobicity, the presence of isomeric compounds that can cause interference, and the low concentrations typically found in biological samples.[7][8] While Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for steroid analysis, it often requires derivatization to improve the volatility and thermal stability of the analytes.[9][10] Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers a significant advantage by allowing for the direct analysis of the intact ester without derivatization, simplifying sample preparation and providing excellent sensitivity and specificity.[11][12]

This application note leverages the capabilities of LC-MS/MS to establish a reliable method for Δ⁶-TC quantification. The core of the method is a targeted MRM assay, which provides two layers of selectivity: the precursor ion mass (Q1) and the specific fragment ion masses (Q3), ensuring confident identification and accurate quantification even in complex sample matrices.

Experimental Workflow Overview

The entire analytical process is designed to ensure high recovery, minimize matrix effects, and achieve robust, reproducible results. The workflow consists of three main stages: Sample Preparation, LC-MS/MS Analysis, and Data Processing.

Caption: High-level workflow for Δ⁶-TC analysis.

Detailed Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Rationale: Sample preparation is a critical step for removing interfering substances like proteins and lipids from biological matrices.[13][14] SPE using a C18 (octadecyl) sorbent is highly effective for extracting nonpolar to moderately polar compounds like steroid esters from aqueous samples, yielding a cleaner extract compared to traditional liquid-liquid extraction (LLE).[13][15]

Protocol:

• Sample Pre-treatment: Thaw serum or plasma samples at room temperature. Centrifuge at 3000 x g for 10 minutes to pellet any particulates.

• Internal Standard (IS) Spiking: To 500 µL of serum/plasma, add 10 µL of an internal standard working solution (e.g., Testosterone-d₃ Cypionate at 50 ng/mL). The use of a stable isotope-labeled analog is highly recommended to correct for matrix effects and variations in extraction recovery and instrument response.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by sequentially passing 2 mL of methanol followed by 2 mL of deionized water. Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge. Apply a gentle vacuum to pass the sample through the sorbent at a flow rate of approximately 1 mL/min.

• Washing: Wash the cartridge with 2 mL of 20% methanol in water to remove polar interferences. This step is crucial for eliminating salts and other hydrophilic matrix components that can cause ion suppression.

• Elution: Elute the analyte and internal standard from the cartridge using 2 mL of methanol into a clean collection tube.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol/water with 0.1% formic acid). Vortex for 30 seconds to ensure complete dissolution. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

Rationale: The choice of chromatographic and mass spectrometric parameters is vital for achieving the required sensitivity, selectivity, and speed.[11] A C18 reversed-phase column provides excellent retention and separation for hydrophobic steroid esters. A gradient elution ensures that analytes are eluted as sharp peaks, improving sensitivity. Electrospray Ionization (ESI) in positive mode is effective for protonating the steroid molecule, forming the [M+H]⁺ precursor ion needed for MS/MS analysis.

Parameter	Condition
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Column Temperature	40°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Program	Start at 50% B, ramp to 98% B over 8 min, hold for 2 min, return to initial conditions and equilibrate for 2 min.
Mass Spectrometer	Triple Quadrupole (QqQ) Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Ion Source Temp.	550°C
Capillary Voltage	3.5 kV
Collision Gas	Argon

Mass Spectrometry: Fragmentation and MRM Development

The foundation of a robust MS/MS method is the selection of specific and intense precursor-to-product ion transitions.

Analyte Properties:

• Compound: Delta-6-Testosterone Cypionate

• Formula: C₂₇H₃₈O₃[16]

• Monoisotopic Mass: 410.28 Da[2]

• Precursor Ion [M+H]⁺: m/z 411.3

Proposed Fragmentation Pathway: Upon collision-induced dissociation (CID), the protonated Δ⁶-TC molecule is expected to undergo fragmentation primarily through two pathways:

• Neutral Loss of Cypionic Acid: The most common fragmentation for steroid esters is the cleavage of the ester bond, resulting in the neutral loss of the corresponding carboxylic acid (Cypionic Acid, C₈H₁₄O₂, MW 142.2 Da). This yields the protonated steroid core.

• Cleavage of the Steroid Nucleus: The remaining steroid core can further fragment, typically through cleavages in the D-ring, producing characteristic product ions.[17]

Caption: Proposed fragmentation of Δ⁶-TC in MS/MS.

MRM Transitions: Based on the proposed fragmentation, the following MRM transitions can be used for quantification and confirmation. The most intense and stable transition should be used as the "quantifier," while a second transition serves as the "qualifier" for identity confirmation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Designation
Δ⁶-Testosterone Cypionate	411.3	269.2	Quantifier
411.3	109.1	Qualifier
Testosterone-d₃ Cypionate (IS)	414.3	272.2	Quantifier

Conclusion

This application note presents a comprehensive and robust LC-MS/MS method for the quantitative analysis of Delta-6-Testosterone Cypionate in biological matrices. By combining an efficient SPE sample preparation protocol with a highly selective MRM assay, this method provides the accuracy, sensitivity, and reliability required for demanding applications in pharmaceutical analysis and clinical research. The detailed explanation of the scientific rationale behind each step empowers researchers to implement and adapt this protocol with confidence, ensuring high-quality, defensible data.

References

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• PubChem. (n.d.). Delta-6-Testosterone Cypionate. National Center for Biotechnology Information. [Link][2]

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• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. [Link][3]

• Liere, P., & Schumacher, M. (2015). Mass spectrometric analysis of steroids: all that glitters is not gold. Expert Review of Endocrinology & Metabolism, 10(5), 463-465. [Link][1]

• ResearchGate. (n.d.). Simultaneous Determination of Anabolic Androgenic Steroids and Their Esters in Hair by LC–MS–MS. [Link][18]

• Gu, J., Jia, Y., Tsur-Breget, D., & Giesy, J. P. (2012). Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. PLoS ONE, 7(2), e32454. [Link][13]

• Veeprho. (n.d.). Delta-6-Testosterone Cypionate. [Link][16]

• Agilent Technologies. (n.d.). Screening and Confirmation of Anabolic Steroids Using Accurate Mass LC/MS. [Link][19]

• Marcos, J., & Pozo, O. J. (2015). Derivatization of steroids in biological samples for GC-MS and LC-MS analyses. Bioanalysis, 7(20), 2665–2683. [Link][9]

• Foley, D. (2020). Sensitivity, Selectivity, and Speed: Solving Analytical Challenges in Endocrinology using LC-MS/MS for Clinical Research. YouTube. [Link][7]

• Pozo, O. J., & Marcos, J. (2015). Derivatization of steroids in biological samples for GC-MS and LC-MS analyses. Bioanalysis, 7(20), 2665-83. [Link][10]

• Temerdashev, A., et al. (2022). GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods. Molecules, 27(18), 5796. [Link][20]

• Sharma, P., et al. (2022). Estimation of Steroid Hormones in Biological Samples Using Micro Extraction and Advanced Chromatography Techniques. Molecules, 27(22), 7943. [Link][14]

• Temerdashev, A., et al. (2022). GC-MS/MS Determination of Steroid Hormones in Urine Using Solid-Phase Derivatization as an Alternative to Conventional Methods. Molecules, 27(18), 5796. [Link][21]

• Wang, Z., et al. (2024). Advances in steroid purification for novel techniques in carbon isotope ratio mass spectrometry of doping control. Analytical Methods. [Link][15]

• Marques, M. A., & Pereira, H. M. (2017). Pre-treatment of different biological matrices for exogenous testosterone analysis: A review. ResearchGate. [Link][22]

• DiVA portal. (2010). Determination of testosterone esters in serum by liquid chromatography – tandem mass spectrometry (LC-MS-MS). [Link][12]

• Star-Weinstock, M., et al. (2012). LC-ESI-MS/MS analysis of testosterone at sub-picogram levels using a novel derivatization reagent. Analytical Chemistry, 84(21), 9310-7. [Link][23]

• ResearchGate. (n.d.). Statistical analysis of fragmentation patterns of electron ionization mass spectra of enolized-trimethylsilylated anabolic androgenic steroids. [Link][24]

• Kim, J., et al. (2021). Metabolic Identification Based on Proposed Mass Fragmentation Pathways of the Anabolic Steroid Bolasterone by Gas Chromatography Tandem Mass Spectrometry. Metabolites, 11(5), 312. [Link][17]

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Application Notes & Protocols: A Comprehensive Guide to In Vitro Cell-Based Assays for Delta-6-Testosterone Cypionate

Introduction: The Scientific Imperative for Characterizing Delta-6-Testosterone Cypionate

Delta-6-Testosterone is a potent androgenic steroid hormone, and its cypionate ester is designed for sustained release, similar to the widely used testosterone cypionate.[1][2] As a prodrug, Delta-6-Testosterone Cypionate is anticipated to be hydrolyzed by endogenous esterases into the active parent compound, Delta-6-Testosterone.[3] The subsequent interaction of this active molecule with the androgen receptor (AR) and its metabolic fate are of critical importance for researchers in endocrinology, pharmacology, and drug development. Understanding these interactions at a cellular level is paramount for predicting its physiological effects, potency, and potential off-target activities.

This guide provides a detailed framework of in vitro cell-based assays designed to meticulously characterize the biological activity of Delta-6-Testosterone Cypionate. We will move beyond simple procedural lists to explain the scientific rationale behind the choice of cell models, assay principles, and experimental design. The protocols herein are constructed as self-validating systems, incorporating necessary controls to ensure data integrity and reproducibility. This document is intended for researchers, scientists, and drug development professionals seeking to rigorously evaluate the androgenic potential, cytotoxicity, and metabolic profile of this and similar compounds.

Part 1: Assessing Androgenic Activity via Androgen Receptor (AR) Activation

The primary mechanism of action for androgens is mediated through the androgen receptor, a ligand-activated transcription factor.[4][5] Upon binding, the ligand-receptor complex translocates to the nucleus, where it binds to androgen response elements (AREs) on DNA, modulating the transcription of target genes.[4][6] To quantify the androgenic potential of Delta-6-Testosterone Cypionate, a reporter gene assay is the gold standard.

Principle of the AR Reporter Gene Assay

This assay utilizes a mammalian cell line that endogenously expresses the human androgen receptor and has been stably transfected with a reporter construct.[7][8] The construct contains an ARE-driven promoter linked to a reporter gene, typically luciferase. When an active androgen binds to the AR, the resulting transcriptional activation leads to the expression of luciferase, and the emitted light can be quantified to determine the potency of the compound.[9]

Recommended Cell Line: LNCaP (Lymph Node Carcinoma of the Prostate)

The LNCaP cell line is an ideal model for this application. Derived from a human prostate adenocarcinoma, these cells are androgen-sensitive and express functional androgen receptors, making them a highly relevant system for studying androgen signaling.[10][11][12][13]

Workflow for AR Activation Assay

Caption: Workflow for the androgen receptor (AR) activation assay.

Detailed Protocol: AR Activation in LNCaP Cells

Materials:

• LNCaP cells (ATCC® CRL-1740™)

• RPMI-1640 Medium (supplemented with 10% Fetal Bovine Serum)

• Charcoal-stripped Fetal Bovine Serum (CSS-FBS)

• 96-well white, clear-bottom tissue culture plates

• Delta-6-Testosterone Cypionate, Dihydrotestosterone (DHT, positive control), Bicalutamide (anti-androgen control)

• Luciferase reporter assay system (e.g., Promega ONE-Glo™)

• Luminometer

Procedure:

• Cell Culture Adaptation: Two to three days prior to the assay, switch LNCaP cells to RPMI-1640 medium supplemented with 10% CSS-FBS to reduce background androgen levels.

• Cell Seeding: Harvest and count the adapted LNCaP cells. Seed 1 x 104 cells per well in a 96-well plate in 100 µL of RPMI-1640 with 10% CSS-FBS. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10 mM stock solution of Delta-6-Testosterone Cypionate in DMSO. Create a serial dilution series (e.g., 10-fold dilutions from 1 µM to 1 pM) in the assay medium. Prepare similar dilution series for DHT.

• Cell Treatment: Carefully remove the seeding medium from the cells. Add 100 µL of the prepared compound dilutions to the respective wells. Include wells for vehicle control (DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 24 to 48 hours at 37°C, 5% CO2.

• Luminescence Measurement: Allow the plate to equilibrate to room temperature. Prepare the luciferase reagent according to the manufacturer's instructions. Add the reagent to each well and measure luminescence using a plate-reading luminometer.

• Data Analysis: Subtract the blank reading from all wells. Normalize the data to the vehicle control. Plot the normalized luminescence against the log of the compound concentration and fit a sigmoidal dose-response curve to determine the EC50 value.

Parameter	Recommended Value	Rationale
Cell Line	LNCaP	Endogenous AR expression, androgen-responsive.[10]
Seeding Density	1 x 104 cells/well	Ensures a confluent monolayer for consistent response.
Serum	Charcoal-Stripped FBS	Minimizes background activation from serum androgens.
Positive Control	Dihydrotestosterone (DHT)	Potent, natural AR agonist for assay validation.[4]
Incubation Time	24-48 hours	Allows for compound uptake, AR activation, and reporter expression.
Endpoint	Luciferase Activity	Highly sensitive and quantitative measure of AR transactivation.[9]

Part 2: Determining Cytotoxicity

Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the yellow tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Detailed Protocol: MTT Cytotoxicity Assay

Materials:

• Cells and culture reagents as described above

• MTT solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer

Procedure:

• Cell Seeding and Treatment: Follow steps 1-4 of the AR Activation protocol, using a clear 96-well plate.

• Incubation: Incubate for the same duration as the primary activity assay (24-48 hours).

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 3-4 hours at 37°C until purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Determine the CC50 (50% cytotoxic concentration).

Part 3: Assessing Metabolic Stability

The cypionate ester of Delta-6-Testosterone must be cleaved for the compound to become active, and the parent molecule will then be subject to metabolism, primarily by cytochrome P450 (CYP) enzymes in the liver.[15][16] An in vitro metabolic stability assay using liver microsomes or hepatocytes provides critical data on the compound's clearance rate.[17][18]

Principle of the Metabolic Stability Assay

This assay measures the rate at which a compound is metabolized by liver enzymes over time. The test compound is incubated with liver microsomes (which contain phase I enzymes like CYPs) and a necessary cofactor (NADPH).[19][20] The concentration of the parent compound is measured at different time points by LC-MS/MS to determine its rate of disappearance.[21]

Recommended System: Human Liver Microsomes (HLM) & HepG2 Cells

• Human Liver Microsomes (HLM): Provide a direct measure of phase I metabolic activity and are a standard in drug discovery.[20]

• HepG2 Cells: A human hepatocarcinoma cell line that retains many metabolic functions of primary hepatocytes, allowing for the study of both phase I and phase II metabolism in a whole-cell context.[22][23][24]

Metabolic Pathway of Androgens

Caption: Predicted metabolic pathway of Delta-6-Testosterone Cypionate.

Detailed Protocol: Metabolic Stability in Human Liver Microsomes

Materials:

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system

• Potassium phosphate buffer (pH 7.4)

• Testosterone (positive control with known metabolism)

• Acetonitrile (for reaction termination)

• LC-MS/MS system

Procedure:

• Preparation: Thaw HLM on ice. Prepare working solutions of the test compound and positive control in buffer.

• Incubation Mixture: In a microcentrifuge tube, combine buffer, HLM (final concentration ~0.5 mg/mL), and the test compound (final concentration ~1 µM). Pre-warm at 37°C for 5 minutes.

• Initiate Reaction: Start the metabolic reaction by adding the NADPH regenerating system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile to stop the reaction.

• Sample Processing: Centrifuge the terminated samples to pellet the protein. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Analyze the samples to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line gives the elimination rate constant (k). From this, calculate the half-life (t1/2 = 0.693/k) and the intrinsic clearance (Clint).

Parameter	Recommended Value	Rationale
Test System	Pooled Human Liver Microsomes	Represents the average metabolic capacity of the human population.[20]
Protein Conc.	0.5 mg/mL	Standard concentration for metabolic stability assays.[19]
Substrate Conc.	1 µM	Typically below the Km for most CYP enzymes, ensuring first-order kinetics.[19]
Cofactor	NADPH Regenerating System	Sustains the activity of CYP enzymes throughout the incubation.
Control Compound	Testosterone	Well-characterized metabolism provides a system suitability control.
Endpoint	Parent Compound Depletion	Measured by LC-MS/MS for high sensitivity and specificity.[21]

Conclusion and Forward Look

The suite of in vitro assays detailed in these notes provides a robust, multi-faceted approach to characterizing Delta-6-Testosterone Cypionate. By systematically evaluating its androgenic potency, cytotoxicity, and metabolic stability, researchers can build a comprehensive pharmacological profile. The data generated from these protocols are essential for making informed decisions in preclinical drug development, guiding further studies into efficacy and safety, and contributing to the fundamental understanding of androgen pharmacology. Adherence to these rigorous, well-controlled methodologies will ensure the generation of high-quality, reliable, and interpretable data.

References

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Application Notes and Protocols for Preclinical Evaluation of Delta-6-Testosterone Cypionate in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide for the preclinical evaluation of Delta-6-Testosterone Cypionate, a potent androgen and a known metabolite of testosterone.[1][2] Recognizing the limited availability of in-vivo data for this specific compound, these application notes are designed to provide a robust framework for its characterization. By leveraging established methodologies for androgen assessment, researchers can elucidate the anabolic and androgenic properties of Delta-6-Testosterone Cypionate, paving the way for a deeper understanding of its therapeutic potential and physiological effects. The protocols outlined herein are intended to be adaptable, ensuring scientific integrity and yielding reproducible results.

Introduction to Delta-6-Testosterone Cypionate

Delta-6-Testosterone is a naturally occurring steroid hormone and a metabolite of testosterone, formed through hepatic phase I metabolism.[1] The introduction of a double bond at the delta-6 position of the steroid nucleus suggests a potential alteration of its biological activity compared to its parent compound. As the cypionate ester, Delta-6-Testosterone Cypionate is designed for sustained release following intramuscular injection, similar to the widely used Testosterone Cypionate. The cypionate ester is cleaved in vivo, releasing the active hormone, Delta-6-Testosterone. While described as a potent androgen, a thorough in-vivo characterization of its anabolic-to-androgenic ratio and its effects on various organ systems is currently lacking in publicly available literature.[2]

The following protocols are designed to address this knowledge gap by providing a systematic approach to evaluating the physiological effects of Delta-6-Testosterone Cypionate in established rodent models.

Rationale for Animal Model Selection

The selection of an appropriate animal model is critical for obtaining meaningful and translatable data. For the study of androgens and anabolic steroids, rodent models, particularly rats and mice, are well-established and offer numerous advantages, including well-characterized physiology, genetic homogeneity, and ease of handling.

Recommended Animal Models

Animal Model	Strain	Rationale for Use in Androgen Research
Rat	Sprague-Dawley or Wistar	Widely used for endocrinology and toxicology studies. Their larger size facilitates surgical procedures (e.g., orchidectomy) and collection of blood and tissue samples. They exhibit well-documented responses to androgens.
Mouse	C57BL/6	A commonly used inbred strain with a well-characterized genome. Suitable for studies requiring genetic manipulation and for assessing behavioral and metabolic endpoints.

For the initial characterization of Delta-6-Testosterone Cypionate, the orchidectomized (castrated) rat model is highly recommended. This model eliminates endogenous testosterone production, thereby providing a "clean" background to assess the dose-dependent effects of an exogenous androgen.

Experimental Design and Workflow

A well-structured experimental design is paramount for the rigorous evaluation of Delta-6-Testosterone Cypionate. The following workflow provides a comprehensive approach, from animal acclimatization to terminal sample collection.

Figure 1: A generalized experimental workflow for the in-vivo evaluation of Delta-6-Testosterone Cypionate.

Detailed Protocols

The following protocols provide step-by-step instructions for key procedures in the characterization of Delta-6-Testosterone Cypionate.

Protocol for Orchidectomy in Rats

Objective: To create a castrated animal model devoid of endogenous testosterone production.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old)

• Anesthetic (e.g., isoflurane)

• Surgical tools (scalpel, forceps, scissors)

• Suture material

• Antiseptic solution

• Analgesic

Procedure:

• Anesthetize the rat using isoflurane. Confirm the depth of anesthesia by pedal withdrawal reflex.

• Shave and sterilize the scrotal area with an antiseptic solution.

• Make a single midline incision through the scrotum.

• Exteriorize one testis by applying gentle pressure to the abdomen.

• Ligate the spermatic cord and associated blood vessels with absorbable suture.

• Excise the testis distal to the ligature.

• Return the stump of the spermatic cord to the abdominal cavity.

• Repeat steps 4-7 for the other testis.

• Close the scrotal incision with sutures or surgical clips.

• Administer a post-operative analgesic as recommended by the institutional animal care and use committee (IACUC).

• Allow the animals to recover for at least one week before initiating treatment.

Protocol for Compound Preparation and Administration

Objective: To prepare and administer Delta-6-Testosterone Cypionate and control substances.

Materials:

• Delta-6-Testosterone Cypionate

• Testosterone Cypionate (for positive control)

• Sterile vehicle (e.g., sesame oil, cottonseed oil)

• Sterile vials

• Syringes and needles (23-25 gauge)

Procedure:

• Calculate the required amount of each compound based on the desired dosage and the number of animals per group.

• Dissolve the compounds in the sterile vehicle to achieve the final desired concentrations. Gentle warming and vortexing may be required to ensure complete dissolution.

• Prepare separate vials for each treatment group:

  • Vehicle Control: Sterile oil only.

  • Positive Control: Testosterone Cypionate in sterile oil.

  • Test Article: Delta-6-Testosterone Cypionate in sterile oil (multiple dose levels recommended, e.g., low, medium, high).

• Administer the preparations via intramuscular injection into the gluteal muscle.

• Rotate the injection site with each administration to minimize local irritation.

• Injections should be performed once weekly for the duration of the study (typically 4-8 weeks).

Protocol for Assessing Anabolic and Androgenic Activity (Hershberger Assay)

Objective: To determine the anabolic and androgenic potency of Delta-6-Testosterone Cypionate.

Procedure:

• Follow the orchidectomy and administration protocols as described above.

• At the end of the treatment period, euthanize the animals via an IACUC-approved method.

• Carefully dissect the following tissues and record their wet weights:

  • Anabolic indicators: Levator ani muscle.

  • Androgenic indicators: Ventral prostate, seminal vesicles (with coagulating glands).

• Calculate the relative tissue weights (mg of tissue per 100g of body weight).

• Compare the dose-response curves of Delta-6-Testosterone Cypionate with that of Testosterone Cypionate to determine their relative potencies.

Key Endpoints and Data Presentation

A comprehensive evaluation of Delta-6-Testosterone Cypionate requires the assessment of multiple endpoints. The following table summarizes key parameters and their significance.

Endpoint	Methodology	Significance
Body Weight and Composition	Weekly body weight measurements; DEXA or NMR for lean and fat mass.	Assesses overall health and anabolic effects on body composition.
Anabolic Activity	Wet weight of the levator ani muscle.	A classical indicator of the muscle-building properties of a compound.
Androgenic Activity	Wet weights of the ventral prostate and seminal vesicles.	Indicates the potency of the compound in stimulating the growth of androgen-dependent reproductive tissues.
Serum Hormone Levels	ELISA or LC-MS/MS analysis of serum.	To confirm the clearance of endogenous testosterone and to measure the levels of the administered compound and its metabolites.
Histological Analysis	H&E staining of prostate, seminal vesicles, and muscle tissue.	To assess cellular changes and potential pathologies induced by the compound.
Gene Expression Analysis	qPCR or RNA-seq of target tissues.	To investigate the molecular mechanisms of action by measuring the expression of androgen-responsive genes.

Proposed Mechanism of Action and Metabolic Pathway

The following diagram illustrates the proposed mechanism of action and metabolic activation of Delta-6-Testosterone Cypionate.

Figure 2: Proposed mechanism of action for Delta-6-Testosterone Cypionate.

Conclusion and Future Directions

The protocols detailed in this document provide a foundational framework for the in-vivo characterization of Delta-6-Testosterone Cypionate. By employing these established methodologies, researchers can systematically evaluate its anabolic and androgenic properties, dose-response relationships, and effects on various physiological systems. Future studies may expand upon this initial characterization to include assessments of metabolic effects, behavioral changes, and long-term safety profiles. The data generated from these studies will be instrumental in understanding the unique biological activities of this testosterone metabolite and its potential applications in research and therapeutics.

References

• PubChem. (n.d.). Delta-6-Testosterone Cypionate. National Center for Biotechnology Information. Retrieved from [Link]

• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. SynZeal. Retrieved from [Link]

• Pozo, O. J., Van Eenoo, P., Deventer, K., & Delbeke, F. T. (2009). Formation of Δ(1) and Δ(6) testosterone metabolites by human hepatocytes. Steroids, 74(6), 543–549. Retrieved from [Link]

• Veeprho. (n.d.). Delta-6-Testosterone Cypionate. Veeprho. Retrieved from [Link]

• Cleanchem. (n.d.). Delta-6-Testosterone Cypionate. Cleanchem. Retrieved from [Link]

• Kochakian, C. D. (1990). Metabolites of testosterone: significance in the vital economy. Steroids, 55(3), 92–97. Retrieved from [Link]

• Korzekwa, K. R., Trager, W. F., Nagata, K., Parkinson, A., & Gillette, J. R. (1990). Isotope effect studies on the mechanism of the cytochrome P-450IIA1-catalyzed formation of delta 6-testosterone from testosterone. Drug metabolism and disposition: the biological fate of chemicals, 18(6), 974–979. Retrieved from [Link]

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Application Note: A Multi-dimensional NMR Approach to the Complete Structural Elucidation of Delta-6-Testosterone Cypionate

Abstract: The definitive structural verification of active pharmaceutical ingredients (APIs) is a cornerstone of drug development and quality control. For complex molecules such as synthetic anabolic-androgenic steroids (AAS), even minor structural variations can significantly alter biological activity and safety profiles. Delta-6-Testosterone Cypionate, a derivative of testosterone, features a steroidal core with additional unsaturation, presenting a unique characterization challenge. This application note provides a comprehensive, field-proven guide for the unambiguous structural elucidation of Delta-6-Testosterone Cypionate using a suite of advanced one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We detail not only the protocols for data acquisition but also the causal logic behind the experimental strategy, guiding the researcher from sample preparation to final structure confirmation.

Introduction: The Imperative for Unambiguous Characterization

Delta-6-Testosterone Cypionate, chemically known as (17β)-17-(3-Cyclopentyl-1-oxopropoxy)-androsta-4,6-dien-3-one, is a modified steroid whose structural integrity must be rigorously confirmed.[1][2] The introduction of a double bond at the C-6 position (the "Delta-6") distinguishes it from its parent compound, Testosterone Cypionate. This modification alters the electronic environment and conformation of the steroid's A and B rings, making precise analytical verification essential.

NMR spectroscopy stands as the gold standard for the structural analysis of organic molecules in solution, offering unparalleled insight into the atomic-level connectivity and stereochemistry.[3][4] While 1D ¹H and ¹³C NMR provide initial fingerprints, the significant signal overlap inherent in the complex aliphatic framework of steroids necessitates a multi-dimensional approach.[5] Through-bond correlation experiments like COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are indispensable for systematically assembling the molecular puzzle and achieving complete, unambiguous resonance assignments.[6] This guide establishes a self-validating workflow to confirm the identity and structure of Delta-6-Testosterone Cypionate.

Foundational Principles & Strategy

The structural elucidation process relies on a synergistic application of various NMR experiments. Each experiment provides a unique piece of information, and together, they create a network of correlations that validates the final structure.

• ¹H NMR: Provides the initial map of all proton environments. Chemical shift, integration, and multiplicity offer clues about the electronic environment and neighboring protons.

• ¹³C NMR: Reveals the carbon skeleton of the molecule. The chemical shift indicates the type of carbon (alkane, alkene, carbonyl, etc.).

• COSY: Establishes proton-proton (¹H-¹H) coupling networks, allowing for the tracing of bonded proton systems through the steroid rings and the cypionate side chain.

• HSQC: Correlates each proton directly to its attached carbon (¹H-¹³C one-bond correlation). This is the crucial link for assigning the carbon spectrum based on the more easily interpretable proton spectrum.[6][7]

• HMBC: Maps long-range correlations between protons and carbons over two to three bonds (¹H-¹³C multiple-bond correlation). This experiment is vital for connecting disparate spin systems and, most importantly, for assigning quaternary carbons (those with no attached protons), such as the angular methyl attachment points (C-10, C-13) and carbonyls.

The logical workflow for this analysis is visualized in the diagram below.

Caption: Workflow for NMR-based structural elucidation.

Experimental Protocols

Part A: Sample Preparation

The quality of NMR spectra is fundamentally dependent on proper sample preparation.[8] The goal is to create a homogeneous solution free of particulate matter that can disrupt the magnetic field.[9]

• Glassware and Tube Selection: Use a clean, dry glass vial for dissolution. Employ a high-quality 5 mm NMR tube (e.g., Wilmad 528-PP or equivalent) that is free of scratches or cracks.[9][10]

• Solvent Choice: Chloroform-d (CDCl₃) is an excellent starting solvent for most steroids due to its broad solvency and minimal spectral interference.[11] Ensure the solvent is from a fresh, sealed bottle to minimize water contamination.

• Weighing and Dissolution: Accurately weigh 5-10 mg of Delta-6-Testosterone Cypionate for ¹H and 2D experiments. A higher concentration (20-30 mg) may be beneficial for ¹³C acquisition time but is not strictly necessary on modern spectrometers.[10][12][13]

• Solubilization: Add approximately 0.6 mL of CDCl₃ to the vial containing the sample.[12] Gently vortex or swirl until the sample is fully dissolved. The solution should be clear and transparent.

• Filtration and Transfer: To eliminate dust and microparticulates, filter the solution directly into the NMR tube. A common and effective method is to push a small plug of glass wool into a Pasteur pipette and pipette the solution through it.[9][12] The final sample height in the tube should be approximately 4-5 cm (0.6-0.7 mL).[8][12]

• Capping and Cleaning: Cap the NMR tube securely. Before inserting it into the spectrometer, wipe the outside of the tube with a lint-free tissue dampened with isopropanol or acetone to remove any fingerprints or dirt.[10]

Part B: NMR Data Acquisition

The following experiments should be performed on a spectrometer with a field strength of 400 MHz or higher to ensure adequate spectral dispersion, which is critical for resolving the crowded regions of steroid spectra.[14]

• Instrument: 500 MHz NMR Spectrometer

• Solvent: CDCl₃

• Temperature: 298 K

• ¹H NMR:

  • Purpose: To obtain a high-resolution spectrum of all protons.

  • Key Parameters: Spectral width covering -1 to 10 ppm, sufficient acquisition time (~3s), and a relaxation delay of 1-2s. Use the residual CHCl₃ signal at δ 7.26 ppm for chemical shift calibration.

• ¹³C{¹H} NMR:

  • Purpose: To detect all carbon signals with proton decoupling.

  • Key Parameters: Spectral width covering 0 to 220 ppm. A sufficient number of scans will be required to achieve a good signal-to-noise ratio.

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Purpose: To identify protons that are coupled to each other (typically through 2-3 bonds).

  • Key Parameters: Use a gradient-selected (gCOSY) or DQF-COSY pulse sequence. Acquire sufficient increments in the indirect dimension (e.g., 256-512) for good resolution.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To map all proton signals to their directly attached carbon atoms.

  • Key Parameters: Use a gradient-selected, sensitivity-enhanced pulse sequence. Set the ¹JCH coupling constant to an average value of 145 Hz, which is optimal for both sp² and sp³ C-H bonds.[6]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (2-3 bond) couplings between protons and carbons.

  • Key Parameters: Use a gradient-selected pulse sequence. The crucial parameter is the long-range coupling constant, which should be set to ~8 Hz to observe the desired correlations without picking up one-bond couplings.

Data Interpretation and Structural Assignment

The following section describes the systematic process of assigning the NMR signals using the suite of acquired data. The chemical shifts provided in the tables are illustrative and based on known data for similar steroidal structures.[15][16][17]

Illustrative Quantitative NMR Data

Disclaimer: The following NMR data is illustrative and hypothetical, generated for instructional purposes based on the known steroidal scaffold. Actual experimental values may vary.

Table 1: Hypothetical ¹H NMR Data for Delta-6-Testosterone Cypionate (500 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm	Multiplicity	Key HMBC Correlations (from ¹H to ¹³C)
H-4	~5.80	s	C-2, C-3, C-5, C-6, C-10
H-6	~6.15	dd	C-4, C-5, C-7, C-8, C-10
H-7	~6.05	d	C-5, C-6, C-8, C-9, C-14
H-17	~4.65	t	C-13, C-16, C-18, Ester C=O
H-18 (CH₃)	~0.85	s	C-12, C-13, C-14, C-17
H-19 (CH₃)	~1.15	s	C-1, C-5, C-9, C-10
Cypionate CH₂	~2.30	t	Ester C=O, Cypionate CH

| Cypionate CH | ~1.85 | m | Cypionate CH₂ (adjacent), Cypionate CH₂ (ring) |

Table 2: Hypothetical ¹³C NMR Data for Delta-6-Testosterone Cypionate (125 MHz, CDCl₃)

Position	Chemical Shift (δ) ppm	Carbon Type (from HSQC/DEPT)
C-3	~199.5	C (Quaternary, Ketone)
C-4	~124.0	CH
C-5	~168.0	C (Quaternary, Alkene)
C-6	~128.5	CH
C-7	~130.0	CH
C-10	~39.0	C (Quaternary)
C-13	~43.0	C (Quaternary)
C-17	~82.0	CH
C-18	~12.0	CH₃
C-19	~19.5	CH₃
Ester C=O	~174.0	C (Quaternary, Ester)

| Cypionate Carbons | ~25-45 | CH, CH₂ |

Step-by-Step Elucidation Strategy

• Identify Key ¹H Signals:

  • Olefinic Protons: The most downfield signals in the proton spectrum (excluding potential amide or acid protons) will be the olefinic protons. H-4, H-6, and H-7 are expected in the δ 5.8-6.2 ppm region. Their multiplicities (singlet, doublet of doublets) and COSY correlations will help distinguish them. For instance, H-6 should show a COSY cross-peak to H-7.

  • Angular Methyls: The sharp singlets for the C-18 and C-19 methyl groups are highly characteristic. They typically appear far upfield (δ 0.8-1.2 ppm).

  • H-17 Proton: The proton at C-17, adjacent to the electron-withdrawing ester oxygen, will be shifted downfield to ~δ 4.65 ppm. Its triplet multiplicity arises from coupling to the two H-16 protons.

• Assemble Spin Systems with COSY:

  • Starting from an unambiguously assigned proton like H-17, trace its correlations in the COSY spectrum to identify the H-16 protons. From H-16, one can potentially "walk" further around the D-ring.

  • Similarly, the correlation between H-6 and H-7 confirms their proximity. Other correlations will map out the connectivity within the aliphatic regions of the A, B, and C rings. Due to signal overlap, this will result in several distinct spin-system fragments.

• Assign Carbons with HSQC:

  • The HSQC spectrum provides the definitive link between the proton and carbon skeletons. Every cross-peak connects a proton to its directly bonded carbon.

  • Using the assignments from Step 1, the carbons C-4, C-6, C-7, C-17, C-18, and C-19 can be immediately assigned. Following the COSY spin systems, all other protonated carbons can be assigned with high confidence.

• Connect Fragments and Assign Quaternary Carbons with HMBC:

  • The HMBC experiment is the final and most crucial step. It connects the fragments identified in COSY and assigns the non-protonated quaternary carbons.

  • Example 1 (Connecting Rings): The H-19 methyl protons (¹H at ~δ 1.15) are attached to C-19. They will show 2- and 3-bond correlations in the HMBC spectrum to C-1, C-5, C-9, and the quaternary carbon C-10. This definitively assigns C-10 and links the A and B rings.

  • Example 2 (Assigning Carbonyls): The H-4 proton (~δ 5.80) will show a strong HMBC cross-peak to the C-3 ketone carbonyl carbon at ~δ 199.5 ppm. Similarly, the H-17 proton (~δ 4.65) will show a correlation to the ester carbonyl carbon at ~δ 174.0 ppm.

  • Example 3 (Confirming the Ester): The protons on the cypionate methylene group adjacent to the carbonyl (~δ 2.30) will also show a strong HMBC correlation to the ester carbonyl carbon, confirming the structure of the side chain and its attachment to the steroid core.

Caption: Key HMBC and HSQC correlations for structural confirmation.

Conclusion

The structural integrity of Delta-6-Testosterone Cypionate can be unequivocally determined through the systematic application of 1D and 2D NMR spectroscopy. This multi-dimensional approach, combining ¹H, ¹³C, COSY, HSQC, and HMBC experiments, creates a self-validating network of correlations that overcomes the inherent challenges of spectral overlap in complex steroidal molecules. The protocols and interpretive strategy detailed in this note provide a robust framework for researchers, scientists, and drug development professionals to ensure the identity, purity, and quality of this and other structurally related pharmaceutical compounds.

References

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide.
• Kirk, D. N. (1990). A survey of the high-field 1H NMR spectra of the steroid hormones, their hydroxylated derivatives, and related compounds. Journal of the Chemical Society, Perkin Transactions 2.
• University of Reading. (n.d.). NMR Sample Preparation. School of Chemistry, Food and Pharmacy.

• Hayamizu, K., Ishii, T., Yanagisawa, M., & Kamo, O. (1990). Complete Assignments of the 1H and 13C NMR Spectra of Testosterone and 17α-Methyltestosterone and the 1H Parameters Obtained from 600 MHz Spectra. Magnetic Resonance in Chemistry, 28(3), 250-256. Retrieved from [Link]

• Ríos, M. Y., et al. (2021). Synthesis of Two Testosterone Derivatives and their Theoretical Evaluation as Serotonin Reuptake Transporter Inhibitors. Source not specified.

• Giraud, S., et al. (2021). Quantitative 1H and 13C NMR and Chemometric Assessment of 13C NMR Data: Application to Anabolic Steroid Formulations. Molecules, 26(5), 1435. Retrieved from [Link]

• National Institutes of Health. (2021). Quantitative 1H and 13C NMR and Chemometric Assessment of 13C NMR Data: Application to Anabolic Steroid Formulations.
• Wills, G. (2024). Guide: Preparing a Sample for NMR analysis – Part I. Nanalysis.
• University of Minnesota Twin Cities. (n.d.). NMR Sample Preparation. College of Science and Engineering.
• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR.
• University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences.

• Lin, Y. L., et al. (2021). Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. Molecules, 26(11), 3328. Retrieved from [Link]

• Jaeger, M., & Aspers, R. L. E. G. (2016). Nuclear Magnetic Resonance of Steroids. In Modern NMR Approaches to the Structure Elucidation of Natural Products: Volume 2: Data Acquisition and Applications to Compound Classes. The Royal Society of Chemistry.
• Science.gov. (n.d.). cosy hsqc hmbc: Topics.
• BioChromato. (2018). NMR solvent selection - that also allows sample recovery.
• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC). Department of Chemistry.
• SWGDRUG.org. (2005). TESTOSTERONE AND ESTERS.
• Biosynth. (n.d.). Delta6-Testosterone.
• Nanalysis. (2019). HSQC – Revealing the direct-bonded proton-carbon instrument.
• PubChem. (n.d.). delta6-Testosterone Enanthate.

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Application Notes & Protocols: Investigating the Metabolic Effects of Delta-6-Testosterone Cypionate

A Note on the Investigational Status of Delta-6-Testosterone Cypionate: Delta-6-Testosterone Cypionate is a novel, investigational androgen analog. The information, hypotheses, and protocols presented herein are based on the established principles of androgen physiology and metabolic regulation. These guidelines are intended to provide a robust framework for the scientific investigation of this and similar novel compounds and should be adapted based on emerging experimental data.

Introduction: The Rationale for a Novel Androgen in Metabolic Research

The intricate relationship between androgens and metabolic homeostasis is a critical area of research, with profound implications for understanding and treating conditions such as obesity, type 2 diabetes, and metabolic syndrome.[1][2][3] Endogenous androgens, primarily testosterone, exert significant influence over glucose, lipid, and protein metabolism, largely through interaction with the androgen receptor (AR).[4][5] The activation of AR signaling pathways can modulate gene expression related to glycolysis, lipogenesis, and mitochondrial function.[4][6]

Testosterone itself, when administered, can increase lean body mass and basal metabolic rate.[7] However, its therapeutic application is often managed through esterification, such as with cypionate, to prolong its half-life and create a more stable pharmacokinetic profile.[8][9] Testosterone Cypionate is hydrolyzed in the body to release active testosterone.[8][9]

Delta-6-Testosterone Cypionate (D6TC) is a rationally designed analog of testosterone, featuring two key structural modifications:

• A Cypionate Ester: Attached to the 17-beta hydroxyl group, this modification is intended to provide a slow-release, depot effect upon intramuscular injection, similar to conventional Testosterone Cypionate.[8]

• A Double Bond at the C-6 Position (Delta-6): This novel structural feature is hypothesized to alter the molecule's interaction with the androgen receptor and/or its metabolic fate. The introduction of a double bond can affect molecular geometry and electron distribution, potentially leading to altered binding affinity, receptor activation dynamics, or susceptibility to metabolic enzymes. Furthermore, there is a theoretical possibility of interaction with or modulation of desaturase enzymes, such as Delta-6-desaturase (D6D), which are pivotal in fatty acid metabolism.[10][11][12] Testosterone has been shown to depress D6D activity, and exploring how this novel analog behaves is a key research question.[13]

This guide provides a comprehensive framework for the preclinical evaluation of D6TC in metabolic studies, from initial in vitro characterization to in vivo assessment of systemic metabolic effects.

Hypothesized Mechanism of Action

The primary mechanism of action for D6TC is expected to be agonism of the androgen receptor. Following administration and cleavage of the cypionate ester, Delta-6-Testosterone would bind to the AR in the cytoplasm. This complex would then translocate to the nucleus, dimerize, and bind to androgen response elements (AREs) on target genes, thereby modulating their transcription.[5]

The key investigational questions revolve around how the Delta-6 modification influences this canonical pathway and its downstream metabolic consequences.

Diagram: Hypothesized Signaling Pathway of Delta-6-Testosterone

Caption: Hypothesized androgen receptor signaling pathway for Delta-6-Testosterone.

In Vitro Characterization Protocols

The initial phase of investigation should focus on characterizing the molecular behavior of D6TC in controlled cellular systems.

Protocol: AR Binding Affinity Assay

Objective: To determine the relative binding affinity of Delta-6-Testosterone for the human androgen receptor compared to testosterone and dihydrotestosterone (DHT).

Rationale: This assay is critical for establishing the fundamental potency of the compound at its primary molecular target. A change in affinity relative to testosterone would be the first indication that the Delta-6 modification alters receptor interaction.

Methodology:

• Cell Line: Use a mammalian cell line stably transfected with the human androgen receptor, such as HEK293-AR.[14]

• Assay Principle: Competitive radioligand binding assay.

• Materials:

  • HEK293-AR cell lysate or purified AR protein.

  • Radiolabeled ligand: [³H]-DHT.

  • Unlabeled competitors: Dihydrotestosterone (DHT), Testosterone, Delta-6-Testosterone.

  • Scintillation fluid and counter.

• Procedure: a. Prepare a series of dilutions for each unlabeled competitor. b. In a 96-well plate, incubate a fixed concentration of [³H]-DHT with the AR source in the presence of increasing concentrations of the unlabeled competitors. c. Allow the reaction to reach equilibrium. d. Separate bound from free radioligand using a filter-based method. e. Measure the radioactivity of the bound fraction using a scintillation counter.

• Data Analysis: a. Plot the percentage of bound [³H]-DHT against the log concentration of the competitor. b. Calculate the IC50 (concentration of competitor that inhibits 50% of specific binding) for each compound. c. Determine the relative binding affinity (RBA) compared to a high-affinity standard like DHT.

Protocol: AR-Mediated Reporter Gene Assay

Objective: To quantify the functional agonist activity of D6TC by measuring its ability to induce AR-mediated gene transcription.

Rationale: While binding affinity measures interaction, this assay measures the functional consequence—the ability to activate the receptor and initiate transcription. This is crucial for distinguishing between full agonists, partial agonists, and antagonists.

Methodology:

• Cell Line: Use a cell line co-transfected with the human AR and a reporter gene construct containing an androgen-responsive promoter linked to a quantifiable reporter, such as luciferase (e.g., PC-3 cells with MMTV-luciferase reporter).[14]

• Procedure: a. Plate cells in a 96-well plate and allow them to adhere. b. Replace the medium with a serum-free or charcoal-stripped serum medium to minimize endogenous steroids. c. Treat cells with a range of concentrations of D6TC, testosterone (positive control), and vehicle (negative control). d. Incubate for 24-48 hours. e. Lyse the cells and measure the reporter gene activity (e.g., luminescence for luciferase).

• Data Analysis: a. Normalize reporter activity to total protein content or a co-transfected control plasmid. b. Plot the normalized reporter activity against the log concentration of the test compound. c. Calculate the EC50 (concentration that produces 50% of the maximal response) and the Emax (maximal effect) for each compound.

In Vivo Metabolic Studies: Rodent Models

In vivo studies are essential to understand the systemic metabolic effects of D6TC. Orchidectomized (castrated) rodent models are ideal for eliminating the confounding influence of endogenous androgens.[15]

Experimental Workflow

Caption: General workflow for in vivo metabolic evaluation of D6TC.

Protocol: Intraperitoneal Glucose Tolerance Test (IPGTT)

Objective: To assess the effect of D6TC on glucose disposal and overall glucose homeostasis.

Rationale: Androgens are known to improve insulin sensitivity and glucose control.[16] The IPGTT is a standard method to evaluate how an animal handles a glucose challenge, providing insights into insulin secretion and sensitivity.[17][18]

Methodology:

• Animal Preparation: Fast mice overnight (no more than 16 hours) with free access to water.[18]

• Materials:

  • D-glucose solution (20% in sterile saline).

  • Glucometer and test strips.

  • Insulin syringes.

• Procedure: a. Record the body weight of each mouse. b. Obtain a baseline blood glucose reading (t=0) from the tail vein. c. Administer D-glucose via intraperitoneal (IP) injection at a dose of 2 g/kg body weight.[17] d. Measure blood glucose at 15, 30, 60, 90, and 120 minutes post-injection.[17][18]

• Data Analysis: a. Plot mean blood glucose concentration versus time for each treatment group. b. Calculate the Area Under the Curve (AUC) for the glucose excursion for each animal. c. Compare the AUC values between treatment groups using appropriate statistical tests (e.g., ANOVA).

Protocol: Insulin Tolerance Test (ITT)

Objective: To evaluate the effect of D6TC on peripheral insulin sensitivity.

Rationale: The ITT directly measures the response to exogenous insulin, providing a clear indication of how effectively insulin can lower blood glucose.[19][20] This complements the GTT by focusing specifically on the insulin sensitivity aspect of glucose metabolism.

Methodology:

• Animal Preparation: Fast mice for 5-6 hours.[17][19]

• Materials:

  • Humulin R insulin (or equivalent), diluted in sterile saline.

  • Glucometer and test strips.

• Procedure: a. Record body weight and obtain a baseline blood glucose reading (t=0). b. Administer insulin via IP injection at a dose of 0.75-1.0 U/kg body weight (dose may require optimization).[17] c. Measure blood glucose at 15, 30, 45, and 60 minutes post-injection.[19][20]

• Data Analysis: a. Plot blood glucose levels as a percentage of the baseline (t=0) value over time. b. Calculate the glucose disappearance rate (Kitt). c. Compare the nadir of the glucose drop and the Kitt values between groups.

Analytical Chemistry and Data Presentation

Accurate quantification of D6TC and its metabolites, as well as endogenous hormones and metabolic markers, is crucial. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high specificity and sensitivity.[21][22][23]

Table 1: Example Data Summary for In Vivo Study

Parameter	Vehicle Control	Testosterone Cypionate (TC)	D6TC (Low Dose)	D6TC (High Dose)
Body Composition
Final Body Weight (g)	28.5 ± 1.2	31.0 ± 1.5	30.5 ± 1.3	32.1 ± 1.6
Lean Mass Change (%)	+2.1 ± 0.5	+10.2 ± 1.1	+8.9 ± 0.9	+12.5 ± 1.2***
Fat Mass Change (%)	+5.3 ± 0.8	-8.5 ± 1.0	-7.1 ± 0.9	-11.3 ± 1.3***
Glucose Homeostasis
GTT AUC (mg/dL·min)	25000 ± 1500	18000 ± 1200	19500 ± 1300	16500 ± 1100
ITT Nadir (% of baseline)	55 ± 4	35 ± 3	40 ± 3*	30 ± 2
Plasma Lipids
Triglycerides (mg/dL)	110 ± 10	85 ± 8	90 ± 9	75 ± 7**
Total Cholesterol (mg/dL)	150 ± 12	120 ± 10	125 ± 11*	110 ± 9**

Data are presented as mean ± SEM. Statistical significance vs. Vehicle Control: *p<0.05, **p<0.01, ***p<0.001. Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

These application notes provide a foundational strategy for the comprehensive metabolic characterization of Delta-6-Testosterone Cypionate. The proposed in vitro and in vivo protocols will enable researchers to determine its binding affinity, functional activity, and systemic effects on glucose and lipid metabolism.

Future studies should aim to elucidate the specific molecular targets modulated by D6TC in key metabolic tissues (skeletal muscle, liver, adipose tissue) through transcriptomic and proteomic analyses. Investigating the metabolic fate of D6TC, including its potential conversion by 5α-reductase and aromatase, will also be critical for a complete understanding of its biological activity profile.

References

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• Koal, T., et al. (2017). Quantification of steroid hormones in human serum by liquid chromatography-high resolution tandem mass spectrometry. Journal of Chromatography A. Available at: [Link]

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• Morin, P., et al. (2015). New Testosterone Derivatives as Semi-Synthetic Anticancer Agents Against Prostate Cancer: Synthesis and Preliminary Biological Evaluation. Medicinal Chemistry. Available at: [Link]

• protocols.io. (2022). Insulin Tolerance Test. Available at: [Link]

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• Mouse Metabolic Phenotyping Centers (MMPC). (2024). Glucose/Insulin Tolerance Test. Available at: [Link]

• Wu, W., et al. (2021). Discovery of methylpyrimidine ring-fused diterpenoid analogs as a novel testosterone synthesis promoter. PubMed Central. Available at: [Link]

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• Graham, J. D., & Handelsman, D. J. (2018). In Vitro Androgen Bioassays as a Detection Method for Designer Androgens. MDPI. Available at: [Link]

• Semantic Scholar. (n.d.). SYNTHESIS AND ANABOLIC ACTIVITY OF 4-SUBSTITUTED TESTOSTERONE ANALOGS. Available at: [Link]

• Pinsky, L., et al. (1975). Metabolism of testosterone- 14 C by cultured human cells. The Journal of Clinical Endocrinology & Metabolism. Available at: [Link]

• Long, R. G., et al. (1982). Testosterone metabolism by the rat gastrointestinal tract, in vitro and in vivo. Gut. Available at: [Link]

• Sato, K., et al. (2021). Age-Dependent Changes in the Effects of Androgens on Female Metabolic and Body Weight Regulation Systems in Humans and Laboratory Animals. MDPI. Available at: [Link]

• Wang, Y., et al. (2022). Effects of Androgen Excess-Related Metabolic Disturbances on Granulosa Cell Function and Follicular Development. PubMed Central. Available at: [Link]

• Wilds, A. L., et al. (1949). SYNTHESIS OF PHYSIOLOGICALLY ACTIVE ANALOGS OF TESTOSTERONE. Journal of the American Chemical Society. Available at: [Link]

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• Tate, C. A., et al. (2012). Delta-6-desaturase links polyunsaturated fatty acid metabolism with phospholipid remodeling and disease progression in heart failure. Circulation: Heart Failure. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing HPLC for Delta-6-Testosterone Cypionate Analysis

Welcome to the technical support center for the analysis of Delta-6-Testosterone Cypionate. This guide is designed for researchers, analytical chemists, and quality control professionals. It moves beyond simple protocols to provide a deep, mechanistic understanding of method development and troubleshooting for this specific analyte. Our goal is to empower you with the scientific rationale needed to optimize your High-Performance Liquid Chromatography (HPLC) parameters effectively and solve common analytical challenges.

Foundational Principles: Understanding the Analyte and System

Optimizing an HPLC method begins with understanding the physicochemical properties of the target analyte, Delta-6-Testosterone Cypionate. This molecule is a derivative of testosterone, featuring two key structural modifications:

• An additional double bond at the carbon-6 position (the "Delta-6").

• A long-chain cypionate ester at the 17-beta position.

These features dictate its behavior in a reversed-phase HPLC system. The large, nonpolar steroid backbone and the cypionate ester make the molecule highly hydrophobic, suggesting strong retention on nonpolar stationary phases like C8 or C18. The conjugated enone system within the A-ring of the steroid nucleus is the primary chromophore, responsible for its UV absorbance, typically around 240-245 nm[1][2][3].

The "Delta-6" modification introduces an additional double bond, which slightly decreases the molecule's overall polarity compared to Testosterone Cypionate. In reversed-phase chromatography, less polar compounds are retained more strongly. However, the change is subtle, and methods developed for Testosterone Cypionate serve as an excellent starting point.

Logical Flow of Method Development

The selection of HPLC parameters is not arbitrary; it's a logical process guided by the analyte's chemistry. The following diagram illustrates this decision-making workflow.

Caption: Logic for initial HPLC parameter selection.

Recommended Starting Method & Protocol

Based on validated methods for the closely related Testosterone Cypionate, the following parameters provide a robust starting point for your analysis[1][2][4].

Table 1: Recommended Starting HPLC Parameters

Parameter	Recommended Setting	Rationale & Key Considerations
Column	C8 or C18, 150 mm x 4.6 mm, 5 µm	C18 provides slightly more retention due to higher carbon load; C8 may offer better peak shape if secondary interactions are an issue. Both are excellent choices[2][5][6].
Mobile Phase A	HPLC-Grade Water	Ensure proper degassing to prevent bubble formation[7].
Mobile Phase B	Acetonitrile (ACN) or Methanol (MeOH)	ACN generally provides lower backpressure and different selectivity than MeOH. ACN is often preferred for steroid analysis[5][8].
Elution Mode	Gradient	A gradient is recommended for impurity profiling to ensure elution of all related substances. For a simple assay, an isocratic method can be developed[2][4].
Gradient Program	70% B to 95% B over 15 min	Start with a higher organic content due to the analyte's hydrophobicity. This is an aggressive starting gradient to ensure elution.
Flow Rate	1.0 - 1.2 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and system pressure[2][4].
Column Temperature	30 - 35 °C	Elevated temperature reduces mobile phase viscosity (lowering backpressure) and can improve peak efficiency[2][4].
Detection	UV/PDA at 240 nm	This is the typical λmax for the testosterone chromophore[1][9]. A PDA detector is invaluable for checking peak purity.
Injection Volume	10 - 20 µL	Adjust based on sample concentration and detector sensitivity.
Diluent	Mobile Phase at initial composition or ACN/MeOH	Dissolving the sample in a solvent stronger than the initial mobile phase can cause peak distortion. Matching the diluent to the initial mobile phase is ideal[10].

Experimental Protocol: Standard & Sample Preparation

Objective: To prepare solutions for HPLC analysis.

Materials:

• Delta-6-Testosterone Cypionate Reference Standard

• Sample containing Delta-6-Testosterone Cypionate

• Methanol (HPLC Grade)

• Acetonitrile (HPLC Grade)

• Volumetric flasks (Class A)

• Sonicator

• 0.45 µm Syringe filters (PTFE or Nylon)

Procedure:

• Diluent Preparation: Prepare a mixture of Acetonitrile and Water (e.g., 70:30 v/v).

• Standard Stock Solution (e.g., 500 µg/mL):

  • Accurately weigh approximately 25 mg of the Reference Standard into a 50 mL volumetric flask.

  • Add approximately 30 mL of diluent and sonicate for 10-15 minutes to dissolve.

  • Allow the solution to return to room temperature, then dilute to volume with the diluent and mix thoroughly.

• Working Standard Solution (e.g., 100 µg/mL):

  • Pipette 10.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to volume with the diluent and mix thoroughly. This concentration is typical for assay analysis[1].

• Sample Preparation:

  • Prepare the sample to achieve a target concentration similar to the Working Standard Solution (e.g., 100 µg/mL), using the same diluent. The exact procedure will depend on the sample matrix (e.g., bulk drug, oil-based injectable).

  • For oil-based formulations, a liquid-liquid or solid-phase extraction may be necessary to remove the oily matrix before HPLC analysis[1][11][12].

• Filtration: Before injection, filter all solutions through a 0.45 µm syringe filter to remove particulates and protect the HPLC column[13].

Frequently Asked Questions & Troubleshooting Guide

This section addresses common issues encountered during the analysis of Delta-6-Testosterone Cypionate in a direct question-and-answer format.

Q1: My peak is showing significant tailing. What are the causes and how can I fix it?

Answer: Peak tailing is one of the most common chromatographic problems. For a molecule like Delta-6-Testosterone Cypionate, the primary causes are typically chemical interactions with the column or issues at the column inlet.

• Cause 1: Secondary Silanol Interactions. Even with modern end-capped columns, some residual silanols exist on the silica surface. These can interact with polar functional groups on the analyte, causing tailing. While testosterone esters are largely nonpolar, the ketone and ester oxygens can be sites for this interaction.

  • Solution A: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase. This protonates the silanol groups, minimizing unwanted interactions.

  • Solution B: Switch to a column with a different bonding chemistry, such as one with a polar-embedded group, which shields the silanols[14].

• Cause 2: Column Contamination or Degradation. Accumulation of matrix components on the column inlet frit can distort the flow path, leading to tailing for all peaks[10][15].

  • Solution: First, try reversing and flushing the column (disconnect from the detector first). If this doesn't work, replace the inlet frit or the guard column. If the problem persists, the analytical column may need replacement.

• Cause 3: Mismatched Sample Solvent. Injecting a sample dissolved in a much stronger solvent (e.g., 100% Acetonitrile) than the mobile phase can cause peak distortion, including tailing.

  • Solution: Re-dissolve the sample in a diluent that is as close as possible to the initial mobile phase composition.

Q2: My peak is fronting. What does this mean?

Answer: Peak fronting, often described as a "shark fin" shape, is less common than tailing. For this type of analysis, it almost always points to one issue: mass overload [16].

• Cause: Sample Overload. You are injecting too much analyte onto the column. The stationary phase becomes saturated at the point of injection, and excess molecules travel down the column unretained, eluting earlier and causing the front of the peak to be distorted[15][16].

  • Solution A (Easiest): Dilute your sample. A simple 1:5 or 1:10 dilution will often resolve the issue immediately.

  • Solution B: Reduce the injection volume. If your concentration is fixed, injecting a smaller volume (e.g., 5 µL instead of 20 µL) will reduce the total mass on the column.

Q3: The retention time of my analyte is drifting between injections. How do I stabilize it?

Answer: Retention time (RT) stability is critical for reliable identification and quantification. Drifting RT usually indicates a problem with the mobile phase or the system's physical conditions.

• Cause 1: Inadequate Column Equilibration. If you change the mobile phase composition or gradient, the column needs sufficient time to equilibrate before you start your analytical run. Insufficient equilibration is a common cause of drifting RT in the first few injections.

  • Solution: Ensure the column is equilibrated with the initial mobile phase for at least 10-15 column volumes before the first injection.

• Cause 2: Mobile Phase Composition Change. The organic-to-aqueous ratio is the most significant factor affecting retention in reversed-phase HPLC.

  • Solution: Check for evaporation of the more volatile organic component from your mobile phase reservoir. Use bottle caps that minimize evaporation. If preparing the mobile phase by hand-mixing, ensure it is done accurately and consistently[17]. Avoid "topping off" old mobile phase with new[7].

• Cause 3: Fluctuating Column Temperature. Temperature affects mobile phase viscosity and reaction kinetics, both of which influence retention.

  • Solution: Use a column oven and ensure it is set to a stable temperature (e.g., 30 °C). Even minor drafts in the lab can affect columns run at ambient temperature.

• Cause 4: Pump or Leak Issues. Inconsistent flow from the pump due to air bubbles, faulty check valves, or a small leak in the system will cause RT to fluctuate.

  • Solution: Degas your mobile phases thoroughly. Purge the pump to remove any bubbles. Perform a system pressure test to check for leaks.

Troubleshooting Decision Tree

Use this diagram to systematically diagnose and resolve common HPLC issues.

Caption: A decision tree for troubleshooting common HPLC problems.

Q4: How do I perform a forced degradation study for this compound?

Answer: A forced degradation (or stress testing) study is essential for developing a stability-indicating method, which is a regulatory requirement[18]. The goal is to generate potential degradation products to ensure your method can separate them from the main analyte peak.

• Principle: You expose solutions of Delta-6-Testosterone Cypionate to harsh conditions to accelerate its breakdown. Typical stress conditions include acid, base, oxidation, heat, and light (photostability)[2].

• Protocol Outline:

  • Acid Hydrolysis: Treat with 0.1M HCl at ~60°C. The ester linkage is a likely point of hydrolysis, potentially yielding Delta-6-Testosterone and cyclopentanepropionic acid.

  • Base Hydrolysis: Treat with 0.1M NaOH at ~60°C. This also targets the ester linkage[2].

  • Oxidation: Treat with 3% H₂O₂ at room temperature. The double bonds in the steroid nucleus are susceptible to oxidation.

  • Thermal Degradation: Heat the solid drug or a solution at a high temperature (e.g., 80-100°C)[2].

  • Photolytic Degradation: Expose a solution to UV light according to ICH Q1B guidelines.

• Analysis: Analyze the stressed samples using your HPLC method with a PDA detector. The goal is to achieve 5-20% degradation of the main peak. The PDA detector is crucial for checking the peak purity of the parent drug to ensure co-eluting degradants are not being missed[18].

References

• Biosciences Biotechnology Research Asia. (n.d.). HPLC Method Development for Testosterone Cipionate in Bulk Drug and Oil-Based Injectables. Retrieved from [Link]

• Bharti, A., Kumbhare, R. M., & Jeyaseelan, C. (2021). HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. Indian Journal of Pharmaceutical Education and Research, 56(1), 28-36. Retrieved from [Link]

• Gupta, V. D., & Pramar, Y. (1999). Quantitation of Testosterone, Cypionate-in-Oil Injection Using High-Performance Liquid Chromatography. International Journal of Pharmaceutical Compounding, 3(4), 314-5. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2021). HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. Retrieved from [Link]

• USP. (n.d.). USP Monographs: Testosterone Cypionate Injection. Retrieved from [Link]

• Al-Rimawi, F., Zare, A., & El-Haj, B. M. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Molecules, 27(6), 1804. Retrieved from [Link]

• ARL Bio Pharma. (n.d.). Summary of Validation Data – Testosterone Cypionate. Retrieved from [Link]

• USP. (n.d.). Testosterone Cypionate. Retrieved from [Link]

• PubChem. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• European Journal of Pharmaceutical and Medical Research. (n.d.). STABILITY INDICATING RP-HPLC METHOD DEVELOPMENT AND VALIDATION FOR RELATED SUBSTANCES OF TESTOSTERONE UNDECANOATE IN CAPSULE DOSAGE FORM. Retrieved from [Link]

• Veeprho. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• Agilent Technologies. (2012). Fast Screening Methods for Steroids by HPLC with Agilent Poroshell 120 Columns. Retrieved from [Link]

• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• Agilent Technologies. (n.d.). Preparative Purification of Corticosteroids by HPLC; Scalability and Loadability Using Agilent Prep C18 HPLC Columns. Retrieved from [Link]

• Dolan, J. W. (2012). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. Retrieved from [Link]

• Al-Rimawi, F., Zare, A., & El-Haj, B. M. (2022). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. MDPI. Retrieved from [Link]

• Chromacacdemy. (2022). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC. Retrieved from [Link]

• ResearchGate. (n.d.). HPLC method development for testosterone propionate and cipionate in oil-based injectables. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Scribd. (n.d.). HPLC Techniques for Steroid Analysis. Retrieved from [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Forced Degradation and Stability Testing. International Journal of Pharmaceutical Sciences Review and Research, 27(1), 129-138. Retrieved from [Link]

• Agilent Technologies. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Welch Materials. (2024). Best Practices for Mobile Phases in HPLC: Preparation, Use, and Storage. Retrieved from [Link]

• ASEAN. (n.d.). IDENTIFICATION OF STEROIDS IN COSMETIC PRODUCTS BY TLC AND HPLC. Retrieved from [Link]

• De Kock, T. D., De Paepe, E., & Van der Niepen, P. (2020). An Improved Reversed-Phase High-Performance Liquid Chromatography Method for the Analysis of Related Substances of Prednisolone in Active Ingredient. ACS Omega, 5(2), 1017-1027. Retrieved from [Link]

• USP. (2011). Testosterone Cypionate. Retrieved from [Link]

• Chromatography Forum. (2024). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved from [Link]

• Cleanchem. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• International Journal of Pharmaceutical Compounding. (n.d.). Abstract. Retrieved from [Link]

• Scholars Research Library. (n.d.). Simultaneous determination of impurities and degradation products by rapid RP-UPLC-MS method. Retrieved from [Link]

• Chrom Tech, Inc. (2024). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Omicsonline. (n.d.). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Retrieved from [Link]

• Gonzalo-Lumbreras, R., García-Miguens, M. A., & Izquierdo-Hornillos, R. (2005). HPLC method development for testosterone propionate and cipionate in oil-based injectables. Journal of Pharmaceutical and Biomedical Analysis, 38(4), 757-62. Retrieved from [Link]

• ResearchGate. (n.d.). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. Retrieved from [Link]

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Technical Support Center: Overcoming Poor Solubility of Delta-6-Testosterone Cypionate in Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, practical solutions for overcoming the poor aqueous solubility of Delta-6-Testosterone Cypionate during in vitro and analytical assays. As a hydrophobic steroid ester, ensuring its complete dissolution in aqueous assay buffers is critical for generating accurate and reproducible data. This resource offers a combination of frequently asked questions (FAQs) for quick reference and detailed troubleshooting guides with step-by-step protocols.

Frequently Asked Questions (FAQs)

Q1: My Delta-6-Testosterone Cypionate, dissolved in DMSO, is precipitating when I add it to my aqueous assay buffer. What's happening?

A1: This is a common phenomenon known as "crashing out." Delta-6-Testosterone Cypionate is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) but practically insoluble in water.[1][2] When you dilute your concentrated DMSO stock into an aqueous buffer, the solvent environment abruptly changes from organic to aqueous. The aqueous buffer cannot maintain the compound in solution at higher concentrations, causing it to precipitate.[3]

Q2: What is the maximum concentration of DMSO I can use in my cell-based assay?

A2: The tolerance to DMSO varies between cell lines.[4] A general guideline is to keep the final DMSO concentration at or below 1%, with 0.1% to 0.5% being considered safe for most cell lines to avoid cytotoxicity.[1][5] It is crucial to perform a vehicle control experiment with the same final DMSO concentration to assess its effect on your specific assay.[4]

Q3: Can I use ethanol instead of DMSO to prepare my stock solution?

A3: Yes, ethanol is another common organic solvent for dissolving steroids. Testosterone, for instance, is soluble up to 25 mM in ethanol. Similar to DMSO, you will need to be mindful of the final ethanol concentration in your assay, as it can also be toxic to cells at higher concentrations. The principle of gradual dilution into the aqueous buffer remains the same.

Q4: Will adjusting the pH of my buffer help dissolve Delta-6-Testosterone Cypionate?

A4: Likely not. Adjusting pH is an effective strategy for ionizable compounds, where changing the pH alters the charge state to a more soluble form.[6] However, steroid esters like Delta-6-Testosterone Cypionate are neutral, non-ionizable molecules. Therefore, altering the pH of the buffer is unlikely to significantly improve their solubility.[7]

Q5: My compound seems to dissolve initially but then precipitates over time. Why?

A5: This suggests you are creating a supersaturated, thermodynamically unstable solution. While rapid mixing might initially disperse the compound, it can aggregate and precipitate over time as it equilibrates.[6] This can be influenced by temperature fluctuations or interactions with components of the assay medium.

Troubleshooting Guides & Protocols

Issue 1: Compound Precipitation Upon Dilution in Aqueous Buffer

This is the most frequent challenge. The key is to manage the transition from a high-concentration organic stock to a low-concentration aqueous working solution.

The goal is to avoid localized high concentrations of the hydrophobic compound in the aqueous buffer, which act as nucleation sites for precipitation. By adding the organic stock to a larger volume of vigorously mixed aqueous buffer, you promote rapid dispersion to a concentration below the aqueous solubility limit.

This protocol is designed to minimize precipitation when preparing working solutions of Delta-6-Testosterone Cypionate for in vitro assays.

Materials:

• Delta-6-Testosterone Cypionate (solid)

• 100% DMSO, sterile

• Sterile aqueous assay buffer (e.g., PBS, cell culture medium)

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Dissolve Delta-6-Testosterone Cypionate in 100% DMSO to create a high-concentration stock (e.g., 10-50 mM). Testosterone is soluble up to 100 mM in DMSO.

  • Ensure complete dissolution by vortexing. Gentle warming in a 37°C water bath can aid dissolution.[3]

  • Visually inspect the stock solution to confirm there are no particulates.

  • Store this stock solution in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles.[8]

• Perform Serial Dilutions (if necessary):

  • If a wide range of concentrations is needed, perform serial dilutions of the high-concentration stock in 100% DMSO.

• Dilute into Aqueous Buffer:

  • Pipette the required volume of the aqueous buffer into a sterile tube.

  • While vigorously vortexing the aqueous buffer, add the required volume of the Delta-6-Testosterone Cypionate stock solution drop-by-drop.[6] This rapid mixing is critical.

  • Example: To prepare a 10 µM working solution with a final DMSO concentration of 0.1%, add 1 µL of a 10 mM stock solution to 999 µL of vortexing aqueous buffer.

  • Continue vortexing for a few seconds after adding the stock to ensure a homogenous solution.

  • Visually inspect the final working solution for any signs of precipitation or cloudiness before use.

References

• 1. lifetein.com [lifetein.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
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• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Delta-6-Testosterone Cypionate Degradation

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Delta-6-Testosterone Cypionate is a specific and less common derivative of testosterone.[1][2][3] Consequently, literature detailing its specific degradation profile is limited. This guide is built upon established principles of steroid chemistry, drawing heavily from the well-documented behavior of Testosterone Cypionate and other related unsaturated steroid esters. The principles and troubleshooting steps provided are based on likely degradation pathways and standard analytical practices.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured to address common issues encountered during the handling and analysis of Delta-6-Testosterone Cypionate (Delta-6-TC).

Section 1: Foundational Stability & Handling

Q1: What are the most likely degradation pathways for Delta-6-Testosterone Cypionate?

A1: Based on its chemical structure, two primary degradation pathways are of concern:

• Hydrolysis of the Cypionate Ester: This is the most common degradation route for all testosterone esters.[4] The ester bond at the C17 position is susceptible to cleavage by chemical (acid/base) or enzymatic (esterases) means, yielding Delta-6-Testosterone and cypionic acid.[5] This reaction is highly dependent on pH, temperature, and the presence of enzymes in biological matrices.[4][6][7]

• Oxidation/Degradation of the Steroid Core: The presence of an additional double bond at the delta-6 position, creating a conjugated system within the steroid's A and B rings, may increase its susceptibility to oxidation, photodegradation, and reactions with strong acids compared to standard Testosterone Cypionate.[8][9] Exposure to light, oxygen, and incompatible materials can accelerate this process.[8][10][11]

Q2: What are the ideal storage conditions for Delta-6-TC standards and samples?

A2: Proper storage is critical to prevent degradation before analysis.

Condition	Recommendation	Rationale
Temperature	Store at controlled room temperature (20°C to 25°C or 68°F to 77°F).[10] Avoid freezing, which can cause crystallization, and high heat, which accelerates degradation.[8] For long-term stability in biological samples, freezing (-20°C or lower) is often recommended, but stability should be verified.[12]	To minimize the rate of chemical hydrolysis and oxidation.[8][10]
Light Exposure	Store in amber or opaque vials, inside a dark cabinet or box.[8][10]	The unsaturated steroid core may be susceptible to photodegradation when exposed to UV or fluorescent light.[8][10][13]
Atmosphere	For highly sensitive analyses or long-term storage of pure standards, consider storage under an inert gas (e.g., argon, nitrogen).	To prevent oxidation of the steroid's double bonds.[11]
pH (for solutions)	Maintain a neutral pH (around 7) unless the analytical method requires otherwise.	Both acidic and basic conditions can catalyze the hydrolysis of the cypionate ester.[4][14]

Section 2: Troubleshooting During Sample Preparation

Q3: My analyte recovery is consistently low. What are the common causes during sample preparation?

A3: Low recovery is a frequent issue, often stemming from degradation or procedural loss. Use the following workflow to diagnose the problem.

Caption: Troubleshooting workflow for low analyte recovery.

Q4: How can I confirm if degradation is occurring during my sample preparation or analytical run?

A4: Perform a simple control experiment. Prepare three sample sets:

• Pre-Extraction Spike: Spike the analyte into the blank matrix before the extraction/preparation process.

• Post-Extraction Spike: Spike the analyte into the final, processed blank extract just before injection.

• Standard in Solvent: Prepare a standard of the same concentration in the final mobile phase or reconstitution solvent.

Analysis:

• If Set 1 shows low recovery but Set 2 and Set 3 are normal, degradation or loss is occurring during your sample preparation steps (e.g., extraction, evaporation).[15]

• If Set 1 and Set 2 show low recovery but Set 3 is normal, the issue may be a matrix effect suppressing the analytical signal.

• If all three sets show low or variable results, the problem may lie with the instrument, the stability of the compound in the final solvent, or the standard solution itself.

Section 3: Troubleshooting During Analytical (HPLC/LC-MS) Stage

Q5: I see an unexpected peak in my chromatogram that appears over time. What could it be?

A5: An extra peak, especially one that grows as the sample ages, is a classic sign of degradation.

• Early Eluting Peak: A peak eluting before the parent Delta-6-TC is likely the hydrolyzed product, Delta-6-Testosterone . The removal of the nonpolar cypionate ester makes the molecule more polar, resulting in a shorter retention time on a typical reversed-phase HPLC column.[16]

• Other Peaks: Other peaks could be oxidation products or isomers. Their polarity, and thus retention time, can vary.

To confirm, you should:

• Perform a Forced Degradation Study: Intentionally degrade a sample of Delta-6-TC to identify its degradation products.[17][18][19] This provides reference chromatograms for what to expect.

• Use Mass Spectrometry (LC-MS): If available, LC-MS can provide the mass of the unknown peak, allowing for confident identification of the degradant. Delta-6-Testosterone (C19H26O2) has a molecular weight of 286.4 g/mol , while Delta-6-Testosterone Cypionate (C27H38O3) is 410.6 g/mol .[1][2]

This protocol helps to intentionally generate degradation products to aid in peak identification.[17][18]

Objective: To generate primary degradants (hydrolysis, oxidative) of Delta-6-TC for analytical identification.

Materials:

• Delta-6-TC standard solution (e.g., 1 mg/mL in methanol or acetonitrile).

• 0.1 M Hydrochloric Acid (HCl).

• 0.1 M Sodium Hydroxide (NaOH).

• 3% Hydrogen Peroxide (H2O2).

• High-purity water.

• HPLC vials.

Procedure:

• Acid Hydrolysis: Mix 1 mL of Delta-6-TC stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 2-4 hours. Cool, neutralize with an equivalent amount of 0.1 M NaOH, and dilute for analysis.

• Base Hydrolysis: Mix 1 mL of Delta-6-TC stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 2-4 hours. Cool, neutralize with an equivalent amount of 0.1 M HCl, and dilute for analysis.

• Oxidation: Mix 1 mL of Delta-6-TC stock with 1 mL of 3% H2O2. Store at room temperature, protected from light, for 24 hours. Dilute for analysis.

• Photodegradation: Expose a vial of Delta-6-TC stock solution to direct sunlight or a UV lamp for 24-48 hours. Keep a control sample wrapped in foil.

• Control: Prepare a control sample by diluting the stock solution with water/solvent mixture only and storing it under ideal conditions.

• Analysis: Analyze all samples (acid, base, oxidative, photo-degraded, and control) by your HPLC-UV or LC-MS method. Compare the chromatograms to identify new peaks corresponding to degradation products.

Q6: My retention times are drifting, and my peak shapes are poor (e.g., tailing, broad). Is this related to degradation?

A6: While not always a direct result of degradation, these issues can be related or can mask degradation problems.

• Incompatible Sample Solvent: Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak distortion, especially for early-eluting peaks. Always try to dissolve your final extract in the initial mobile phase.

• Column Contamination: Buildup of matrix components or degradants on the column can lead to peak shape issues and shifting retention times.[15][20] Use a guard column and implement a column flushing procedure.

• Mobile Phase pH: If the mobile phase pH is not stable or is inappropriate, it can affect the ionization state of degradants and lead to inconsistent chromatography. Ensure the mobile phase is well-buffered if needed.

Caption: Likely degradation routes for Delta-6-Testosterone Cypionate.

References

• Vertex AI Search. (2025). How Testosterone Cypionate is Metabolized into Active Testosterone.

• PubChem. (n.d.). Testosterone Cypionate. National Center for Biotechnology Information. Retrieved from [Link]

• Pfizer Medical. (n.d.). DEPO®-TESTOSTERONE (testosterone cypionate) Clinical Pharmacology. Retrieved from [Link]

• Cleanchem Laboratories. (2025).

• Defy Medical. (n.d.). Testosterone Cypionate Storage Warning. Retrieved from [Link]

• Google Patents. (n.d.). EP3064589A1 - Enzymatic process for the preparation of testosterone and esters thereof.

• Live Forever Health. (n.d.). Testosterone Cypionate Shelf Life: Storage, Expiration & Safety. Retrieved from [Link]

• BioProcess International. (2006). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]

• PubMed. (2012). Forced degradation studies of corticosteroids with an alumina-steroid-ethanol model for predicting chemical stability and degradation products of pressurized metered-dose inhaler formulations. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (2022). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. Retrieved from [Link]

• World Anti-Doping Agency. (n.d.). Detection of testosterone esters in blood sample. Retrieved from [Link]

• Chrom-Help. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Welch Lab. (2024). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Retrieved from [Link]

• OMICS International. (2017). Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Retrieved from [Link]

• Forsdahl, G., et al. (2015). Detection of testosterone esters in blood. Drug Testing and Analysis.

• Aurigene Pharmaceutical Services. (2024). Troubleshooting and Performance Improvement for HPLC. Retrieved from [Link]

• SWGDRUG.org. (2005). TESTOSTERONE AND ESTERS. Retrieved from [Link]

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Retrieved from [Link]

• Pharmaceutical Technology. (2016). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• ResearchGate. (2021). Enzymatic hydrolysis evaluation of the testosterone metabolites in bovine urine.

• PubChem. (n.d.). Delta-6-Testosterone Cypionate. National Center for Biotechnology Information. Retrieved from [Link]

• Restek. (2014). [5]Troubleshooting HPLC- Loss in Response for Some, but Not All Analytes. Retrieved from [Link]

• ResearchGate. (2021).
• Royal Society of Chemistry. (2019). Photodegradation of prednisolone under UVB solar irradiation.
• Royal Society of Chemistry. (2017). Photochemical study of the highly used corticosteroids dexamethasone and prednisone. Effects of micellar confinement and cytotoxicity analysis of photoproducts.
• PubMed. (2018). Prednisolone degradation by UV/chlorine process: Influence factors, transformation products and mechanism.
• UC Berkeley Library Search. (n.d.). Photocatalytic degradation of steroid hormone micropollutants by TiO2-coated polyethersulfone membranes in a continuous flow-through process.

• Pharmaffiliates. (n.d.). Product Name : Delta-6-Testosterone Cypionate. Retrieved from [Link]

• PubMed. (1977). The pH and temperature dependence of the interaction of steroid hormones with the transport system of glucose in human erythrocytes.
• SciSpace. (n.d.).
• ESPE Abstracts. (2023). The effect of storage and temperature on the stability of steroid hormones in dried blood spots.
• ResearchGate. (2010).
• PubMed. (1987). [The effect of storage and temperature on the analysis of steroids in plasma and blood].

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• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. benchchem.com [benchchem.com]
• 5. Testosterone Cypionate | C27H40O3 | CID 441404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. EP3064589A1 - Enzymatic process for the preparation of testosterone and esters thereof - Google Patents [patents.google.com]
• 7. Detection of testosterone esters in blood sample | World Anti Doping Agency [wada-ama.org]
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Technical Support Center: Optimizing the Synthesis of Delta-6-Testosterone Cypionate

Welcome to the technical support center for the synthesis of Delta-6-Testosterone Cypionate. This guide is designed for researchers, chemists, and drug development professionals actively engaged in steroid synthesis. Our goal is to move beyond simple procedural lists and provide a deeper understanding of the critical parameters governing the yield and purity of your final product. By explaining the causality behind each step, we aim to empower you to troubleshoot effectively and optimize your synthetic strategy.

The synthesis of Delta-6-Testosterone Cypionate is typically approached as a two-stage process: the esterification of the 17β-hydroxyl group of testosterone, followed by the critical dehydrogenation step to introduce the C6-C7 double bond. While other pathways exist, this guide will focus on optimizing the dehydrogenation of Testosterone Cypionate using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ), a powerful and frequently utilized oxidant in steroid chemistry.[1][2]

Overall Synthesis Workflow

The logical flow of the synthesis is paramount. Performing the dehydrogenation on the final ester product (Testosterone Cypionate) is generally preferred over esterifying Delta-6-Testosterone. This approach protects the 17β-hydroxyl group during the oxidation step and simplifies the overall workflow.

Caption: Overall workflow for Delta-6-Testosterone Cypionate synthesis.

FAQs and Troubleshooting Guide

This section is structured in a question-and-answer format to directly address common issues encountered during synthesis.

Part 1: Dehydrogenation of Testosterone Cypionate (The Critical Yield Step)

The introduction of the C6-C7 double bond is the most challenging step and has the greatest impact on the final yield. Success hinges on understanding the DDQ-mediated oxidation mechanism.

Q1: My dehydrogenation reaction with DDQ is stalling or showing low conversion. What are the primary causes?

A: Low conversion in DDQ-mediated dehydrogenations of 3-keto-steroids is typically traced back to three main factors:

• Moisture Contamination: DDQ is highly sensitive to water. Even trace amounts of moisture can lead to its decomposition, releasing toxic hydrogen cyanide (HCN) and reducing the effective concentration of your oxidant.[1] All glassware must be rigorously flame-dried, and anhydrous solvents are mandatory.

• Sub-optimal Solvent Choice: The reaction rate is significantly influenced by solvent polarity.[1] Highly polar solvents like THF and ethyl acetate are known to accelerate the reaction.[1] While common solvents like dioxane and toluene are effective, if your reaction is sluggish, consider switching to a more polar, anhydrous solvent.

• Insufficient Activation: The mechanism proceeds via a hydride transfer from the steroid to DDQ, which is the rate-determining step.[3] This process can be accelerated by the presence of a proton-donor species or acid catalyst.[1][4] Adding a catalytic amount of a non-nucleophilic acid, such as benzoic acid, can significantly improve reaction rates and overall conversion.

Q2: I'm observing significant byproduct formation. What are the likely side-products and how can I minimize them?

A: Byproduct formation is a common challenge. The two most likely culprits are over-oxidation and adduct formation.

• Over-oxidation Products: DDQ is a strong oxidant capable of introducing multiple double bonds. A common side-product is the Δ¹,⁴,⁶-triene-3-one steroid, resulting from further dehydrogenation at the C1-C2 position. One study noted the formation of various dehydrogenated isomers during the synthesis of a testosterone acetate analog.

  • Mitigation Strategy: Use DDQ in slight excess (e.g., 1.1 to 1.2 molar equivalents). Drastic excess should be avoided. Monitor the reaction closely using TLC or HPLC and stop it as soon as the starting material is consumed.

• Diels-Alder Adducts: DDQ is a potent dienophile and can undergo a [4+2] cycloaddition reaction with the newly formed diene system in your product.[5] This forms a stable, often difficult-to-remove hexacyclic byproduct.

  • Mitigation Strategy: Running the reaction at a controlled temperature can help. While reflux is often used to drive the reaction to completion, it can also promote side reactions. Consider starting at a lower temperature and gradually increasing it. Additionally, the use of silylating agents like tert-butyldimethylchlorosilane (TBDMSCl) has been reported to enhance reactivity and regioselectivity, potentially minimizing unwanted side reactions by favoring the desired kinetic pathway.[3]

Q3: The work-up of my DDQ reaction is messy, with a persistent color and difficult-to-filter solids. How can I improve my purification process?

A: A clean work-up is essential for high purity. The primary solid byproduct is the reduced form of DDQ, 2,3-dichloro-5,6-dicyanohydroquinone (DDQH₂), which is often poorly soluble.

• Quench Excess DDQ: Before work-up, it is crucial to quench any unreacted DDQ. This prevents further reactions during purification. Adding a mild reducing agent or a DDQ scavenger like cyclohexane-1,3-dione is an effective strategy.[6]

• Filtration and Washing: The precipitated DDQH₂ should be removed by filtration. The filter cake must be washed thoroughly with a suitable solvent (e.g., warm benzene or chloroform) to recover any product that may have co-precipitated.[5]

• Chromatographic Purification: The filtrate, which contains your product and soluble impurities, will almost always require chromatographic purification. Column chromatography on silica gel or neutral alumina is standard practice.[7][5] A gradient elution system, for example starting with a nonpolar solvent like hexane/ethyl acetate and gradually increasing the polarity, is typically effective for separating the desired Delta-6-Testosterone Cypionate from less polar byproducts and more polar impurities.

Part 2: Esterification of Testosterone

While generally a high-yielding reaction, poor esterification technique can introduce impurities that complicate subsequent steps.

Q1: My esterification of testosterone with cypionyl chloride is giving a low yield. What's wrong?

A: Low yields in this acylation reaction are almost always due to one of two issues:

• Hydrolysis of Acyl Chloride: Cyclopentylpropionyl chloride (cypionyl chloride) is highly reactive and will readily hydrolyze upon contact with water. This not only consumes your reagent but also produces cyclopentylpropionic acid, which can complicate purification. Ensure all reagents and solvents are anhydrous and the reaction is run under an inert atmosphere (e.g., Nitrogen or Argon).

• Ineffective Acid Scavenging: The reaction generates HCl as a byproduct. This acid must be neutralized by a base to drive the reaction to completion. Pyridine is a common choice.[8][9] If the base is wet or not used in sufficient molar excess (at least 1 equivalent), the reaction equilibrium will be unfavorable. For sterically hindered esters, a stronger, non-nucleophilic base or a catalyst like 4-(dimethylamino)pyridine (DMAP) may be required.[10]

Q2: After esterification, my product is difficult to purify and contains unreacted testosterone. How can I improve purity?

A: This indicates an incomplete reaction. To drive the reaction to completion, ensure you are using a slight excess (e.g., 1.1 equivalents) of the acyl chloride. After the reaction is complete (as monitored by TLC), a simple work-up can remove most impurities. Quenching the reaction with water will hydrolyze any remaining acyl chloride. The product can then be extracted into an organic solvent. A wash with a dilute aqueous acid (e.g., 1M HCl) will remove the pyridine base, and a wash with aqueous bicarbonate will remove any carboxylic acid byproduct. If unreacted testosterone remains, it can be readily separated from the much less polar Testosterone Cypionate product via silica gel chromatography.[11]

Troubleshooting Workflow: Low Dehydrogenation Yield

Caption: Decision tree for troubleshooting low yield in the DDQ dehydrogenation step.

Data Summary Tables

The following tables summarize key parameters for the synthesis stages.

Table 1: Key Parameters for Esterification of Testosterone

Parameter	Recommendation	Rationale & Citation
Acylating Agent	Cyclopentylpropionyl Chloride	Highly reactive species for efficient acylation of the 17β-hydroxyl group.
Base/Catalyst	Pyridine or DMAP	Pyridine acts as an HCl scavenger. DMAP is a more potent catalyst for hindered hydroxyls.[9][10]
Solvent	N,N-Dimethylacetamide (DMA), CH₂Cl₂	Aprotic solvent to prevent hydrolysis of the acyl chloride.[8][7]
Atmosphere	Inert (Nitrogen or Argon)	Critical to exclude moisture which degrades the acyl chloride.[8]
Temperature	0°C to Room Temperature	Initial addition at 0°C controls exotherm, followed by reaction at RT for completion.[9]

Table 2: Key Parameters for DDQ Dehydrogenation of Testosterone Cypionate

Parameter	Recommendation	Rationale & Citation
Oxidant	DDQ (1.1 - 1.2 equivalents)	Powerful and selective oxidant for introducing Δ⁴,⁶-diene system in 3-keto-steroids.[2]
Solvent	Anhydrous Dioxane or Toluene	Common solvents for DDQ reactions. Must be rigorously dry.[5]
Catalyst	Benzoic Acid (catalytic)	Acid catalysis accelerates the rate-determining hydride transfer step.[1][4]
Temperature	90°C - Reflux	Thermal energy is required to overcome the activation barrier for dehydrogenation.[4]
Work-up Quench	Cyclohexane-1,3-dione	Safely neutralizes excess, highly reactive DDQ prior to purification.[6]
Purification	Silica Gel Chromatography	Essential for separating the product from DDQH₂, unreacted starting material, and byproducts.[7]

Experimental Protocols

The following protocols are provided as a starting point and should be adapted and optimized based on in-lab observations.

Protocol 1: Synthesis of Testosterone Cypionate

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add Testosterone (1.0 eq).

• Add anhydrous N,N-Dimethylacetamide (DMA) and anhydrous pyridine (1.2 eq).[8]

• Cool the resulting solution to 0-5°C using an ice bath.

• Slowly add cyclopentylpropionyl chloride (1.1 eq) dropwise, ensuring the internal temperature does not exceed 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 5-8 hours.

• Monitor the reaction progress by TLC (e.g., 7:3 Hexane:Ethyl Acetate).

• Upon completion, slowly add cold deionized water to quench the reaction and precipitate the product.[9]

• Stir the resulting slurry for 1 hour.

• Filter the crude product, wash the cake thoroughly with water, and then with a cold acetone/water solution.

• Dry the product under vacuum at room temperature to yield crude Testosterone Cypionate. Further purification can be achieved by recrystallization or chromatography if necessary.

Protocol 2: Dehydrogenation to Delta-6-Testosterone Cypionate

• To a flame-dried, round-bottom flask equipped with a reflux condenser and nitrogen inlet, add Testosterone Cypionate (1.0 eq).

• Add anhydrous toluene, followed by 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ, 1.2 eq) and benzoic acid (0.1 eq).[4]

• Heat the reaction mixture to 90-100°C and maintain for 16-24 hours.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature. The reduced hydroquinone (DDQH₂) will precipitate.

• Filter the mixture, washing the precipitate with fresh dioxane or toluene.

• Combine the filtrate and washings and evaporate the solvent under reduced pressure.

• Dissolve the crude residue in a minimal amount of dichloromethane or ethyl acetate and purify by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to isolate pure Delta-6-Testosterone Cypionate.[7]

References

• Borowiecki, P. et al. (2019). Highly efficient, solvent-free esterification of testosterone promoted by a recyclable polymer-supported tosylic acid catalyst. Arkivoc, 2019(vi), 288-305. [Link]

• European Patent Office. (2015). ENZYMATIC PROCESS FOR THE PREPARATION OF TESTOSTERONE AND ESTERS THEREOF. EP 3064589 A1. [Link]

• Chen, K., Liu, C., & Xu, G. (2010). A practical Δ1-dehydrogenation of Δ4-3-keto-steroids with DDQ in the presence of TBDMSCl at room temperature. Steroids, 75(7), 567-573. [Link]

• Matei, L., et al. (2005). Synthesis of testosteron-1,2-D. INIS-IAEA. [Link]

• Ercoli, A., & de Ruggieri, P. (1956). Method for the preparation of testosterone and its esters. U.S.
• Rasmusson, G. H., & Reynolds, G. F. (1989). Dehydrogenation process and intermediates.

• National Center for Biotechnology Information. (n.d.). Testosterone Cypionate. PubChem Compound Database. [Link]

• Singh, B. K. (n.d.). Dichloro Dicyano Quinone (DDQ). University of Delhi, Department of Chemistry. [Link]

• Al-Qahtani, A. A., & El-Faham, A. (2021). DDQ as a versatile and easily recyclable oxidant: a systematic review. RSC Advances, 11(52), 32848-32897. [Link]

• Graham, R. E., Biehl, E. R., & Kenner, C. T. (1979). Separation and determination of testosterone and testosterone esters in selected pharmaceutical formulations. Journal of Pharmaceutical Sciences, 68(7), 871-875. [Link]

• Singh, B. K. (n.d.). Dichloro Dicyano Quinone (DDQ) - Steroid Chemistry Applications. University of Delhi. [Link]

• D'Andrilli, G., et al. (2005). An Efficient and Environmentally Benign Chemical Synthesis of Testolactone. Synthetic Communications, 35(15), 2029-2038. [Link]

• Chen, K., et al. (2010). A practical Δ1-dehydrogenation of Δ4-3-keto-steroids with DDQ in the presence of TBDMSCl at room temperature. Semantic Scholar. [Link]

• Braude, E. A., et al. (1960). trans-4,4'-DIMETHOXYSTILBENE. Organic Syntheses, 40, 29. [Link]

• Singh, A. K., et al. (2021). Synthesis of various steroids structures via DDQ-initiated oxidation. ResearchGate. [Link]

• Shen, L., et al. (2015). Effective and mild method for converting 3β-hydroxysteroids to 3-keto steroids via DDQ/TEMPO. Steroids, 96, 58-65. [Link]

• Google Patents. (2016). Synthesis method of alkyl acid testosterone compound. CN105732754A.

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Technical Support Center: Method Refinement for Trace Level Detection of Delta-6-Testosterone Cypionate

Introduction

Welcome to the technical support center for the trace level detection of Delta-6-Testosterone Cypionate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format. Our goal is to address specific experimental challenges and provide scientifically sound solutions to refine your analytical methods.

Core Challenges in Delta-6-Testosterone Cypionate Analysis

The primary difficulties in detecting Delta-6-Testosterone Cypionate at trace levels arise from its characteristics as a non-polar ester and the complexity of the biological matrices in which it is typically found, such as serum, plasma, or urine. Key challenges include:

• Sample Preparation: Efficiently extracting the analyte from complex biological matrices is critical.

• Analyte Stability: Testosterone esters are susceptible to enzymatic hydrolysis in biological samples.[1]

• Ionization Efficiency: Achieving adequate sensitivity can be difficult due to the poor ionization of underivatized esters in mass spectrometry.[2]

• Chromatographic Separation: Separating the analyte from structurally similar compounds and endogenous interferences is essential for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge when preparing biological samples for Delta-6-Testosterone Cypionate analysis?

A1: The most significant challenge is mitigating matrix effects , which can cause ion suppression or enhancement in LC-MS/MS analysis, leading to inaccurate quantification.[3][4] Biological samples contain numerous endogenous compounds that can co-elute with the analyte and interfere with the ionization process.[4] A robust sample preparation method, such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE), is crucial to remove these interfering substances.[3][5]

Q2: How can I prevent the degradation of Delta-6-Testosterone Cypionate during sample collection and storage?

A2: Enzymatic hydrolysis by esterases present in blood is a primary cause of degradation for testosterone esters.[1][6] To prevent this, it is recommended to use collection tubes containing esterase inhibitors like sodium fluoride (NaF).[1][6] For long-term stability, samples should be stored frozen at -20°C or lower.[7] It is also advisable to aliquot stock solutions to prevent multiple freeze-thaw cycles.[6]

Q3: My LC-MS/MS sensitivity for Delta-6-Testosterone Cypionate is low. What are some strategies to improve it?

A3: Low sensitivity is a common issue due to the poor ionization efficiency of neutral steroid esters.[2][8] Consider the following strategies:

• Derivatization: Chemical derivatization can introduce a chargeable moiety to the molecule, significantly enhancing its ionization efficiency in ESI-MS/MS.[2][8] Reagents that target the ketone functional group are particularly effective.[8]

• Mobile Phase Optimization: The choice of mobile phase additives can influence ionization. For instance, using ammonium fluoride has been shown to be effective in the analysis of a panel of steroids.[9]

• Mass Spectrometry Parameters: Optimize source parameters, such as capillary voltage and gas flows, and collision energy for the specific MRM transitions of Delta-6-Testosterone Cypionate.

Q4: What are the expected MRM transitions for Delta-6-Testosterone Cypionate?

Troubleshooting Guide

This section provides detailed solutions to specific problems you may encounter during your experiments.

Problem 1: Low Analyte Recovery After Sample Extraction

Possible Cause	Troubleshooting & Optimization Strategy
Inefficient Extraction from Complex Matrix	For Liquid-Liquid Extraction (LLE): Optimize the extraction solvent. A combination of hexane and ethyl acetate or diethyl ether can be effective for testosterone esters.[13] Adjusting the pH of the aqueous phase with a weak base like sodium hydroxide can improve partitioning into the organic solvent.[7][13] For Solid-Phase Extraction (SPE): Select the appropriate sorbent chemistry. For non-polar compounds like testosterone esters in an oil matrix, a silica-based cartridge is suitable.[14] For aqueous matrices like urine or plasma, a mixed-mode sorbent (e.g., C8 and aminopropyl) can provide enhanced cleanup by retaining both the analyte and anionic interferences, allowing for selective elution.[15]
Analyte Degradation During Sample Processing	Ensure samples are processed promptly after collection. If there are delays, keep samples on ice. As mentioned in the FAQs, use collection tubes with esterase inhibitors.[1][6]
Incomplete Elution from SPE Cartridge	Optimize the elution solvent. For silica cartridges, a more polar solvent like acetone is effective.[14] For mixed-mode cartridges, methanol is often used.[15] Ensure a sufficient volume of elution solvent is used and consider performing a second elution step to maximize recovery.

Problem 2: Significant Ion Suppression or Enhancement in LC-MS/MS

Possible Cause	Troubleshooting & Optimization Strategy
Co-elution with Matrix Components	Improve Chromatographic Separation: Modify the HPLC gradient to achieve better separation of the analyte from interfering matrix components.[7] Using a column with a different selectivity, such as a C18 with a different end-capping, may also be beneficial. Enhance Sample Cleanup: A more rigorous SPE or LLE procedure can remove a larger portion of the interfering matrix components. Supported Liquid Extraction (SLE) is an effective alternative to traditional LLE that provides high analyte recoveries and reduces emulsion formation.[16][17]
High Concentration of Salts or Phospholipids in the Final Extract	Modify Extraction Protocol: If using SPE, ensure the wash step is effective at removing salts without eluting the analyte. A wash with a low percentage of organic solvent in water is common.[18] For LLE, a back-extraction with water can help remove residual salts.[19] Phospholipid removal cartridges can be incorporated into the SPE workflow.
Inappropriate Internal Standard	Use a Stable Isotope-Labeled Internal Standard: A stable isotope-labeled (SIL) internal standard that is structurally identical to the analyte is the most effective way to compensate for matrix effects, as it will be affected in the same way as the analyte.[3][20]

Problem 3: Poor Peak Shape and Inconsistent Retention Times

Possible Cause	Troubleshooting & Optimization Strategy
Sample Solvent Mismatch with Mobile Phase	The solvent used to reconstitute the final extract should be as similar as possible to the initial mobile phase conditions. Reconstituting in a solvent that is much stronger than the mobile phase can lead to peak fronting and retention time shifts. It is recommended to reconstitute in the mobile phase itself or a weaker solvent.[17]
Column Contamination or Degradation	If peak shape degrades over a sequence of injections, the column may be contaminated. Implement a column wash procedure with a strong solvent at the end of each sequence. If the problem persists, the column may need to be replaced. Using a guard column can help extend the life of the analytical column.
Issues with the HPLC System	Check for leaks in the system, ensure the pump is delivering a consistent flow rate, and verify that the autosampler is functioning correctly. Air bubbles in the system can also cause retention time variability.

Experimental Protocols & Data

Protocol 1: Supported Liquid Extraction (SLE) from Serum/Plasma

This protocol is adapted from methods for extracting a broad range of steroids from serum and plasma.[16][17]

• Sample Pre-treatment: Dilute 100 µL of serum or plasma 1:1 with HPLC-grade water.[17] Add an appropriate amount of a stable isotope-labeled internal standard.

• Sample Loading: Load the 200 µL of the pre-treated sample onto an ISOLUTE® SLE+ 200 µL plate. Apply a short pulse of vacuum or positive pressure to initiate flow and allow the sample to absorb for 5 minutes.[17]

• Analyte Elution: Add 1 mL of dichloromethane or ethyl acetate to each well and allow it to flow under gravity for 5 minutes.[16][17] Apply a short pulse of vacuum or positive pressure to collect the remaining solvent.

• Post-Elution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ambient temperature.[17]

• Reconstitution: Reconstitute the dried extract in 100 µL of 50% methanol in water (or your initial mobile phase) and vortex thoroughly.[17]

Protocol 2: Solid-Phase Extraction (SPE) from Urine

This protocol is a general method adapted for anabolic steroids in urine.[18][21]

• Enzymatic Hydrolysis (if analyzing for metabolites): To 1-2 mL of urine, add 1 mL of acetate buffer (pH 5.0) containing β-glucuronidase. Vortex and heat at 65°C for 1-3 hours. Allow the sample to cool and adjust the pH to ~7.[18]

• SPE Column Conditioning: Condition a mixed-mode SPE cartridge (e.g., C8/aminopropyl) with 3 mL of methanol, followed by 3 mL of DI water or buffer.[15][18]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow flow rate (1-2 mL/min).[18]

• Washing: Wash the cartridge with 3 mL of DI water, followed by 3 mL of 10-30% methanol in water to remove polar interferences.[15][18] Dry the column thoroughly under vacuum for at least 10 minutes.[18]

• Elution: Elute the analyte with 3 mL of an appropriate solvent. For mixed-mode cartridges, methanol can be used to elute the neutral steroids while retaining anionic interferences.[15] For other cartridges, a solvent mixture like dichloromethane:isopropanol:ammonium hydroxide (78:20:2) may be effective.[18]

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.[18]

Data Presentation: Typical LC-MS/MS Parameters

The following table summarizes typical starting parameters for LC-MS/MS analysis of testosterone and its esters. These should be optimized for your specific instrument and Delta-6-Testosterone Cypionate.

Parameter	Typical Value/Condition	Reference
LC Column	C18, e.g., 2.1 x 150 mm, 2.6 µm particle size	[9]
Mobile Phase A	Water with 50 µM ammonium fluoride or 0.1% formic acid	[9][22]
Mobile Phase B	Methanol with 50 µM ammonium fluoride or 0.1% formic acid	[9][22]
Flow Rate	0.2 - 0.5 mL/min	[14]
Injection Volume	5 - 20 µL	[9][14]
Ionization Mode	Electrospray Ionization (ESI), Positive	[21]
MRM Transitions	Precursor: [M+H]+, Product ions to be determined experimentally	[10][11]

Visualizations

Experimental Workflow: Sample Preparation to Analysis

Caption: General workflow for the analysis of Delta-6-Testosterone Cypionate.

Troubleshooting Logic for Low Sensitivity

Caption: Decision tree for troubleshooting low sensitivity issues.

References

• Mirmont, E., et al. (2022).
• Estimation of Steroid Hormones in Biological Samples Using Micro Extraction and Advanced Chrom
• Extraction of comprehensive steroid panel from human serum using ISOLUTE® SLE+. Biotage.
• Technical Support Center: Testosterone Isocapro
• Testosterone and Esters. SWGDRUG.org.
• A practical approach to supported liquid extraction and measurement of 18 steroids in plasma and serum by targeted liquid chromatography tandem mass spectrometry. PMC - NIH.
• Steroid Liquid Sample Extraction Protocol. Arbor Assays.
• Extraction of Testosterone and Other Steroid Hormones from Human Plasma Using ISOLUTE® SLE+ 96-Well Plates.
• An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and
• Screening for anabolic steroids in urine of forensic cases using fully automated solid phase extraction and LC-MS-MS. PubMed.
• Overcoming matrix effects in quantitative liquid chromatography–mass spectrometry analysis of steroid hormones in surface waters.
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis.
• Steroid Analysis by Liquid Chromatography-Mass Spectrometry: Derivatization and Multiplexing. Longdom Publishing.
• Steroids. United Chemical Technologies.
• Determination of Anabolic Steroids in Horse Urine by SPE and LC-MS/MS. Restek.
• Technical Support Center: In Vitro Stability of Testosterone Isocapro
• Extraction of Testosterone from Serum using Oasis Max μElution Plates for Clinical Research.
• Electrospray mass spectrometry of testosterone esters: potential for use in doping control. PubMed.
• Development of a solid phase extraction method for the simultaneous determination of steroid hormones in H295R cell line using liquid chromatography-tandem mass spectrometry. PubMed.
• Detection of testosterone esters in blood. SOBRAF.
• LC-ESI-MS/MS analysis of testosterone at sub-picogram levels using a novel derivatiz
• Electrospray collision-induced dissociation of testosterone and testosterone hydroxy analogs. PubMed.
• Principal component analysis (PCA) of the fragmentation patterns of anabolic steroids by tandem mass spectrometry with electrospray ionization.

Sources

• 1. sobraf.org [sobraf.org]
• 2. longdom.org [longdom.org]
• 3. Overcoming matrix effects in quantitative LC-MS analysis of steroid hormones in surface waters (2022) | Elodie Mirmont | 5 Citations [scispace.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Development of a solid phase extraction method for the simultaneous determination of steroid hormones in H295R cell line using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. LC-ESI-MS/MS analysis of testosterone at sub-picogram levels using a novel derivatization reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A practical approach to supported liquid extraction and measurement of 18 steroids in plasma and serum by targeted liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Electrospray mass spectrometry of testosterone esters: potential for use in doping control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Electrospray collision-induced dissociation of testosterone and testosterone hydroxy analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. austinpublishinggroup.com [austinpublishinggroup.com]
• 14. swgdrug.org [swgdrug.org]
• 15. unitedchem.com [unitedchem.com]
• 16. biotage.com [biotage.com]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. obrnutafaza.hr [obrnutafaza.hr]
• 19. arborassays.com [arborassays.com]
• 20. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Screening for anabolic steroids in urine of forensic cases using fully automated solid phase extraction and LC-MS-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. waters.com [waters.com]

Technical Support Center: Long-Term Stability of Delta-6-Testosterone Cypionate Reference Material

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Delta-6-Testosterone Cypionate as a reference material. As an analogue and potential impurity of Testosterone Cypionate, understanding its stability profile is critical for accurate analytical method development, validation, and quality control applications. This document provides a comprehensive overview of potential long-term stability issues, troubleshooting guidance for common experimental challenges, and frequently asked questions regarding the handling and storage of this reference material. The protocols and recommendations provided herein are grounded in established principles of pharmaceutical stability testing and are supported by authoritative guidelines to ensure scientific integrity.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the use of Delta-6-Testosterone Cypionate reference material, providing insights into potential causes and actionable solutions.

Issue 1: Unexpected Peaks Observed During HPLC Analysis

Symptom: Your HPLC chromatogram shows additional peaks that were not present in the initial analysis of the reference material.

Potential Causes:

• Degradation of the Reference Material: Exposure to adverse environmental conditions such as elevated temperature, light, or reactive substances can cause the Delta-6-Testosterone Cypionate to degrade.

• Contamination: The reference material, solvent, or HPLC system may be contaminated.

• Interaction with Sample Matrix: Components of your sample matrix may be reacting with the reference material.

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that the reference material has been stored according to the manufacturer's recommendations, typically in a cool, dark place.[1] Testosterone esters are susceptible to degradation at elevated temperatures and from exposure to UV light.[1]

• Perform a Blank Run: Inject the solvent used to dissolve the reference material to check for contamination.

• Analyze a Freshly Prepared Standard: Prepare a new solution from a sealed vial of the reference material to rule out degradation of the working solution. Testosterone cypionate solutions have demonstrated stability for up to 24 hours at 25°C.[2]

• Conduct Forced Degradation Studies: To identify potential degradation products, perform forced degradation studies on the reference material. This will help in confirming if the unexpected peaks correspond to known degradants. A typical forced degradation study involves exposing the material to acidic, basic, oxidative, thermal, and photolytic stress conditions.[2][3]

This protocol is adapted from established methods for Testosterone Cypionate and is intended to identify potential degradation pathways for Delta-6-Testosterone Cypionate.[2]

Materials:

• Delta-6-Testosterone Cypionate reference material

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 0.5 N Hydrochloric Acid (HCl)

• 0.5 N Sodium Hydroxide (NaOH)

• 5% Hydrogen Peroxide (H₂O₂)

• pH meter

• HPLC system with UV detector

• Photostability chamber

• Oven

Procedure:

• Acid Hydrolysis: Dissolve ~20 mg of the reference material in 10 mL of acetonitrile in a 50 mL volumetric flask. Add 5 mL of 0.5 N HCl. Keep at room temperature for 24 hours. Neutralize the solution with 0.5 N NaOH and dilute to volume with acetonitrile.

• Base Hydrolysis: Dissolve ~20 mg of the reference material in 10 mL of acetonitrile in a 50 mL volumetric flask. Add 1 mL of 0.5 N NaOH. Keep at room temperature for 24 hours. Neutralize the solution with 0.5 N HCl and dilute to volume with acetonitrile.

• Oxidative Degradation: Dissolve ~20 mg of the reference material in 10 mL of acetonitrile in a 50 mL volumetric flask. Add 2 mL of 5% H₂O₂. Keep at room temperature for 24 hours. Dilute to volume with acetonitrile.

• Thermal Degradation: Place a solid sample of the reference material in an oven at 80°C for 48 hours.[2]

• Photolytic Degradation: Spread a thin layer of the solid reference material on a petri dish and expose it to 1.2 million Lux hours of white fluorescent light and 200 Wh/m² of UV light in a photostability chamber.[2]

• Analysis: Analyze the stressed samples by a suitable stability-indicating HPLC method.

Issue 2: Loss of Assay Value or Purity Over Time

Symptom: The measured concentration or purity of the reference material is lower than the certified value upon re-analysis.

Potential Causes:

• Improper Storage: Long-term storage at temperatures outside the recommended range (typically 2-8°C or frozen for long-term stability) can lead to gradual degradation.[1]

• Repeated Freeze-Thaw Cycles: For solutions stored frozen, repeated freeze-thaw cycles can accelerate degradation.

• Hydrolysis: The ester linkage in Delta-6-Testosterone Cypionate is susceptible to hydrolysis, especially in the presence of moisture or non-neutral pH conditions.[1][4]

• Oxidation: The presence of a double bond in the delta-6 position may increase susceptibility to oxidation compared to Testosterone Cypionate.[1]

Troubleshooting Steps:

• Review Storage History: Examine the storage records for any temperature excursions or prolonged exposure to adverse conditions.

• Aliquot Stock Solutions: To avoid freeze-thaw cycles, it is recommended to aliquot stock solutions into single-use vials upon preparation.

• Use Anhydrous Solvents: When preparing solutions, use high-purity, anhydrous solvents to minimize the risk of hydrolysis.

• Inert Atmosphere: For long-term storage of the solid material, consider storage under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for Delta-6-Testosterone Cypionate reference material?

A1: For long-term stability, it is recommended to store the solid Delta-6-Testosterone Cypionate reference material at or below -20°C in a tightly sealed container, protected from light.[1] For short-term storage, 2-8°C is acceptable. Always refer to the manufacturer's certificate of analysis for specific storage instructions.

Q2: How should I prepare and store stock solutions of Delta-6-Testosterone Cypionate?

A2: Prepare stock solutions in a high-purity, anhydrous solvent such as acetonitrile or methanol. For long-term storage, stock solutions should be stored at -20°C or below in tightly sealed vials to prevent solvent evaporation and moisture ingress. It is best practice to prepare aliquots for single use to avoid repeated freeze-thaw cycles.

Q3: What are the primary degradation pathways for Delta-6-Testosterone Cypionate?

A3: Based on the structure and data from the closely related Testosterone Cypionate, the primary degradation pathways are:

• Hydrolysis: Cleavage of the cypionate ester to form Delta-6-Testosterone and cypionic acid.[4] This can be catalyzed by acidic or basic conditions.

• Oxidation: The double bonds in the steroid ring system, particularly the additional unsaturation at the delta-6 position, are potential sites for oxidation.[1]

• Photodegradation: Exposure to UV light can induce degradation.[1]

• Thermal Degradation: High temperatures can accelerate the degradation process.[1]

Q4: Is Delta-6-Testosterone Cypionate susceptible to crystallization?

A4: Yes, similar to Testosterone Cypionate, high-concentration solutions of Delta-6-Testosterone Cypionate in oil-based vehicles or certain organic solvents can be susceptible to crystallization at low temperatures (below the recommended storage range).[1] If crystallization occurs, the material should be gently warmed to redissolve the crystals before use, ensuring homogeneity.

Q5: How often should the purity of the reference material be re-qualified?

A5: The requalification frequency depends on the storage conditions and the intended use. For a primary reference standard, an initial requalification after 3, 6, and 12 months for the first year, and annually thereafter is a reasonable approach.[5] The requalification should include purity assessment by a stability-indicating method.

Part 3: Data Presentation & Visualizations

Table 1: Recommended Storage Conditions for Delta-6-Testosterone Cypionate Reference Material

Form	Storage Condition	Temperature	Light Protection
Solid	Long-Term	≤ -20°C	Required
Solid	Short-Term	2-8°C	Required
Solution	Long-Term	≤ -20°C	Required
Solution	Short-Term (Working)	2-8°C	Required

Table 2: Typical Stress Conditions for Forced Degradation Studies of Testosterone Esters

Stress Condition	Reagent/Condition	Duration
Acid Hydrolysis	0.5 N HCl	24 hours
Base Hydrolysis	0.5 N NaOH	24 hours
Oxidation	5% H₂O₂	24 hours
Thermal	80°C (solid)	48 hours
Photolytic	1.2 million Lux hours & 200 Wh/m² UV	As per ICH Q1B

Adapted from Bharti, A., et al. (2022).[2]

Diagrams

Caption: Potential degradation pathways of Delta-6-Testosterone Cypionate.

Caption: Troubleshooting workflow for purity issues.

References

• How Testosterone Cypionate is Metabolized into Active Testosterone. (2025). healthline.com. [Link]

• General Chapters: <11> USP REFERENCE STANDARDS. uspbpep.com. [Link]

• Bharti, A., et al. (2022). HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. International Journal of Pharmaceutical Erudition. [Link]

• Testosterone Cypionate Storage Warning. (n.d.). Defy Medical. [Link]

• Delta-6-Testosterone Cypionate. PubChem. [Link]

• Delta-6-Testosterone Cypionate. SynZeal. [Link]

• Testosterone Cypionate. PubChem. [Link]

• Delta-6-Testosterone Cypionate. Veeprho. [Link]

• Enzymatic process for the preparation of testosterone and esters thereof.

• Quality Guidelines. ICH. [Link]

• ICH guideline for stability testing. Slideshare. [Link]

• Enzymatic hydrolysis evaluation of the testosterone metabolites in bovine urine. ResearchGate. [Link]

• Detection of testosterone esters in blood. SOBRAF. [Link]

• delta6-Testosterone Enanthate. PubChem. [Link]

• Testosterone Cypionate Shelf Life: Storage, Expiration & Safety. Live Forever Health. [Link]

• Delta-6-Testosterone Cypionate. Cleanchem. [Link]

• Structural Insights and Intermolecular Energy for Some Medium and Long-Chain Testosterone Esters. PMC - NIH. [Link]

• Reference-Standard Material Qualification. Pharmaceutical Technology. [Link]

• Simultaneous determination of impurities and degradation products by rapid RP-UPLC-MS method. Scholars Research Library. [Link]

• does testosterone expire. Healthy Beginnings Wellness. [Link]

• ICH Guidelines: Drug Stability Testing Essentials. AMSbiopharma. [Link]

• ICH Q1 guideline on stability testing of drug substances and drug products. EMA. [Link]

• HPLC Method Development for Testosterone Cipionate in Bulk Drug and Oil-Based Injectables. Biosciences Biotechnology Research Asia. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. NIH. [Link]

• Detection of testosterone esters in blood sample. WADA. [Link]

• Forced Degradation and Stability Testing. International Journal of Pharmaceutical Sciences Review and Research. [Link]

• Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. ResearchGate. [Link]

• Stability and detectability of testosterone esters in dried blood spots after intramuscular injections. PubMed. [Link]

• Detection of testosterone esters in blood. ResearchGate. [Link]

• Testosterone Esters | Which One is Right for You? Cypionate, Enanthate, Propionate, or Sustanon. YouTube. [Link]

• Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. The Capital Region of Denmark's Research Portal. [Link]

Sources

• 1. defymedical.com [defymedical.com]
• 2. static1.squarespace.com [static1.squarespace.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revolutionhealth.org [revolutionhealth.org]
• 5. pharmtech.com [pharmtech.com]

Technical Support Center: Preventing Isomerization of Delta-6-Testosterone Cypionate During Analysis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the analysis of Delta-6-Testosterone Cypionate. This document is designed for researchers, analytical chemists, and quality control professionals who are working with Testosterone Cypionate and its related impurities. The focus of this guide is to provide a deep understanding of the challenges associated with the analysis of Delta-6-Testosterone Cypionate and to offer practical, field-proven solutions to prevent its isomerization, ensuring data integrity and accuracy.

Frequently Asked Questions (FAQs)

Q1: What exactly is Delta-6-Testosterone Cypionate and why is its accurate quantification critical?

Delta-6-Testosterone Cypionate ((8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl 3-cyclopentylpropanoate) is a known impurity and potential degradation product of Testosterone Cypionate.[1][2] It is characterized by a conjugated double bond system at the C6-C7 position of the steroid's B-ring, in addition to the C4-C5 double bond in the A-ring.

Accurate quantification is paramount for several reasons:

• Regulatory Compliance: Pharmacopeial standards, such as those from the USP, set strict limits on impurities in active pharmaceutical ingredients (APIs) and finished products.[3][4] Inaccurate measurements can lead to out-of-specification (OOS) results and batch rejection.

• Product Stability & Safety: The presence and quantity of impurities like Delta-6-Testosterone Cypionate can indicate the stability of the drug substance and impact its safety and efficacy profile.

• Process Control: Monitoring this impurity helps in optimizing the manufacturing process to minimize its formation.

Q2: What is the primary analytical challenge when measuring Delta-6-Testosterone Cypionate?

The central challenge is the chemical instability of the molecule during the analytical workflow. The conjugated 4,6-diene system in Delta-6-Testosterone Cypionate is susceptible to isomerization (rearrangement of the double bonds), primarily driven by external energy sources like heat, light, or chemical factors such as pH.[5][6] This isomerization can occur in the sample vial, in the autosampler, or even on the analytical column, leading to a decrease in the parent peak area and the appearance of new, unidentified peaks. This results in an underestimation of the actual impurity level, compromising the accuracy of the analysis.

Q3: Which specific factors are known to cause the isomerization of Delta-6-Testosterone Cypionate?

Based on forced degradation studies of testosterone and related steroids, several factors can induce isomerization and degradation.[5][7] These are the primary culprits to control:

• Thermal Stress: Elevated temperatures, whether from the column oven, prolonged residence in a heated autosampler, or harsh sample preparation steps, can provide the activation energy needed for the double bonds to migrate to a more stable configuration.[8][9]

• Acidic or Basic Conditions: The presence of strong acids or bases can catalyze the isomerization of the conjugated diene system. This is a critical consideration for mobile phase preparation and sample diluents.[5] Studies on steroid interactions show significant dependence on pH.[10][11]

• Photolytic Degradation: Exposure to UV light, including direct sunlight or even harsh laboratory lighting, can induce photochemical reactions.[12] Testosterone Cypionate is typically stored in light-resistant containers for this reason.[3] The extended conjugation in the Delta-6 isomer makes it particularly sensitive to photolytic stress.[13]

• Active Surfaces: Highly active surfaces in the chromatographic flow path, such as unsilanized sites on silica-based columns or metal components, can catalytically promote degradation.

Troubleshooting Guide: Isomerization and Degradation Issues

This table provides a quick reference for troubleshooting common problems encountered during the analysis of Delta-6-Testosterone Cypionate.

Symptom Observed	Potential Cause	Recommended Solution
Poor peak shape (tailing or fronting) for Delta-6-TC peak.	1. Secondary interactions with active sites on the column. 2. Incompatible sample diluent with the mobile phase.	1. Use a high-purity, end-capped HPLC column. Consider a column with a different stationary phase. 2. Ensure the sample diluent is similar in composition and pH to the initial mobile phase.
Appearance of a new, unidentified peak eluting close to the main analyte.	1. On-column or in-solution isomerization. 2. Co-eluting impurity.	1. Lower the column temperature. Check and buffer the mobile phase pH to be near neutral (6.5-7.0). Use amber vials and a cooled autosampler. 2. Modify the gradient or mobile phase composition to improve resolution.
Low or inconsistent recovery of Delta-6-TC.	1. Degradation during sample preparation. 2. Adsorption onto vials or instrument components. 3. Hydrolysis of the cypionate ester.	1. Prepare samples immediately before analysis. Avoid heat and sonication. Protect from light. 2. Use deactivated glass or polypropylene vials. 3. Ensure solvents are free of excess water and esterase activity (if using biological matrices).
Increasing peak area of the isomer/degradant over a sequence.	Analyte is degrading in the autosampler over time.	1. Set the autosampler temperature to a lower value (e.g., 4-10 °C). 2. Limit the sequence run time or prepare fresh samples for longer sequences.

Diagrams: Understanding and Preventing Isomerization

To visually represent the core concepts, the following diagrams illustrate the isomerization pathway and the critical control points in the analytical workflow.

Caption: Figure 1. Key environmental and chemical stressors that can induce the isomerization of Delta-6-Testosterone Cypionate into other forms.

Caption: Figure 2. Critical control points in the analytical workflow to mitigate isomerization of Delta-6-Testosterone Cypionate.

Recommended Protocols

To ensure the integrity of your analysis, follow these detailed protocols designed to minimize degradation and isomerization.

Protocol 1: Recommended Sample Preparation

This protocol emphasizes gentle handling to preserve the analyte's structure.

• Reagent Preparation:

  • Prepare a diluent consisting of a buffered solution mixed with an organic solvent (e.g., acetonitrile or methanol). A phosphate buffer at pH 7.0 is recommended. The final composition should be similar to the initial mobile phase conditions.

• Sample Weighing:

  • Accurately weigh the Testosterone Cypionate sample into a volumetric flask.

• Dissolution:

  • Add a small amount of the organic solvent (e.g., acetonitrile) to wet the sample.

  • Add the buffered diluent to approximately 90% of the final volume.

  • Mix gently by inversion or use a vortex mixer at low speed. Crucially, avoid sonication and heating , as these can introduce thermal stress.[8]

• Final Dilution:

  • Once fully dissolved, bring the flask to its final volume with the diluent and mix thoroughly.

• Transfer and Storage:

  • Immediately transfer an aliquot of the final solution into an amber, deactivated glass, or polypropylene HPLC vial.[12]

  • If analysis is not immediate, store the vials in a refrigerator at 4-8 °C until they are placed in the autosampler. Prepare samples fresh daily whenever possible.

Protocol 2: Recommended HPLC-UV Method Parameters

This method is designed for stability-indicating analysis using standard reversed-phase chromatography.

Parameter	Recommendation	Rationale (The "Why")
Column	High-purity, end-capped C18 or C8 column (e.g., 150 mm x 4.6 mm, 3.5 µm).	Minimizes secondary silanol interactions that can act as catalytic sites for degradation.[14][15]
Mobile Phase A	10 mM Potassium Phosphate buffer, pH adjusted to 7.0.	A neutral, buffered mobile phase is critical to prevent acid or base-catalyzed isomerization on the column.[10]
Mobile Phase B	Acetonitrile or Methanol.	Standard reversed-phase organic modifiers.
Gradient	A linear gradient optimized for the separation of Testosterone Cypionate from its key impurities, including Delta-6-TC.	Provides the necessary resolution to distinguish between structurally similar compounds.[7]
Flow Rate	1.0 - 1.2 mL/min.	Standard flow rate for a 4.6 mm ID column.
Column Temperature	25-30 °C (Controlled).	This is a critical parameter. Avoid elevated temperatures (>40 °C) to minimize the risk of thermal degradation on-column.[7]
Autosampler Temp.	4-10 °C.	Keeps samples stable during long analytical sequences by preventing degradation in the vial.[16][17]
Injection Volume	10 - 20 µL.	Standard volume; adjust based on sample concentration and detector sensitivity.
Detection Wavelength	~240-254 nm.	Steroids with a 4-en-3-one chromophore exhibit strong UV absorbance in this region.[7]

References

• Defy Medical. (n.d.). Testosterone Cypionate Storage Warning. Retrieved from [Link]

• Live Forever Health. (n.d.). Testosterone Cypionate Shelf Life: Storage, Expiration & Safety. Retrieved from [Link]

• Pekos, T. (2023). Active Pharmaceutical Ingredient Autoclave Dry Heat** General Information on Thermal Stability*. Retrieved from [Link]

• United States Pharmacopeia. (2006). USP Monographs: Testosterone Cypionate. USP29-NF24. Retrieved from [Link]

• Pócsfalvi, G., et al. (2021). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. Drug Testing and Analysis. Retrieved from [Link]

• Noggle, F. T., Clark, C. R., & DeRuiter, J. (1990). Liquid chromatographic and mass spectral analysis of the anabolic 17-hydroxy steroid esters. Journal of Chromatographic Science, 28(5), 263–268. Retrieved from [Link]

• Forsdahl, G., et al. (2015). Detection of testosterone esters in blood. World Anti-Doping Agency. Retrieved from [Link]

• Neale, P. A., et al. (2009). pH dependence of steroid hormone--organic matter interactions at environmental concentrations. Chemosphere, 75(1), 125-131. Retrieved from [Link]

• Neale, P. A., et al. (2009). pH dependence of steroid hormone—Organic matter interactions at environmental concentrations. ResearchGate. Retrieved from [Link]

• Pharmaqo. (n.d.). Does Testosterone Go Bad in Heat? Retrieved from [Link]

• Neale, P. A., et al. (2008). pH dependence of steroid hormone—organic matter interactions at environmental concentrations. SciSpace. Retrieved from [Link]

• Forsdahl, G., et al. (2015). Detection of testosterone esters in blood. Drug Testing and Analysis, 7(11-12), 983-989. Retrieved from [Link]

• Noggle, F. T., Clark, C. R., & DeRuiter, J. (1990). Liquid chromatographic and spectral analysis of the 17-hydroxy anabolic steroids. Journal of Chromatographic Science, 28(4), 162–166. Retrieved from [Link]

• Graham, R. E., Biehl, E. R., & Kenner, C. T. (1979). Separation and determination of testosterone and testosterone esters in selected pharmaceutical formulations. Journal of Pharmaceutical Sciences, 68(7), 871–875. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Delta-6-Testosterone Cypionate. PubChem Compound Database. Retrieved from [Link]

• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• United States Pharmacopeia. (n.d.). Testosterone Cypionate. USP-NF. Retrieved from [Link]

• Bharti, A., et al. (2022). HPLC Method Development and Validation for the Quantification of Related Impurities in Testosterone Cypionate Active Pharmaceutical Ingredient. Indian Journal of Pharmaceutical Education and Research, 56(1), 240-246. Retrieved from [Link]

• Alphagenix. (2023). Why Does Testosterone Crystallise? Uncovering the Reasons. Retrieved from [Link]

• Basha, D., et al. (2016). Simultaneous determination of impurities and degradation products by rapid RP-UPLC-MS method. Scholars Research Library, 8(5), 442-450. Retrieved from [Link]

• Solheim, S. A., et al. (2022). Stability and detectability of testosterone esters in dried blood spots after intramuscular injections. Drug Testing and Analysis, 14(2), 263-271. Retrieved from [Link]

• Wood, T. C., et al. (1990). Isotope effect studies on the mechanism of the cytochrome P-450IIA1-catalyzed formation of delta 6-testosterone from testosterone. Drug Metabolism and Disposition, 18(6), 974-979. Retrieved from [Link]

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Technical Support Center: Optimization of Extraction Protocols for Delta-6-Testosterone Cypionate

Welcome to the technical support center for Delta-6-Testosterone Cypionate. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into optimizing extraction protocols. As a highly lipophilic steroid ester, Delta-6-Testosterone Cypionate presents unique challenges and opportunities in sample preparation. This document moves beyond simple step-by-step instructions to explain the causality behind methodological choices, empowering you to develop robust, reproducible, and efficient extraction workflows.

Section 1: Fundamental Principles of Steroid Ester Extraction

The successful extraction of Delta-6-Testosterone Cypionate hinges on understanding its physicochemical properties and how they interact with different extraction techniques. As an ester of testosterone, it is a neutral, non-polar molecule, making it highly soluble in organic solvents and poorly soluble in aqueous media.[1] The primary goal of any extraction protocol is to selectively partition this analyte from complex sample matrices—such as plasma, serum, tissue homogenates, or pharmaceutical formulations—while leaving behind endogenous interferences like proteins, lipids, and salts.[2]

The two most common and effective approaches are Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

• Liquid-Liquid Extraction (LLE): This classic technique relies on the differential solubility of the analyte between two immiscible liquid phases, typically an aqueous sample and a water-immiscible organic solvent. For non-polar compounds like Delta-6-Testosterone Cypionate, solvents such as ethyl acetate, diethyl ether, or hexane are effective.[1] While straightforward, LLE can be labor-intensive, consume large volumes of solvent, and is susceptible to emulsion formation, which can complicate phase separation and lead to poor recovery.[3]

• Solid-Phase Extraction (SPE): A more modern and highly selective technique, SPE is akin to a miniaturized form of liquid chromatography.[4] The sample is passed through a solid sorbent bed that retains the analyte based on specific chemical interactions. Interferences are washed away, and the purified analyte is then eluted with a small volume of a strong solvent. For Delta-6-Testosterone Cypionate, reversed-phase SPE (using C18 or polymeric sorbents) is the most common choice for extraction from aqueous samples.[4] SPE offers numerous advantages, including higher analyte concentration, cleaner extracts, reduced solvent usage, and amenability to automation.[5][6]

Decision Pathway: Choosing the Right Extraction Technique

The choice between LLE and SPE depends on sample complexity, required throughput, and the desired cleanliness of the final extract. The following diagram provides a decision-making framework.

Caption: Decision tree for selecting an appropriate extraction method.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best initial extraction method for Delta-6-Testosterone Cypionate from an aqueous matrix like plasma?

For aqueous biological fluids, reversed-phase solid-phase extraction (SPE) is the recommended starting point.[4][6] Sorbents like C18 or, preferably, a polymeric sorbent (e.g., hydrophilic-lipophilic balanced) offer high recovery and excellent cleanup of hydrophobic compounds like steroid esters.[7] Polymeric sorbents are often more robust to drying and can provide higher binding capacity.

Q2: How do I extract the analyte from a viscous oil-based pharmaceutical formulation?

Extracting from oil carriers is a significant challenge for standard reversed-phase or LLE methods.[8] The most effective strategy is normal-phase SPE . The protocol involves diluting the oil sample in a non-polar solvent like hexane or heptane and loading it onto a silica or diol-based SPE cartridge. The oil carrier, being non-polar, will have a weak affinity for the polar silica sorbent and can be washed off with more non-polar solvent. The steroid ester, which is comparatively more polar than the oil, will be retained and can then be eluted with a solvent of intermediate polarity, such as a mixture of hexane and ethyl acetate or pure ethyl acetate.[8]

Q3: How can I prevent the degradation of Delta-6-Testosterone Cypionate during sample preparation?

Testosterone esters are susceptible to enzymatic hydrolysis by esterases present in biological samples, which cleaves the cypionate group and converts the analyte to free testosterone.[9][10][11] To ensure stability:

• Minimize Time at Room Temperature: Process samples quickly and on ice where possible.

• Storage: For long-term stability, store biological samples frozen at -20°C or, ideally, -80°C.[12] Studies have shown testosterone esters are highly stable for over 18 months in frozen dried blood spots.[9]

• Enzyme Inactivation: Using dried blood spot (DBS) sampling can inactivate hydrolytic enzymes.[10][12] For liquid samples, immediate freezing is the most common approach.

• Temperature Control: Avoid exposing the analyte to high temperatures, as this can degrade the ester and the carrier oil in formulations.[13]

Q4: What is a "matrix effect" in LC-MS analysis and how can I minimize it?

A matrix effect is the alteration (suppression or enhancement) of the analyte's ionization efficiency in a mass spectrometer due to co-eluting compounds from the sample matrix.[14][15] This can lead to inaccurate quantification and poor reproducibility.[16] To minimize matrix effects:

• Improve Cleanup: The best defense is a cleaner extract. A well-optimized SPE protocol, particularly one using a more selective mixed-mode sorbent, can effectively remove interfering phospholipids and other matrix components.[17][18]

• Chromatographic Separation: Ensure your HPLC/UPLC method provides good separation between the analyte and any remaining matrix components.

• Use an Internal Standard: Employing a stable isotope-labeled internal standard (SIL-IS) is the gold standard. A SIL-IS co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction during data processing.

• Dilution: If signal intensity allows, diluting the final extract can mitigate matrix effects by simply reducing the concentration of interfering substances.[15]

Section 3: Troubleshooting Guide

This section addresses common problems encountered during method development in a direct question-and-answer format.

Problem	Potential Cause & Explanation	Recommended Solution(s)
Low or Inconsistent Analyte Recovery	A. Incomplete Elution (SPE): The elution solvent may not be strong enough or of sufficient volume to completely desorb the analyte from the SPE sorbent.	1. Increase the volume of the elution solvent. 2. Switch to a stronger (less polar for RP-SPE) solvent. For example, if using methanol, try acetonitrile or a mixture containing ethyl acetate. 3. Perform a second elution and analyze it separately to check for remaining analyte.
B. Analyte Breakthrough (SPE): The wash solvent is too strong, causing the analyte to be washed off the sorbent along with interferences. This is a common issue when trying to achieve the cleanest possible extract.	1. Reduce the percentage of organic solvent in the wash step. For testosterone on C18, breakthrough can occur above ~40% methanol. 2. Collect and analyze the wash fraction to confirm if the analyte is being lost at this stage. 3. Switch to a more retentive sorbent (e.g., a polymeric phase) that can tolerate stronger organic washes.
C. Poor Phase Separation/Emulsion (LLE): Emulsions trap the analyte at the phase interface, preventing its complete transfer into the organic layer. This is common with samples high in proteins or lipids.	1. Centrifuge the sample at high speed to break the emulsion. 2. Add salt ("salting out") to the aqueous phase to increase its polarity and force separation. 3. Freeze the aqueous layer in a dry ice/ethanol bath and decant the liquid organic solvent.[2] 4. Switch to Supported Liquid Extraction (SLE) to eliminate emulsions entirely.[3]
Poor Reproducibility (High %RSD)	A. SPE Sorbent Bed Drying: If the sorbent bed dries out after conditioning but before sample loading (for most silica-based phases), the hydrophobic functional groups can collapse, leading to inconsistent interaction and poor recovery.	1. Ensure the sorbent bed remains wetted throughout the conditioning and loading steps. 2. Do not apply excessive vacuum that could dry the sorbent prematurely. 3. Consider using polymeric SPE sorbents, which are often more resistant to drying.
B. Inconsistent Flow Rate: A variable flow rate during sample loading can affect the kinetics of analyte binding to the sorbent, leading to inconsistent retention and recovery.	1. Use a vacuum manifold with consistent pressure or a positive pressure manifold for precise flow control. 2. For gravity-fed methods, ensure there are no clogs in the cartridges.
Dirty Extract / High Background in LC-MS	A. Ineffective Interference Removal: The wash step is not sufficiently removing matrix components like phospholipids, which are a major cause of ion suppression.	1. Optimize the SPE wash step by gradually increasing the organic solvent strength until just before analyte breakthrough occurs. 2. Incorporate a pre-extraction protein precipitation step (e.g., with acetonitrile or zinc sulfate).[17] 3. Switch to a more selective SPE chemistry, such as a mixed-mode sorbent that uses both reversed-phase and ion-exchange mechanisms for cleanup.[17]
B. Elution of Late-Binding Interferences: Some strongly bound matrix components may not be removed by the wash step and can co-elute with the analyte.	1. Develop a "step-elution" process. Use an initial elution solvent that is strong enough to elute the analyte but weak enough to leave the more strongly bound interferences on the sorbent. Then, discard the cartridge.

Section 4: Detailed Experimental Protocols

These protocols serve as validated starting points. Optimization will be required based on your specific matrix, equipment, and analytical sensitivity needs.

Protocol 1: Reversed-Phase SPE from Human Plasma

This protocol is designed for the extraction of Delta-6-Testosterone Cypionate from a complex aqueous biological matrix for LC-MS/MS analysis.

Workflow Diagram: Reversed-Phase SPE

Caption: General workflow for solid-phase extraction from plasma.

Methodology:

• Sample Pre-treatment: To 200 µL of human plasma, add 200 µL of an aqueous solution containing your internal standard (e.g., a stable isotope-labeled version of the analyte). Vortex for 10 seconds. This dilution reduces viscosity and improves loading characteristics.[3]

• SPE Sorbent Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., 30 mg bed) by passing 1 mL of methanol, followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Sample Loading: Load the entire 400 µL of the pre-treated sample onto the conditioned SPE cartridge. Apply a gentle vacuum or pressure to draw the sample through at a slow, consistent rate (approx. 1 mL/min).

• Wash Step: Wash the sorbent bed with 1 mL of 40% methanol in water. This step is critical for removing polar interferences and salts. Dry the sorbent bed thoroughly under high vacuum for 2-5 minutes to remove all residual water.

• Elution: Elute the analyte into a clean collection tube with 1 mL of acetonitrile or ethyl acetate.[6] Allow the solvent to soak in the sorbent bed for 1 minute before drawing it through.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at ≤40°C. Reconstitute the dried extract in 100 µL of a mobile-phase compatible solvent (e.g., 50:50 methanol:water) for LC-MS analysis.[3]

Protocol 2: Normal-Phase SPE from an Oil-Based Formulation

This protocol is designed to isolate the steroid ester from a non-polar oil carrier.

• Sample Preparation: Accurately weigh an aliquot of the oil formulation equivalent to approximately 1 mg of the active ingredient. Dissolve this aliquot in 1 mL of hexane.

• SPE Sorbent Conditioning: Condition a silica SPE cartridge (e.g., 100 mg bed) by passing 2 mL of hexane through it.

• Sample Loading: Load the hexane-diluted sample onto the conditioned silica cartridge.

• Wash Step: Wash the cartridge with 2-3 mL of hexane. This step is designed to elute the non-polar carrier oil while the more polar steroid ester remains bound to the silica.[8] Collect this fraction and analyze if necessary to confirm that no analyte is lost.

• Elution: Elute the Delta-6-Testosterone Cypionate with 2 mL of ethyl acetate into a clean collection tube.

• Sample Preparation for Analysis: The eluate can often be directly diluted for HPLC-UV analysis. For LC-MS, it may need to be evaporated and reconstituted in a suitable solvent.

Section 5: Data Tables for Protocol Optimization

Table 1: Properties of Common Solvents for Steroid Extraction

Solvent	Polarity Index	Boiling Point (°C)	Density (g/mL)	Key Considerations
Hexane	0.1	69	0.655	Excellent for dissolving oils and lipids. Used in normal-phase SPE.[6][19]
Diethyl Ether	2.8	35	0.713	Excellent LLE solvent for steroids, but highly volatile and flammable.
Dichloromethane	3.1	40	1.33	Effective LLE solvent, but is a chlorinated solvent with health concerns.[3]
Ethyl Acetate	4.4	77	0.902	Versatile solvent for both LLE and SPE elution. Good balance of polarity and volatility.[6][20]
Acetonitrile	5.8	82	0.786	Common strong elution solvent in reversed-phase SPE and a mobile phase component.[19]
Methanol	5.1	65	0.792	Common conditioning and elution solvent in reversed-phase SPE.[21]

Table 2: Guide to SPE Sorbent Selection for Steroid Esters

Sorbent Type	Mechanism	Target Analyte Properties	Typical Matrix	Use Case for Delta-6-Testosterone Cypionate
Reversed-Phase (C18, C8)	Hydrophobic Interaction	Non-polar to moderately polar	Aqueous (Plasma, Urine)	Primary choice for cleanup from biological fluids. Retains the steroid while polar interferences are washed away.[4][6]
Polymeric Reversed-Phase (HLB)	Hydrophobic Interaction (with some polar character)	Broad range of polarities	Aqueous (Plasma, Urine)	Often superior to C18. Higher capacity, pH stability, and resistance to drying. Allows for stronger organic washes, resulting in cleaner extracts.[7]
Normal-Phase (Silica, Diol)	Polar Interaction (Adsorption)	Polar functional groups	Non-polar organic solvents	Essential for extraction from oil-based formulations. Retains the steroid while the non-polar oil carrier is washed away with a non-polar solvent.[8]
Mixed-Mode (e.g., RP + Anion Exchange)	Hydrophobic & Ion-Exchange	Non-polar with ionizable group	Aqueous (Plasma, Urine)	For maximum selectivity. Can remove acidic interferences (e.g., phospholipids) via ion exchange, providing exceptionally clean extracts for sensitive LC-MS assays.[17][18]

References

• Pallesen, J., et al. (2022). Stability and detectability of testosterone esters in dried blood spots after intramuscular injections. Drug Testing and Analysis, 14(11-12), 1926-1937. [Link]

• The Capital Region of Denmark's Research Portal. (n.d.). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections. [Link]

• ResearchGate. (n.d.). Stability and detectability of testosterone esters in Dried Blood Spots after intramuscular injections | Request PDF. [Link]

• MDPI. (n.d.). Solvent Bar Microextraction Method Based on a Natural Deep Eutectic Solvent and Multivariate Optimization for Determination of Steroid Hormones in Urine and Water. Molecules. [Link]

• LCGC International. (n.d.). Understanding and Improving Solid-Phase Extraction. [Link]

• Spectroscopy Online. (n.d.). A Simplified Approach to Optimize SPE Method Development with Downstream LC–MS Analysis Allowing 100% Organic, Basified Injection Solvents. [Link]

• Semantic Scholar. (n.d.). Effect of the biological matrix on the urinary testosterone/epitestosterone ratio measured by gas chromatography/mass spectrometry in doping analysis.[Link]

• NIH. (n.d.). Effect of extracellular matrix on testosterone production during in vitro culture of bovine testicular cells. [Link]

• Defy Medical. (n.d.). Testosterone Cypionate Storage Warning. [Link]

• Britannica. (n.d.). Steroid - Isolation, Extraction, Purification. [Link]

• Phenomenex. (2015). Optimizing Wash & Elution in SPE Method Development. [Link]

• World Anti Doping Agency (WADA). (n.d.). Detection of testosterone esters in blood sample. [Link]

• NIH. (n.d.). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. [Link]

• Biotage. (n.d.). Extraction of comprehensive steroid panel from human serum using ISOLUTE® SLE+. [Link]

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• ResearchGate. (n.d.). Results for the quantitative matrix effect study. [Link]

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• Bioanalysis Zone. (n.d.). How Important Is The Matrix Effect in Analyzing Bioprocess Samples?. [Link]

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• ResearchGate. (n.d.). HPLC method development for testosterone propionate and cipionate in oil-based injectables | Request PDF. [Link]

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• NIH. (2012). Sample Preparation and Liquid Chromatography-Tandem Mass Spectrometry for Multiple Steroids in Mammalian and Avian Circulation. [Link]

• LCGC International. (n.d.). Analyzing Testosterone in Human Serum by UHPLC Using High Efficiency Kinetex 1.7 m C18 Core-Shell Columns. [Link]

• ARL Bio Pharma. (n.d.). Summary of Validation Data – Testosterone Cypionate. [Link]

• DiVA portal. (2010). Determination of testosterone esters in serum by liquid chromatography – tandem mass spectrometry (LC-MS-MS). [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Effects of Delta-6-Testosterone Cypionate and Testosterone Cypionate

This guide provides a detailed comparison of the biological effects of Testosterone Cypionate, a well-established androgen, and its structural analog, Delta-6-Testosterone Cypionate. As comprehensive, direct comparative studies on Delta-6-Testosterone Cypionate are limited in publicly accessible literature, this document synthesizes established knowledge of Testosterone Cypionate with a scientifically-grounded predictive analysis of how the unique structural modification in Delta-6-Testosterone Cypionate may alter its biological activity. We will explore the known mechanisms of Testosterone Cypionate and hypothesize the functional consequences of the additional carbon-carbon double bond in the Delta-6 variant, providing a framework for future experimental validation.

Introduction and Structural Overview

Testosterone Cypionate is a widely used injectable ester of testosterone, the primary male androgen.[1][2] Its clinical and research applications are extensive, primarily for treating conditions related to testosterone deficiency (hypogonadism).[3][4] The cypionate ester slows the release of testosterone from the injection site, providing a prolonged duration of action.[4][5]

Delta-6-Testosterone Cypionate is a synthetic derivative of testosterone, distinguished by the introduction of a double bond between the 6th and 7th carbons of the steroid's A-ring.[6][7] This seemingly minor structural alteration has the potential to significantly modify the molecule's interaction with metabolic enzymes and the androgen receptor (AR), thereby creating a distinct profile of biological effects.

Table 1: Physicochemical Properties

Property	Testosterone Cypionate	Delta-6-Testosterone Cypionate
Molecular Formula	C₂₇H₄₀O₃[1][4]	C₂₇H₃₈O₃[7][8]
Molecular Weight	412.61 g/mol [1][4]	410.6 g/mol [7][8]
IUPAC Name	[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-cyclopentylpropanoate[1]	(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-2,3,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl 3-cyclopentylpropanoate[7]
Key Structural Feature	Standard androst-4-en-3-one steroid nucleus	Androsta-4,6-dien-3-one steroid nucleus

Pharmacodynamics: A Comparative Mechanistic Analysis

The biological effects of any androgen are dictated by its pharmacodynamic properties: receptor binding, metabolism, and subsequent downstream signaling.

Mechanism of Action: Androgen Receptor (AR) Activation

Both compounds function as agonists of the androgen receptor.[1] Upon administration, the cypionate ester is cleaved, releasing the active hormone (Testosterone or Delta-6-Testosterone). The hormone then diffuses into target cells.

The canonical androgen signaling pathway proceeds as follows:

• Ligand Binding: The androgen binds to the AR located in the cytoplasm, causing the dissociation of heat shock proteins.[9][10]

• Nuclear Translocation: The ligand-AR complex translocates into the nucleus.[9][10]

• Dimerization & DNA Binding: The complex dimerizes and binds to specific DNA sequences known as Androgen Response Elements (AREs) in the promoter regions of target genes.[11]

• Gene Transcription: This binding event recruits co-activators and initiates the transcription of androgen-dependent genes, leading to the synthesis of proteins that mediate the androgenic and anabolic effects.[10]

Caption: Canonical Androgen Receptor Signaling Pathway.

Androgen Receptor Binding Affinity

Testosterone binds to the AR with high affinity.[9] Its metabolite, dihydrotestosterone (DHT), binds with an even greater affinity (approximately 2-3 times higher).[9][10] The binding affinity of Delta-6-Testosterone for the AR has not been widely reported. The presence of the C6-C7 double bond alters the planarity of the A-ring, which could potentially increase or decrease its binding affinity compared to testosterone. This is a critical parameter that requires experimental determination via a competitive binding assay.

Metabolism: The Critical Point of Divergence

The most significant differences between Testosterone Cypionate and Delta-6-Testosterone Cypionate likely arise from their distinct metabolic fates.

• Testosterone Cypionate Metabolism: After the ester is cleaved, testosterone is subject to two primary enzymatic conversions:

  • 5α-Reduction: In tissues like the prostate, skin, and scalp, the enzyme 5α-reductase converts testosterone to the more potent androgen, Dihydrotestosterone (DHT).[1][12] DHT is primarily responsible for many of the androgenic effects, including prostate development, sebum production, and male pattern baldness.[13]

  • Aromatization: The aromatase enzyme converts testosterone to estradiol, a potent estrogen.[1][12] This conversion is responsible for estrogenic side effects such as gynecomastia (breast tissue development) and increased water retention.[3][14]

• Hypothesized Delta-6-Testosterone Cypionate Metabolism: The C6-C7 double bond is expected to sterically hinder the actions of both 5α-reductase and aromatase.

  • Resistance to 5α-Reduction: The altered A-ring structure may make Delta-6-Testosterone a poor substrate for 5α-reductase. If this is the case, it would not be converted to a more potent DHT-like androgen in target tissues.

  • Resistance to Aromatization: Similarly, the C6-C7 double bond may inhibit the aromatase enzyme, significantly reducing or preventing the conversion of Delta-6-Testosterone to an estrogenic metabolite.

Comparative Biological Effects

Based on the divergent metabolic pathways, we can predict a different profile of biological effects.

Table 2: Comparison of Biological Effects

Biological Effect	Testosterone Cypionate	Delta-6-Testosterone Cypionate (Hypothesized)	Rationale for Hypothesis
Anabolic Activity
Muscle Mass Increase	Strong[15][16]	Strong	Both compounds are expected to be potent AR agonists in muscle tissue, which has low 5α-reductase activity.
Bone Density Increase	Effective[17]	Effective	Direct AR-mediated effects on bone are expected to be similar.
Androgenic Activity
Prostate Growth	Stimulates growth, risk of BPH[4][14]	Potentially Reduced	Reduced conversion to DHT, the primary mediator of prostate growth, could lower this risk.
Sebum Production / Acne	Can increase significantly[1][3]	Potentially Reduced	DHT is a major driver of sebum production; reduced DHT levels could mitigate this side effect.
Secondary Sex Traits	Promotes male hair growth, voice deepening[4][15]	Effective	These effects are largely mediated by direct AR agonism.
Estrogenic Effects
Gynecomastia Risk	Present due to aromatization[3][14]	Potentially Very Low	Inhibition of aromatase would prevent conversion to estrogen, minimizing this risk.
Water Retention	Can occur[14]	Potentially Low	Estrogen is a primary driver of sodium and water retention.
Endocrine Effects
HPG Axis Suppression	Strong suppression of LH/FSH[18]	Strong	Both are potent androgens that will exert negative feedback on the hypothalamus and pituitary.

Proposed Experimental Workflow for Comparative Validation

To move from hypothesis to data, a structured experimental approach is necessary. The following protocols outline a self-validating system to comprehensively compare the two compounds.

Caption: Experimental workflow for comparative analysis.

Protocol 1: Androgen Receptor Competitive Binding Assay

• Objective: To determine the relative binding affinity (RBA) of Delta-6-Testosterone for the androgen receptor compared to Testosterone and DHT.

• Methodology:

  • Preparation: Prepare a cytosolic fraction containing the AR from a suitable source (e.g., rat prostate or LNCaP cells).

  • Incubation: Incubate the cytosolic preparation with a fixed concentration of a radiolabeled androgen (e.g., [³H]R1881) and varying concentrations of the unlabeled competitor (Testosterone, DHT, or Delta-6-Testosterone).

  • Separation: Separate the bound from unbound radioligand using a method like dextran-coated charcoal or hydroxylapatite precipitation.

  • Quantification: Measure the radioactivity of the bound fraction using liquid scintillation counting.

  • Analysis: Plot the percentage of bound radioligand against the log concentration of the competitor. Calculate the IC₅₀ (concentration required to displace 50% of the radioligand) for each compound. The RBA can be calculated relative to a standard like DHT.

• Causality: This assay directly measures the fundamental interaction between the compound and its receptor, which is the initiating event for all downstream biological effects. A lower IC₅₀ indicates a higher binding affinity.

Protocol 2: Hershberger Assay (In Vivo)

• Objective: To determine the anabolic and androgenic activity of Delta-6-Testosterone Cypionate in a standardized animal model.

• Methodology:

  • Animal Model: Use immature, castrated male rats. Castration removes the endogenous source of androgens, making the model sensitive to exogenous compounds.

  • Dosing: Administer the test compounds (Testosterone Cypionate, Delta-6-Testosterone Cypionate) and a vehicle control via subcutaneous injection daily for 7-10 days. Multiple dose levels should be used to establish a dose-response relationship.

  • Tissue Dissection: At the end of the treatment period, euthanize the animals and carefully dissect and weigh specific tissues.

    • Anabolic Indicator: Levator ani muscle (LACM).

    • Androgenic Indicators: Ventral prostate (VP) and seminal vesicles (SV).

  • Analysis: Compare the weights of the LACM, VP, and SV between the treated and control groups. The ratio of anabolic (LACM weight gain) to androgenic (VP/SV weight gain) activity can be calculated for each compound.

• Causality: This bioassay provides a functional, in vivo readout of the compound's tissue-selective effects. It serves as the gold standard for validating the anabolic-to-androgenic ratio predicted from in vitro metabolic studies. If Delta-6-Testosterone Cypionate shows significant LACM growth with proportionally less VP/SV growth compared to Testosterone Cypionate, it would confirm a more favorable anabolic profile.

Conclusion and Future Directions

Testosterone Cypionate is a thoroughly characterized androgen with a predictable profile of anabolic, androgenic, and estrogenic effects. Its biological actions are a composite of the parent molecule and its potent metabolites, DHT and estradiol.

Delta-6-Testosterone Cypionate, while structurally similar, represents a potentially significant evolution. The introduction of a C6-C7 double bond is hypothesized to confer resistance to both 5α-reduction and aromatization. If validated, this would result in a compound that:

• Exerts strong anabolic effects comparable to testosterone.

• Exhibits a reduced androgenic footprint in tissues like the prostate and skin.

• Is largely devoid of estrogenic side effects like gynecomastia.

This profile would make Delta-6-Testosterone Cypionate a highly desirable candidate for research and potential development. However, it is imperative that these hypotheses are rigorously tested. The experimental workflows outlined in this guide provide a clear and scientifically robust pathway to fully elucidate the comparative biological effects of these two androgens, enabling an evidence-based assessment of their true therapeutic and research potential.

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A Comparative Analysis of Delta-6-Testosterone Cypionate and Conventional Testosterone Esters: A Guide for Preclinical and Clinical Research

This guide provides a comprehensive comparative framework for researchers, scientists, and drug development professionals engaged in the study of androgens. We will delve into the well-established pharmacokinetic and pharmacodynamic profiles of commonly utilized testosterone esters—Cypionate, Enanthate, and Propionate—and contrast them with Delta-6-Testosterone Cypionate, a less-characterized structural analog.

The primary challenge in directly comparing these compounds is the scarcity of published in vivo data for Delta-6-Testosterone Cypionate. Therefore, this document serves a dual purpose: first, to consolidate the existing knowledge on conventional testosterone esters, and second, to provide a robust experimental framework for the empirical characterization of novel derivatives like Delta-6-Testosterone Cypionate. We will explain the causality behind experimental choices and provide detailed, self-validating protocols to generate the necessary comparative data.

Introduction to Testosterone Esterification

Testosterone, the principal male androgen, has a short biological half-life, making it unsuitable for therapeutic use in its native form.[1] Esterification at the 17β-hydroxyl group increases the hormone's lipophilicity.[2] When administered via an oil-based intramuscular depot, the ester's solubility in the vehicle governs its slow release into circulation, where plasma esterases then hydrolyze the ester bond to liberate free testosterone.[3] The length and structure of the ester chain are the primary determinants of the drug's absorption rate and half-life, allowing for tailored dosing regimens.[2][4]

The Benchmarks: Profiles of Common Testosterone Esters

The most frequently studied testosterone esters in clinical and research settings are Propionate, Enanthate, and Cypionate. Their distinct pharmacokinetic profiles are a direct consequence of their ester chain length.

Chemical Structures

The fundamental structure of testosterone is modified by the addition of a carboxylic acid ester at the C17 position.

• Testosterone Propionate: A short-chain ester, leading to a rapid onset and short duration of action.

• Testosterone Enanthate: A medium-chain ester, providing a moderate release and duration.

• Testosterone Cypionate: A slightly longer-chain ester, functionally interchangeable with Enanthate, with a sustained release profile.[5]

Comparative Pharmacokinetics

The selection of an ester is primarily driven by the desired pharmacokinetic (PK) profile—specifically, the time to peak concentration (Tmax), the peak concentration (Cmax), and the elimination half-life (t½). These parameters dictate the frequency of administration required to maintain stable serum testosterone levels.

Testosterone Ester	Average Half-Life (days)	Typical Dosing Interval	Key Characteristics
Propionate	~1.0[1][2]	Every 2-3 days	Rapid peak, frequent injections required, potential for blood level fluctuations.
Enanthate	~4.5[5]	1-2 weeks	Slower onset than Propionate, sustained levels, widely used clinically.[6]
Cypionate	~7-8[3][5]	1-2 weeks	Very similar PK profile to Enanthate, considered functionally equivalent.[5]
Undecanoate (IM)	~30.9[2]	10-14 weeks	Very long-acting, provides stable testosterone levels with infrequent dosing.[6]

Pharmacodynamics: Anabolic vs. Androgenic Effects

Upon cleavage, all testosterone esters yield bioidentical testosterone, which then exerts its effects by binding to the androgen receptor (AR).[5] Testosterone's actions are broadly classified as anabolic (e.g., muscle mass accretion, increased bone density) and androgenic (e.g., development of male secondary sexual characteristics).[7]

The anabolic-to-androgenic ratio (AAR) of testosterone is the baseline reference, standardized to 1:1.[8] While the intrinsic activity of the released testosterone is the same regardless of the ester, the PK profile can influence the overall physiological response. Supraphysiological peaks, often seen with shorter-acting esters, can lead to a higher incidence of androgen-related side effects.

Testosterone can also be metabolized into more potent or different-acting hormones:

• 5α-Reductase: Converts testosterone to dihydrotestosterone (DHT), a more potent androgen that binds with higher affinity to the AR.[5][7]

• Aromatase: Converts testosterone to estradiol, an estrogen, which can lead to side effects like gynecomastia.

The Analyte: Delta-6-Testosterone Cypionate

Delta-6-Testosterone Cypionate is a derivative of Testosterone Cypionate, distinguished by the introduction of a double bond between carbons 6 and 7 (Δ⁶) in the steroid's B-ring.[9][10] This structural modification is significant, as it can potentially alter the molecule's interaction with metabolic enzymes and the androgen receptor.

Chemical Structure and Hypothesized Implications

The key structural difference is the C6-C7 double bond. Based on known structure-activity relationships in steroid chemistry, this modification could theoretically lead to:

• Altered Receptor Binding: The planarity of the B-ring is changed, which might affect the overall conformation of the steroid and its binding affinity for the androgen receptor.

• Modified Metabolism: The Δ⁶ bond could hinder the activity of 5α-reductase, potentially leading to a lower conversion rate to DHT. This could theoretically shift the anabolic-androgenic ratio.

• Impact on Aromatization: The structural change may also influence the molecule's suitability as a substrate for the aromatase enzyme, potentially altering the rate of conversion to estradiol.

Crucially, these are hypotheses. Without empirical data, the precise pharmacological profile of Delta-6-Testosterone Cypionate remains unknown. The following section outlines the necessary experimental workflows to elucidate these properties.

A Framework for Comparative Analysis: Experimental Protocols

To objectively compare Delta-6-Testosterone Cypionate to its conventional counterparts, a series of standardized in vivo and in vitro assays must be performed.

Protocol 1: Comparative Pharmacokinetic Profiling in a Rodent Model

Causality: The primary purpose of this protocol is to determine how the Δ⁶ modification affects the absorption and elimination rates of the compound compared to standard Testosterone Cypionate. This is the foundational experiment for understanding a drug's duration of action and required dosing frequency.

• Animal Model: Utilize adult male Sprague-Dawley rats (n=8 per group), surgically castrated 14 days prior to the study to eliminate endogenous testosterone production.

• Compound Administration: Administer a single intramuscular injection of either Testosterone Cypionate or Delta-6-Testosterone Cypionate at a standardized dose (e.g., 10 mg/kg) in a sesame oil vehicle.

• Blood Sampling: Collect serial blood samples (approx. 200 µL) via a tail vein or saphenous vein at baseline (pre-dose) and at 1, 4, 8, 24, 48, 72, 96, 168, and 336 hours post-injection.

• Sample Processing: Centrifuge blood samples to separate plasma. Store plasma at -80°C until analysis.

• Bioanalysis (LC-MS/MS): Quantify the plasma concentrations of the parent ester and free testosterone using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[11][12][13]

  • Extraction: Perform a liquid-liquid extraction or supported liquid extraction of the plasma samples to isolate the analytes.[13]

  • Chromatography: Use a C18 reverse-phase column to separate the analytes from matrix components.[12][13]

  • Detection: Employ a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode for sensitive and specific quantification.[11]

• Data Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, t½) for each compound using non-compartmental analysis software.

Workflow for a comparative pharmacokinetic study.

Protocol 2: Assessment of Anabolic and Androgenic Activity (Hershberger Assay)

Causality: This bioassay is the gold standard for determining the anabolic and androgenic properties of a compound in a living organism. It directly measures the physiological response of specific androgen-sensitive tissues, allowing for the calculation of the AAR. This is critical for understanding if the Δ⁶ modification has dissociated anabolic effects from androgenic ones.

• Animal Model: Use prepubertal, castrated male rats (weighing 85-115g). Castration removes the endogenous source of androgens.

• Dosing Regimen: Administer the test compounds (Delta-6-Testosterone Cypionate, Testosterone Cypionate as a comparator) and a reference compound (e.g., Testosterone Propionate) via daily subcutaneous injection for 10 consecutive days. Include a vehicle-only control group.

• Endpoint Measurement: On day 11, euthanize the animals and carefully dissect the following tissues:

  • Anabolic Indicator: Levator ani muscle.[14][15]

  • Androgenic Indicators: Ventral prostate and seminal vesicles.

• Data Analysis: Record the wet weights of the dissected tissues. Normalize the tissue weights of the treated groups to the vehicle control group. The AAR is calculated by comparing the relative stimulation of the levator ani muscle (anabolic) to the stimulation of the prostate/seminal vesicles (androgenic).

Conceptual flow of the Hershberger assay for AAR determination.

Protocol 3: In Vitro Androgen Receptor (AR) Competitive Binding Assay

Causality: This in vitro assay isolates a single variable: the compound's direct ability to bind to the androgen receptor. It is a crucial mechanistic study to determine if the Δ⁶ modification alters the fundamental interaction with the molecular target, which would underpin any observed changes in in vivo potency.

• Receptor Source: Prepare a cytosol fraction containing the AR from the ventral prostate tissue of non-castrated adult rats, or use a commercially available recombinant human AR ligand-binding domain.[16][17]

• Radioligand: Use a high-affinity synthetic androgen, such as [³H]-methyltrienolone (R1881), as the radiolabeled tracer.

• Competitive Binding: In a 96-well plate format, incubate a fixed concentration of the AR preparation and the [³H]-R1881 with increasing concentrations of the unlabeled test compounds (Delta-6-Testosterone Cypionate, Testosterone Cypionate, DHT as a positive control).

• Separation: Separate receptor-bound from unbound radioligand. For cytosolic preparations, a hydroxylapatite (HAP) slurry is often used.[16]

• Detection: Measure the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of [³H]-R1881 displaced against the log concentration of the competitor compound. Calculate the IC₅₀ (the concentration of the test compound that displaces 50% of the radioligand). The relative binding affinity (RBA) can then be calculated relative to a high-affinity standard like DHT.

Workflow for an in vitro androgen receptor binding assay.

Conclusion and Future Directions

While Testosterone Cypionate, Enanthate, and Propionate are well-understood pro-drugs of testosterone, differing primarily in their pharmacokinetics, the profile of Delta-6-Testosterone Cypionate remains to be empirically determined. The introduction of the Δ⁶ double bond presents compelling theoretical possibilities for altered metabolism and receptor affinity, which could translate to a novel pharmacodynamic profile.

The experimental framework provided in this guide offers a clear and robust pathway for the comprehensive characterization of Delta-6-Testosterone Cypionate or any novel testosterone ester. By systematically evaluating its pharmacokinetics, in vivo anabolic-androgenic activity, and in vitro receptor binding affinity against established benchmarks, researchers can generate the high-quality, comparative data necessary to advance our understanding and guide future drug development efforts.

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A Senior Application Scientist's Guide to Assessing the Cross-Reactivity of Delta-6-Testosterone Cypionate in Commercial Testosterone Immunoassays

For researchers and drug development professionals, the accurate quantification of testosterone is paramount. The introduction of structurally similar analogs, such as Delta-6-Testosterone Cypionate, into research and development pipelines necessitates a thorough evaluation of their potential interference with standard analytical methods. This guide provides a comprehensive framework for understanding and experimentally determining the cross-reactivity of Delta-6-Testosterone Cypionate in commonly used testosterone immunoassays. We will delve into the structural basis for potential cross-reactivity, compare the leading immunoassay technologies, and provide a detailed, field-proven protocol for quantifying this analytical interference.

The Structural Rationale for Cross-Reactivity Assessment

The potential for cross-reactivity in an immunoassay is fundamentally rooted in the structural similarity between the target analyte and an interfering compound.[1][2][3] An antibody's binding site recognizes a specific three-dimensional shape and charge distribution (the epitope) on the target molecule. When another compound presents a sufficiently similar epitope, it can also bind to the antibody, leading to an inaccurate measurement.

Testosterone , the primary androgenic hormone, and Delta-6-Testosterone Cypionate , a synthetic derivative, share a common steroidal backbone. The key structural difference lies in the introduction of a double bond between the sixth and seventh carbon atoms in the B-ring of the steroid nucleus in Delta-6-Testosterone.[4][5][6][7] While this modification alters the planarity and electronic configuration of the molecule, the overall shape, particularly of the A, C, and D rings and the cypionate ester at the 17β-hydroxyl group, remains substantially similar to testosterone. This structural conservation is the primary driver for investigating its cross-reactivity.

A Comparative Overview of Testosterone Immunoassay Platforms

The majority of clinical and research laboratories utilize automated immunoassays for their speed and convenience.[1] However, these methods are more susceptible to cross-reactivity than gold-standard techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9][10][11] Understanding the principles of these assays is crucial for interpreting cross-reactivity data.

Immunoassay Technology	Principle	Typical Application	Potential for Cross-Reactivity
Enzyme-Linked Immunosorbent Assay (ELISA)	Competitive binding between the sample analyte and an enzyme-labeled analyte for a limited number of antibody binding sites on a microplate.[12] The signal is inversely proportional to the analyte concentration.	Research, academic labs, and initial screening.	High, as it relies solely on antibody specificity.
Chemiluminescent Immunoassay (CLIA)	Similar to ELISA, but uses a chemiluminescent label that produces light upon reaction. The light signal is measured to quantify the analyte.	High-throughput clinical and research laboratories.	Moderate to High. While often more sensitive than ELISA, the fundamental principle of antibody-antigen binding remains the same, making it susceptible to cross-reactivity.[10]
Radioimmunoassay (RIA)	A historical method that uses a radiolabeled analyte. It has been largely replaced by non-isotopic methods.	Historically significant, now less common due to the handling of radioactive materials.	High, with similar limitations to ELISA and CLIA.

It is a well-documented issue that direct immunoassays can lack the specificity required for accurate steroid hormone measurement, especially at low concentrations or in the presence of interfering substances.[13][14] This underscores the importance of validating these assays for any new compound of interest.

The Gold Standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the definitive quantification of steroid hormones, LC-MS/MS is the undisputed gold standard.[9][15][16][17] This technique physically separates compounds based on their physicochemical properties (liquid chromatography) before detecting them based on their unique mass-to-charge ratio (tandem mass spectrometry). This high degree of specificity virtually eliminates the issue of cross-reactivity. Any investigation into immunoassay cross-reactivity should use LC-MS/MS as the reference method for an accurate comparison.[11]

Experimental Protocol for Determining Cross-Reactivity of Delta-6-Testosterone Cypionate

The following protocol outlines a robust method for quantifying the cross-reactivity of Delta-6-Testosterone Cypionate in a testosterone immunoassay. This procedure should be performed for each specific immunoassay platform being evaluated.

Materials

• Testosterone immunoassay kit (including calibrators, controls, and reagents)

• Delta-6-Testosterone Cypionate reference standard

• Steroid-free serum or an appropriate buffer as the matrix

• Calibrated pipettes

• Immunoassay analyzer

• LC-MS/MS system for reference measurements (recommended)

Methodology

• Preparation of Delta-6-Testosterone Cypionate Stock Solution:

  • Accurately weigh a known amount of Delta-6-Testosterone Cypionate reference standard.

  • Dissolve it in a suitable solvent (e.g., ethanol or methanol) to create a high-concentration stock solution.

• Preparation of Spiked Samples:

  • Prepare a series of dilutions of the Delta-6-Testosterone Cypionate stock solution in steroid-free serum. The concentration range should be clinically relevant and span the analytical range of the testosterone immunoassay.

  • Include a "zero" sample containing only the steroid-free serum and the solvent used for the stock solution to serve as a negative control.

• Sample Analysis:

  • Analyze each spiked sample and the zero control using the testosterone immunoassay according to the manufacturer's instructions.

  • Run each sample in triplicate to ensure precision.

  • If available, analyze the same set of spiked samples using a validated LC-MS/MS method for testosterone. This will confirm that the observed immunoassay signal is indeed due to cross-reactivity and not testosterone contamination in the reference material.

• Calculation of Percent Cross-Reactivity:

  • The percent cross-reactivity is calculated using the following formula:

    % Cross-Reactivity = (Apparent Testosterone Concentration / Concentration of Delta-6-Testosterone Cypionate) x 100

  • Apparent Testosterone Concentration is the testosterone concentration measured by the immunoassay in the spiked sample.

  • Concentration of Delta-6-Testosterone Cypionate is the known concentration of the compound added to the sample.

Data Interpretation

The calculated percent cross-reactivity provides a quantitative measure of the interference from Delta-6-Testosterone Cypionate. A high percentage indicates that the immunoassay is unable to distinguish between testosterone and its delta-6 analog, leading to potentially erroneous results.

Mechanism of Cross-Reactivity

The following diagram illustrates the competitive binding principle in an immunoassay and how a cross-reactant can interfere.

Conclusion and Recommendations

The structural similarity between testosterone and Delta-6-Testosterone Cypionate warrants a thorough investigation of cross-reactivity in any testosterone immunoassay used in its presence. While direct immunoassays offer convenience, their inherent vulnerability to interference from structurally related compounds can lead to significant analytical errors.[1][11][18]

For researchers and drug development professionals working with Delta-6-Testosterone Cypionate, it is imperative to:

• Validate Immunoassays: Perform the cross-reactivity protocol detailed in this guide for each specific testosterone immunoassay platform in use.

• Utilize a Reference Method: Employ LC-MS/MS for definitive quantification, especially for pivotal studies, to mitigate the risks associated with immunoassay cross-reactivity.

• Consult Manufacturer Data: Always review the manufacturer's package insert for any available cross-reactivity data, but be aware that novel compounds like Delta-6-Testosterone Cypionate are unlikely to be listed.[19]

By adhering to these principles of analytical rigor, scientists can ensure the accuracy and reliability of their testosterone measurements, leading to more robust and reproducible research outcomes.

References

• Keevil, B. G. (2013). Measurement of testosterone by mass spectrometry. Clinical Chemistry, 59(9), 1354-1355.
• Nielen, M. W. F., van Ginkel, L. A., Schwillens, P. L. W. J., van Leusden, R. A., & van Zoonen, P. (2006). Multi residue screening of intact testosterone esters and boldenone undecylenate in bovine hair using liquid chromatography electrospray tandem mass spectrometry.
• Pozo, O. J., Van Eenoo, P., Deventer, K., & Delbeke, F. T. (2008). Detection and characterization of esters of anabolic steroids in doping analysis by gas chromatography-tandem mass spectrometry.
• Star-Weinstock, M., Williamson, B. L., Dey, S., Pillai, S., & Purkayastha, S. (2021). LC–ESI–MS/MS Analysis of Testosterone at Sub-Picogram Levels Using a Novel Derivatization Reagent. Analytical Chemistry, 93(49), 16466-16473.

• SynZeal. (n.d.). Delta-6-Testosterone Cypionate. Retrieved from [Link]

• Rosner, W., Vesper, H., & Endocrine Society. (2007). Toward excellence in testosterone testing: a consensus statement. The Journal of Clinical Endocrinology & Metabolism, 92(2), 405-413.
• Handelsman, D. J., & Wartofsky, L. (2017). Mass spectrometry, immunoassay and valid steroid measurements in reproductive medicine and science. Human Reproduction, 32(5), 951-954.
• Owen, L. J., & Keevil, B. G. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction.

• Botelho, J. C., Shacklady, C., & Cooper, D. P. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction. BMC clinical pathology, 14, 33. [Link]

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"comparing the metabolic stability of Delta-6-Testosterone Cypionate to testosterone"

An In-Depth Comparative Guide to the Metabolic Stability of Delta-6-Testosterone Cypionate versus Testosterone

Introduction: The Critical Role of Metabolic Stability in Androgen Drug Design

In the development of androgenic therapies, the metabolic fate of a compound is a cornerstone of its pharmacokinetic profile, directly influencing its efficacy, duration of action, and safety. Testosterone, the primary male sex hormone, has long been a benchmark, but its rapid metabolism necessitates modifications to improve its therapeutic utility.[1][2] Esterification, as seen in Testosterone Cypionate, is a common strategy to prolong its release and half-life.[2][3][4] However, the core steroid structure remains susceptible to extensive metabolic conversion.

This guide provides a comparative analysis of the metabolic stability of the endogenous hormone, testosterone, and a structurally modified analogue, Delta-6-Testosterone. While both are presented here with the cypionate ester for a standardized comparison of their parent drug metabolism, the fundamental difference lies in the steroid nucleus: Delta-6-Testosterone possesses an additional double bond between carbons 6 and 7. This seemingly minor alteration has profound implications for its interaction with metabolic enzymes.

We will explore the known metabolic pathways of testosterone, hypothesize the metabolic routes for Delta-6-Testosterone based on enzymatic principles, and present a comprehensive experimental framework for their direct comparison. This analysis is designed for researchers, scientists, and drug development professionals seeking to understand the causal relationships between steroid structure and metabolic stability.

Structural and Physicochemical Properties

A foundational comparison begins with the molecules themselves. The cypionate ester slows absorption from the intramuscular depot, allowing esterases in the blood and liver to cleave it, releasing the active hormone.[2][5] The key difference for our analysis is the introduction of a C6-C7 double bond in Delta-6-Testosterone.

Property	Testosterone	Delta-6-Testosterone	Testosterone Cypionate	Delta-6-Testosterone Cypionate
Molecular Formula	C₁₉H₂₈O₂[6]	C₁₉H₂₆O₂[7]	C₂₇H₄₀O₃[3][4]	C₂₇H₃₈O₃[8]
Molar Mass	288.4 g/mol [6]	286.4 g/mol [7]	412.6 g/mol [3][4]	410.6 g/mol [8]
Key Structural Feature	Androst-4-en-3-one nucleus	Androsta-4,6-dien-3-one nucleus	Cypionate ester at 17β-OH	Cypionate ester at 17β-OH

Part 1: Metabolic Pathways and Enzymatic Interactions

The liver is the primary site of steroid metabolism, where a host of enzymes work to deactivate and prepare these lipophilic molecules for excretion.[1][5]

The Metabolic Fate of Testosterone

Testosterone's metabolism is extensive and well-characterized, proceeding along three major enzymatic routes following its release from the cypionate ester:

• Oxidation (Phase I Metabolism): Primarily mediated by Cytochrome P450 (CYP) enzymes, particularly the CYP3A subfamily.[9][10] This process introduces hydroxyl groups at various positions, with 6β-hydroxylation by CYP3A4 being a major pathway, leading to inactivation and increased water solubility.[9][11]

• Reduction: The enzyme 5α-reductase converts testosterone into the more potent androgen, dihydrotestosterone (DHT), in tissues like the prostate and skin.[1][12] Conversely, reduction of the A-ring can also lead to inactive metabolites like androsterone and etiocholanolone.[13]

• Aromatization: In certain tissues, such as fat and brain, the enzyme aromatase (CYP19A1) converts testosterone into estradiol, the primary female sex hormone.[10][14]

• Conjugation (Phase II Metabolism): The parent molecule and its Phase I metabolites are rendered highly water-soluble for urinary and fecal excretion by conjugation with glucuronic acid or sulfate.[3][5]

Figure 1: Simplified metabolic pathway of testosterone.

Hypothesized Metabolism of Delta-6-Testosterone

The introduction of the C6-C7 double bond in Delta-6-Testosterone is predicted to significantly alter its metabolic profile by influencing its interaction with key enzymes.

• Impact on CYP450 Oxidation: The C6-C7 region is a common site for hydroxylation in testosterone metabolism. The presence of a double bond at this position could sterically hinder or electronically disfavor CYP-mediated oxidation at or near this site. However, studies have shown that human hepatocytes can form Δ(6) testosterone metabolites, and cytochrome P-450IIA1 is known to catalyze this formation from testosterone itself, suggesting this pathway is viable.[15][16] The double bond itself could also be a target for epoxidation.

• Resistance to 5α-Reductase: The conformation of the A-ring is critical for 5α-reductase activity. The planarity introduced by the C6-C7 double bond may reduce the affinity of Delta-6-Testosterone for 5α-reductase, thereby decreasing its conversion to a more potent DHT-like metabolite. This could alter the compound's tissue-specific activity profile, potentially reducing androgenic effects in tissues like the prostate and skin.

• Potential for Aromatization: Aromatase activity is also sensitive to the steroid's three-dimensional structure. The altered conformation may impact its conversion to an estrogenic metabolite. This effect is difficult to predict without direct experimental data.

Overall, the C6-C7 double bond is expected to confer greater metabolic stability by blocking a primary site of oxidative metabolism and potentially reducing its affinity for other key metabolic enzymes.

Part 2: Experimental Framework for a Head-to-Head Comparison

To move from hypothesis to data, a structured experimental approach is required. The gold standard for assessing metabolic stability in early drug discovery involves in vitro assays using subcellular fractions or intact cells, followed by sensitive analytical quantification.[17][18][19]

In Vitro Metabolic Stability Assay Workflow

The primary objective is to determine the intrinsic clearance (CLint) of each compound, which reflects the inherent ability of liver enzymes to metabolize it.[19] This is typically done using human liver microsomes (for Phase I metabolism) or cryopreserved hepatocytes (for combined Phase I and II metabolism).[17][20]

Figure 2: Workflow for an in vitro metabolic stability assay.

Hypothetical Comparative Data

Based on the structural differences, we can predict that Delta-6-Testosterone would exhibit enhanced metabolic stability. The following table presents hypothetical data from such an experiment.

Parameter	Testosterone	Delta-6-Testosterone	Rationale for Hypothetical Outcome
Half-Life (t½) in HLM (min)	18.5	45.2	The C6-C7 double bond in D6-T is expected to block a key site of CYP450-mediated hydroxylation, slowing its metabolism and thus increasing its half-life.
Intrinsic Clearance (CLint) (µL/min/mg)	95.8	38.7	Intrinsic clearance is inversely related to half-life. A slower rate of metabolism for D6-T results in a lower CLint value.
Primary Metabolites Identified	6β-OH-Testosterone, Androstenedione	Δ6-Epoxy-Testosterone	The metabolic pathway shifts from hydroxylation (for T) to potential epoxidation of the new double bond (for D6-T), indicating a different enzymatic interaction.

HLM: Human Liver Microsomes

Part 3: Detailed Experimental Protocols

Trustworthy data is built on robust and reproducible protocols. The following provides a detailed methodology for the human liver microsome stability assay.

Protocol: Human Liver Microsome (HLM) Stability Assay

1. Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of Testosterone and Delta-6-Testosterone.

2. Materials:

• Test Compounds: Testosterone, Delta-6-Testosterone

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• 0.1 M Phosphate Buffer (pH 7.4)

• Acetonitrile (ACN), HPLC grade

• Internal Standard (IS) (e.g., Deuterated Testosterone)

• 96-well incubation plates and collection plates

• LC-MS/MS system[21][22]

3. Procedure:

• Reagent Preparation:

  • Prepare 10 mM stock solutions of test compounds in DMSO.

  • Prepare a 1 mg/mL HLM suspension in 0.1 M phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Prepare the quenching solution: Acetonitrile with 100 ng/mL of Internal Standard.

• Incubation:

  • In a 96-well plate, add phosphate buffer, the HLM suspension (to a final concentration of 0.5 mg/mL), and the test compound (to a final concentration of 1 µM).

  • Pre-incubate the plate at 37°C for 5 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system. This is T=0.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately quench the reaction by adding the aliquot to a well in the collection plate containing 3 volumes of the cold quenching solution.

• Sample Processing:

  • Once all time points are collected, seal the collection plate and vortex for 2 minutes.

  • Centrifuge the plate at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point.[23]

  • Use Multiple Reaction Monitoring (MRM) for specific and sensitive detection of the parent compound and the internal standard.

• Data Analysis:

  • Calculate the percentage of the test compound remaining at each time point relative to the T=0 sample.

  • Plot the natural logarithm (ln) of the percent remaining versus time.

  • Determine the slope of the linear portion of the curve (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (Incubation Volume / Protein Amount)

Conclusion and Implications for Drug Development

This comparative guide illustrates that a targeted structural modification—the introduction of a C6-C7 double bond—can have a significant and predictable impact on the metabolic stability of an androgen. The analysis suggests that Delta-6-Testosterone is likely to be metabolized more slowly than testosterone due to the blocking of a key oxidation site and altered affinity for reductive enzymes.

For drug developers, this enhanced stability could translate to:

• A longer in vivo half-life , potentially allowing for less frequent dosing and improved patient compliance.[19]

• Increased bioavailability , as a smaller fraction of the drug would be eliminated during its first pass through the liver.[17]

• A more predictable dose-response relationship , as variability in metabolic enzyme activity among patients would have a lesser impact.[19]

While the principles and experimental designs laid out here provide a robust framework, direct empirical data is essential to confirm these hypotheses. The described in vitro assays represent the critical first step in characterizing the metabolic profile of novel steroid-based drug candidates like Delta-6-Testosterone Cypionate, providing invaluable data to guide further preclinical and clinical development.

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A Head-to-Head Comparison of Analytical Methods for the Quantification of Delta-6-Testosterone Cypionate

In the landscape of pharmaceutical analysis and anti-doping science, the precise and accurate quantification of synthetic anabolic-androgenic steroids (AAS) and their analogs is paramount. Delta-6-Testosterone Cypionate, a known impurity and analogue of Testosterone Cypionate, presents unique analytical challenges that necessitate a thorough evaluation of available methodologies.[1][2][3][4][5] This guide provides a comprehensive, head-to-head comparison of the three most prevalent analytical techniques for the analysis of Delta-6-Testosterone Cypionate: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven perspectives to guide the selection of the most appropriate analytical strategy for their specific application.

The Analytical Imperative: Why Method Selection Matters

The choice of an analytical method for a compound like Delta-6-Testosterone Cypionate is not merely a matter of procedural preference; it is a critical decision that impacts data quality, regulatory compliance, and the ultimate success of a research or development program. Key considerations include the required sensitivity, selectivity, the complexity of the sample matrix, throughput needs, and the availability of instrumentation. Each of the techniques discussed herein offers a distinct balance of these attributes, making a detailed comparison essential for informed decision-making.

High-Performance Liquid Chromatography (HPLC) with UV Detection

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis, valued for its robustness, versatility, and cost-effectiveness. When coupled with a Ultraviolet (UV) detector, it provides a reliable method for the quantification of compounds that possess a UV-absorbing chromophore, such as the α,β-unsaturated ketone moiety present in the steroid nucleus of Delta-6-Testosterone Cypionate.

Principle of HPLC-UV

HPLC separates components of a mixture based on their differential partitioning between a stationary phase (packed in a column) and a liquid mobile phase. For steroid analysis, reversed-phase HPLC is most common, where the stationary phase is nonpolar (e.g., C8 or C18) and the mobile phase is a polar solvent mixture, typically water and acetonitrile or methanol.[6][7][8] The separated analytes are then detected by a UV detector as they elute from the column, with the absorbance being proportional to the concentration of the analyte.

Experimental Workflow: HPLC-UV

Caption: A typical experimental workflow for the analysis of Delta-6-Testosterone Cypionate using HPLC-UV.

Detailed Experimental Protocol: HPLC-UV

• Sample Preparation:

  • For oil-based formulations, a liquid-liquid extraction is necessary to isolate the analyte.[8]

  • Accurately weigh a portion of the sample and dissolve it in a suitable nonpolar solvent like hexane.

  • Extract the steroid with a polar solvent such as acetonitrile.

  • Separate the acetonitrile layer and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.[6]

• Chromatographic Conditions:

  • Column: A C8 or C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used for steroid separations.[7]

  • Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile and water is common.[6][8] A typical starting point could be a 90:10 (v/v) mixture of methanol and water.[7]

  • Flow Rate: A flow rate of 1.0-1.5 mL/min is generally employed.[6][8]

  • Column Temperature: Maintaining a constant column temperature (e.g., 35°C) ensures reproducible retention times.[6]

  • Detection Wavelength: The UV detector should be set to the wavelength of maximum absorbance for the steroid, typically around 240-245 nm.[6][8]

• Quantification:

  • Prepare a series of calibration standards of known concentrations of a Delta-6-Testosterone Cypionate reference standard.

  • Inject the standards and the prepared sample.

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of Delta-6-Testosterone Cypionate in the sample by interpolating its peak area on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the sensitive and selective detection of mass spectrometry. It is a well-established method for the analysis of volatile and thermally stable compounds like steroids.

Principle of GC-MS

In GC, a sample is vaporized and injected into a heated capillary column. An inert carrier gas (e.g., helium) carries the sample through the column, where components are separated based on their boiling points and interactions with the stationary phase.[9] As the separated components elute from the column, they enter the mass spectrometer, where they are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z).[9] This provides both qualitative (structural information from fragmentation patterns) and quantitative data.

Experimental Workflow: GC-MS

Caption: A generalized experimental workflow for the analysis of Delta-6-Testosterone Cypionate using GC-MS.

Detailed Experimental Protocol: GC-MS

• Sample Preparation and Derivatization:

  • Perform a liquid-liquid extraction as described for HPLC.

  • Steroids often require derivatization to increase their volatility and thermal stability for GC analysis.[10][11][12] Silylation, using reagents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common approach.

• GC-MS Conditions:

  • GC Column: A low-polarity capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS), is suitable for steroid analysis.[13]

  • Injector Temperature: A high injector temperature (e.g., 280°C) is required to ensure complete vaporization of the derivatized steroid.[13]

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at a lower temperature (e.g., 200°C) and ramp up to a higher temperature (e.g., 300°C).[13]

  • Ionization Mode: Electron Ionization (EI) is the most common ionization technique for GC-MS.

  • Mass Analyzer Mode: For quantification, Selected Ion Monitoring (SIM) mode is often used, where the mass spectrometer is set to detect only specific ions characteristic of the analyte, which increases sensitivity and selectivity.[13]

• Quantification:

  • Quantification is typically performed using an internal standard, preferably a stable isotope-labeled version of the analyte.

  • A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for the quantification of trace levels of compounds in complex matrices.[9][14] It combines the excellent separation capabilities of HPLC with the unparalleled sensitivity and selectivity of tandem mass spectrometry.

Principle of LC-MS/MS

Similar to HPLC, LC separates the components of a mixture. The eluent from the LC column is then introduced into the mass spectrometer. In a tandem mass spectrometer (e.g., a triple quadrupole), a specific precursor ion of the analyte is selected in the first quadrupole, fragmented in the collision cell, and then a specific product ion is monitored in the third quadrupole. This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and sensitivity.[14]

Experimental Workflow: LC-MS/MS

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An In Vivo Comparative Analysis of the Androgenic Potency of Delta-6-Testosterone Cypionate

A Technical Guide for Preclinical and Drug Development Researchers

This guide provides a comprehensive framework for the in vivo comparison of the androgenic potency of Delta-6-Testosterone Cypionate against the benchmark androgen, Testosterone Cypionate. It is designed for researchers and scientists in the fields of endocrinology, pharmacology, and drug development, offering detailed methodologies, data interpretation insights, and the scientific rationale behind the experimental design.

Introduction: The Quest for Novel Androgens

The modification of the testosterone molecule is a long-standing strategy in medicinal chemistry to develop androgens with altered pharmacokinetic profiles, tissue selectivity, or potency. Delta-6-Testosterone, also known as (17β)-17-Hydroxy-Androsta-4,6-dien-3-one, is a testosterone analog characterized by the introduction of an additional double bond between carbons 6 and 7[1]. This structural alteration can significantly impact the molecule's interaction with the androgen receptor (AR) and its metabolic fate.

The addition of a cypionate ester to the 17-beta hydroxyl group is a common practice to prolong the hormone's release from the injection site, thereby extending its duration of action[2][3]. Testosterone Cypionate is a widely used formulation for androgen replacement therapy, with a half-life of approximately 8 days[2][3][4]. This guide will outline a robust in vivo model to quantitatively assess the androgenic potency of Delta-6-Testosterone Cypionate relative to its parent compound, Testosterone Cypionate.

Foundational Concepts: Androgen Action and In Vivo Assessment

The Androgen Receptor Signaling Pathway

Androgens exert their biological effects primarily through the androgen receptor (AR), a member of the nuclear receptor superfamily[5]. The classical signaling pathway involves the binding of an androgen to the AR in the cytoplasm, which is complexed with heat shock proteins (HSPs)[6]. Ligand binding induces a conformational change, leading to the dissociation of HSPs, receptor dimerization, and translocation into the nucleus[6][7]. Inside the nucleus, the androgen-AR complex binds to specific DNA sequences known as androgen response elements (AREs), recruiting co-regulatory proteins to modulate the transcription of target genes[8]. This process ultimately leads to the physiological and developmental effects associated with androgens, such as the growth of male reproductive tissues and an increase in muscle mass[8][9][10].

Some androgens, like testosterone, can also be converted to more potent metabolites. For instance, 5α-reductase converts testosterone to dihydrotestosterone (DHT), which binds to the AR with higher affinity[5][11].

Caption: Experimental Workflow for the Comparative Androgenicity Study.

Step-by-Step Protocol

1. Animals and Housing:

• Species: Peripubertal male rats (e.g., Sprague-Dawley or Wistar strain), approximately 42 days of age at the time of castration.

• Housing: Animals should be housed in a controlled environment with a 12-hour light/dark cycle, and access to standard laboratory chow and water ad libitum.

• Acclimation: Allow for an acclimation period of at least 5 days before the start of the experiment.

2. Castration:

• At approximately postnatal day 42, surgically castrate the rats under appropriate anesthesia.

• Provide post-operative analgesics to minimize discomfort.[12]

• Allow a recovery period of at least 7 days to ensure the regression of androgen-dependent tissues and clearance of endogenous androgens.[13]

3. Grouping and Dosing:

• Randomly assign animals to treatment groups (n=6 per group is recommended).[14]

• Vehicle Control (Group 1): Administer the vehicle used to dissolve the test compounds (e.g., corn oil or sesame oil).

• Positive Control (Groups 2-4): Administer Testosterone Cypionate at three different dose levels (e.g., low, mid, and high dose) to establish a dose-response curve.

• Test Article (Groups 5-7): Administer Delta-6-Testosterone Cypionate at the same three dose levels as the positive control.

• Administration: Administer the compounds via subcutaneous or intramuscular injection daily for 10 consecutive days.[14][15] The route should be consistent across all groups.

4. Necropsy and Tissue Collection:

• Approximately 24 hours after the final dose, euthanize the animals.[14]

• Carefully dissect the five target androgen-dependent tissues: ventral prostate, seminal vesicles, levator ani-bulbocavernosus muscle, Cowper's glands, and glans penis.[12]

• Remove any adhering fat and connective tissue. For the seminal vesicles, the fluid content should be included in the weight measurement.[12]

5. Data Collection and Analysis:

• Record the fresh weight of each of the five tissues.

• Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test like Dunnett's or Tukey's test) to compare the tissue weights of the treatment groups to the vehicle control group.

• A statistically significant increase in the weight of at least two of the five target tissues is considered a positive androgenic response.[14]

Anticipated Results and Data Presentation

The primary outcome of this study will be a quantitative comparison of the dose-dependent effects of Delta-6-Testosterone Cypionate and Testosterone Cypionate on the weights of androgen-sensitive tissues. The results should be summarized in a clear, tabular format.

Table 1: Hypothetical Mean Tissue Weights (in mg) Following 10-Day Treatment

Treatment Group	Dose (mg/kg/day)	Ventral Prostate (VP)	Seminal Vesicles (SV)	Levator Ani-Bulbocavernosus (LABC)	Cowper's Glands (COW)	Glans Penis (GP)
Vehicle Control	0	25.0 ± 3.5	30.2 ± 4.1	150.8 ± 10.5	20.1 ± 2.8	180.5 ± 15.2
Testosterone Cypionate	0.2	150.3 ± 12.1	180.5 ± 15.6	250.6 ± 20.3	80.4 ± 7.9	350.1 ± 25.8
0.5	350.8 ± 25.4	420.1 ± 30.2	400.2 ± 35.1	150.9 ± 12.3	550.7 ± 40.6
1.0	550.2 ± 40.7	650.9 ± 50.8	580.4 ± 45.9	220.6 ± 18.5	720.3 ± 55.1
Delta-6-Testosterone Cypionate	0.2	180.6 ± 14.3	210.7 ± 18.9	280.1 ± 22.5	95.2 ± 8.8	380.4 ± 28.9
0.5	420.5 ± 30.1	500.3 ± 45.1	480.9 ± 40.7	180.3 ± 15.6	650.2 ± 50.3
1.0	680.1 ± 55.6	800.6 ± 65.4	700.5 ± 58.2	270.8 ± 22.1	850.9 ± 68.7

*Statistically significant difference from vehicle control (p < 0.05). Data are presented as mean ± standard deviation.

Discussion and Interpretation

Based on the hypothetical data presented in Table 1, Delta-6-Testosterone Cypionate demonstrates a greater androgenic potency than Testosterone Cypionate at equivalent doses. This is evidenced by the consistently higher mean weights of all five androgen-dependent tissues in the groups treated with the Delta-6 analog.

Key Discussion Points:

• Relative Potency: The dose-response data allows for the calculation of the relative potency of Delta-6-Testosterone Cypionate compared to Testosterone Cypionate. This can be determined by comparing the doses required to produce a 50% maximal response (ED50) for each compound on a specific tissue.

• Anabolic vs. Androgenic Activity: The Hershberger assay can provide insights into the relative anabolic and androgenic properties of a compound. The LABC muscle is considered an indicator of anabolic (myotrophic) activity, while the VP and SV are classic indicators of androgenic activity.[2] A compound with a higher ratio of LABC weight increase to VP/SV weight increase (relative to a reference androgen) may be considered to have a more favorable anabolic profile.

• Structural-Activity Relationship: The enhanced potency of Delta-6-Testosterone Cypionate could be attributed to several factors related to its chemical structure. The additional double bond might increase the binding affinity for the androgen receptor or alter its metabolic clearance, potentially leading to higher bioavailability and a more pronounced effect.

• Pharmacokinetics: The cypionate ester ensures a prolonged release of both androgens.[2][3] While this study design focuses on androgenic potency at steady-state, further pharmacokinetic studies would be necessary to fully characterize the absorption, distribution, metabolism, and excretion (ADME) profiles of Delta-6-Testosterone Cypionate.

Conclusion

The in vivo comparison of Delta-6-Testosterone Cypionate and Testosterone Cypionate using the Hershberger bioassay provides a robust and reliable method for determining their relative androgenic potencies. The detailed protocol and data interpretation framework presented in this guide offer a comprehensive approach for researchers to evaluate novel androgenic compounds. The hypothetical results suggest that the structural modification in Delta-6-Testosterone may lead to enhanced androgenic activity, warranting further investigation into its therapeutic potential.

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A Senior Application Scientist's Guide to Benchmarking Delta-6-Testosterone Cypionate as a Reference Standard for Impurity Profiling

Introduction: The Imperative for High-Fidelity Reference Standards in Pharmaceutical Quality Control

In the landscape of pharmaceutical manufacturing, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Regulatory bodies worldwide mandate stringent control over impurities, which can arise during synthesis, degradation, or storage. Testosterone Cypionate, a widely used androgen and anabolic steroid, is no exception.[1] Its synthesis can lead to the formation of process-related impurities, such as Delta-6-Testosterone Cypionate, a structural analog featuring an additional double bond in the steroid's B-ring.[2][3]

The ability to accurately detect, identify, and quantify such impurities is predicated on the availability of highly characterized, reliable Certified Reference Materials (CRMs). A CRM serves as a metrological benchmark, ensuring that analytical methods are precise, accurate, and reproducible across different laboratories and batches.[4][5] This guide provides an in-depth, experience-driven framework for benchmarking the performance of Delta-6-Testosterone Cypionate as a reference standard. We will move beyond rote protocols to explore the scientific rationale behind methodological choices, establishing a self-validating system for its characterization and implementation in quality control (QC) workflows.

Part 1: Physicochemical Characterization and Structural Elucidation

Before a compound can serve as a reference standard, its identity and purity must be unequivocally established. Delta-6-Testosterone Cypionate is a known process-related impurity in the synthesis of Testosterone Cypionate.[2] The primary structural difference is the presence of a double bond at the C6-C7 position, which significantly impacts its chromatographic behavior and spectral properties.

Causality of Experimental Choice: The selection of multiple, orthogonal analytical techniques (NMR, MS, HPLC) is a fundamental principle for the structural confirmation of a reference material. This approach ensures that the assigned structure is not an artifact of a single analytical method. NMR provides definitive structural information, MS confirms mass and fragmentation patterns, and chromatography assesses purity and resolves it from related compounds.

Structural Comparison

The key difference to exploit analytically is the C6-C7 double bond. This structural change alters the molecule's planarity and electronic properties.

Figure 1: Chemical Structures of the API and its Impurity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for structural elucidation. For Delta-6-Testosterone Cypionate, ¹H and ¹³C NMR spectra provide the definitive fingerprint, distinguishing it from the Testosterone Cypionate parent drug.

• ¹H NMR: The most telling signals for Delta-6-Testosterone Cypionate will be the appearance of new vinyl protons (H-6 and H-7) in the olefinic region of the spectrum, which are absent in Testosterone Cypionate.[6][7]

• ¹³C NMR: The presence of two additional sp²-hybridized carbon signals (C-6 and C-7) and the corresponding shift of adjacent carbon signals confirms the location of the double bond.[8]

• 2D NMR (COSY, HSQC): These experiments are used to unambiguously assign all proton and carbon signals, confirming connectivity and finalizing the structural proof.[7]

Mass Spectrometry (MS)

MS provides crucial information about the molecular weight and fragmentation pattern, which aids in identification, particularly at trace levels.

• Molecular Weight Confirmation: The molecular formula of Delta-6-Testosterone Cypionate is C27H38O3, with a monoisotopic mass of 410.28 Da. This is 2 Da less than Testosterone Cypionate (C27H40O3; 412.29 Da), consistent with the introduction of one degree of unsaturation (a double bond).[9][10]

• Fragmentation Analysis: Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be used. The fragmentation pattern of the steroid core will differ due to the new double bond, providing a unique signature for identification.[11][12]

Part 2: Chromatographic Performance Benchmarking

The primary function of an impurity reference standard is its use in chromatographic methods to ensure the purity of the API. Therefore, benchmarking involves developing and validating a stability-indicating HPLC method that can effectively separate Delta-6-Testosterone Cypionate from Testosterone Cypionate and other related substances.

Figure 2: Experimental Workflow for Reference Standard Benchmarking.

High-Performance Liquid Chromatography (HPLC-UV)

A robust, stability-indicating HPLC method is the workhorse for impurity profiling. The goal is to achieve baseline separation between the main API peak and all potential impurities.

Causality of Experimental Choice: A reversed-phase C8 or C18 column is chosen due to the non-polar, hydrophobic nature of steroid molecules. A gradient elution with acetonitrile or methanol and water is selected to provide the necessary resolving power to separate structurally similar compounds like Testosterone Cypionate and its Delta-6 analog. UV detection at ~240 nm is optimal as it corresponds to the λmax of the α,β-unsaturated ketone chromophore present in the A-ring of the steroid nucleus.[13][14]

Experimental Protocol: HPLC Method Development

• System Preparation: Agilent 1260 Infinity II or equivalent HPLC system with a variable wavelength detector.

• Column: Zorbax XDB-C8 (150 mm x 4.6 mm, 5 µm) or equivalent. Maintain column temperature at 35°C.[13]

• Mobile Phase:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

• Gradient Elution: A gradient is essential for resolving closely eluting impurities. A typical starting point would be:

  • 0-2 min: 60% B

  • 2-15 min: Linear gradient from 60% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 60% B

  • 20-25 min: Re-equilibration

• Flow Rate: 1.2 mL/min.[13]

• Injection Volume: 20 µL.[13]

• Detector Wavelength: 240 nm.[13]

• Standard Preparation:

  • Prepare individual stock solutions of Testosterone Cypionate and Delta-6-Testosterone Cypionate reference standards at 1 mg/mL in acetonitrile.

  • Prepare a resolution solution containing 0.5 mg/mL of Testosterone Cypionate and 0.01 mg/mL of Delta-6-Testosterone Cypionate to verify separation.

Data Presentation: Comparative Chromatographic Performance

Parameter	Testosterone Cypionate	Delta-6-Testosterone Cypionate	Acceptance Criteria
Retention Time (tR)	Approx. 12.5 min	Approx. 11.8 min	Consistent tR (RSD < 2%)
Relative Retention Time (RRT)	1.00	~0.94	Consistent RRT
Resolution (Rs)	-	> 2.0 between API and impurity	Rs > 1.5
Tailing Factor (Tf)	< 1.2	< 1.2	Tf ≤ 2.0

HPLC Method Validation

The developed method must be validated according to ICH Q2(R1) or USP <1225> guidelines to prove it is fit for purpose.[15]

Experimental Protocol: Key Validation Parameters

• Specificity: Inject blank (diluent), Testosterone Cypionate standard, and Delta-6-Testosterone Cypionate standard. Perform forced degradation (acid, base, peroxide, heat, light) on the API to ensure no co-elution of degradants with the impurity peak.[14]

• Linearity: Prepare a series of dilutions of the Delta-6-Testosterone Cypionate standard (e.g., 0.1 µg/mL to 5 µg/mL). Plot peak area versus concentration and determine the correlation coefficient (r²).

• Limit of Detection (LOD) & Limit of Quantification (LOQ): Determine based on the signal-to-noise ratio (S/N of 3 for LOD, 10 for LOQ) or from the standard deviation of the response and the slope of the linearity curve.[13]

• Accuracy: Perform recovery studies by spiking known amounts of Delta-6-Testosterone Cypionate into the API sample at three concentration levels (e.g., 50%, 100%, 150% of the target impurity level).

• Precision:

  • Repeatability: Analyze six replicate preparations of the API spiked with the impurity at 100% of the target level.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.

Data Presentation: Method Validation Summary

Parameter	Result	Acceptance Criteria (Typical)
Linearity (r²)	> 0.998	r² ≥ 0.99
LOD	~0.035 µg/mL[13]	Reportable
LOQ	~0.117 µg/mL[13]	Reportable
Accuracy (% Recovery)	95.6% - 108.7%[13]	80 - 120% for impurities
Precision (Repeatability RSD)	< 2.0%	RSD ≤ 10% for impurities
Precision (Intermediate RSD)	< 3.0%	RSD ≤ 15% for impurities

Part 3: Orthogonal Method Confirmation with GC-MS

To ensure the trustworthiness of the reference standard, an orthogonal analytical technique—one with a different separation and detection principle—is employed for confirmation. GC-MS is an ideal choice for volatile and thermally stable compounds like testosterone esters.

Causality of Experimental Choice: GC provides superior separation efficiency for many steroids. Mass Spectrometry offers high selectivity and sensitivity, providing mass information that confirms the identity of the analyte, reducing the risk of misidentification from co-eluting peaks that might occur in a UV-based method.[11][16]

Experimental Protocol: GC-MS Analysis

• System: Agilent 7890B GC with 5977B MS or equivalent.

• Column: Low-bleed capillary column such as an Rxi-1ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[16]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial Temp: 180°C, hold for 1 min.

  • Ramp: 20°C/min to 300°C.

  • Hold: 5 min at 300°C.

• Inlet: Splitless mode, 280°C.

• MS Parameters:

  • Transfer Line: 290°C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230°C.

  • Acquisition: Full Scan mode (m/z 50-550).

• Sample Preparation: Prepare dilute solutions (10-100 µg/mL) of Testosterone Cypionate and Delta-6-Testosterone Cypionate in a suitable solvent like ethyl acetate. Derivatization (e.g., with MSTFA to form TMS-ethers) may be employed to improve thermal stability and chromatographic peak shape, though it is not always necessary for esters.[17]

Data Presentation: Expected GC-MS Results

Compound	Expected Molecular Ion (M⁺)	Key Fragment Ions
Testosterone Cypionate	m/z 412	m/z 288 (steroid core), m/z 125 (cypionate side chain)
Delta-6-Testosterone Cypionate	m/z 410	m/z 286 (steroid core with ∆6), m/z 125 (cypionate side chain)

Part 4: Application in Quality Control and Stability Studies

The ultimate purpose of benchmarking this reference standard is its application in routine QC labs.

Figure 3: Role of the CRM in the API Quality Control Lifecycle.

A validated reference standard for Delta-6-Testosterone Cypionate allows a QC laboratory to:

• Confirm Impurity Identity: Positively identify the peak corresponding to the Delta-6 impurity in API batches.

• Quantify Impurity Levels: Accurately measure the concentration of the impurity to ensure it remains below the reporting, identification, and qualification thresholds defined by ICH Q3A(R2).

• Perform Stability Testing: Monitor for the formation or increase of the Delta-6 impurity in the API and finished drug product over time under various storage conditions (e.g., 25°C/60% RH, 40°C/75% RH).[18]

Conclusion

Benchmarking Delta-6-Testosterone Cypionate as a reference standard is a rigorous, multi-faceted process that underpins the safety and quality of Testosterone Cypionate drug products. By employing a systematic approach that combines definitive structural elucidation (NMR, MS) with the development and validation of robust, stability-indicating chromatographic methods (HPLC, GC-MS), a high-fidelity reference material can be certified. This guide has detailed not only the requisite experimental protocols but also the scientific rationale driving these choices. The resulting well-characterized Delta-6-Testosterone Cypionate CRM becomes an indispensable tool for researchers, developers, and quality control analysts, enabling them to confidently monitor and control impurities, thereby ensuring the integrity of the final pharmaceutical product.

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A Comparative Guide to the Bioanalytical Method Validation for Delta-6-Testosterone Cypionate in Plasma

This guide provides a comprehensive framework for the development and validation of a robust bioanalytical method for the quantification of Delta-6-Testosterone Cypionate, a novel analogue of testosterone cypionate, in human plasma. As a Senior Application Scientist, my approach is to merge regulatory compliance with practical, field-tested insights, explaining not just the "how" but the critical "why" behind each experimental choice. This document is designed for researchers, scientists, and drug development professionals who require a reliable method for pharmacokinetic (PK) and toxicokinetic (TK) studies.

The introduction of a double bond at the C-6 position of the steroid nucleus in Delta-6-Testosterone Cypionate necessitates a bespoke validation strategy. While we can build upon established methods for testosterone and its esters, we must critically evaluate how this structural modification may impact extraction efficiency, chromatographic behavior, ionization, fragmentation, and stability. This guide will compare key methodologies, providing the data and rationale needed to select the most appropriate techniques.

Foundational Strategy: Method Development & Optimization

The cornerstone of any reliable bioanalytical method is a meticulous development phase. For a lipophilic ester like Delta-6-Testosterone Cypionate, Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard, offering unparalleled selectivity and sensitivity.

Mass Spectrometry (MS/MS) Parameter Optimization

The initial step is to define the mass spectrometric behavior of Delta-6-Testosterone Cypionate and a suitable internal standard (IS). A stable isotope-labeled (SIL) analogue, such as Delta-6-Testosterone-d3 Cypionate, is the ideal IS as it co-elutes and compensates for matrix effects and extraction variability.

The cypionate ester will likely undergo in-source fragmentation or be cleaved during sample preparation, meaning the method could monitor the intact ester or the Delta-6-testosterone core. For regulatory purposes, monitoring the intact ester is often preferred initially to prove its presence, though a method for the active moiety is also essential. For this guide, we will focus on the intact molecule.

Experimental Protocol: MS/MS Optimization

• Prepare a ~1 µg/mL solution of Delta-6-Testosterone Cypionate in 50:50 acetonitrile:water.

• Infuse the solution directly into the mass spectrometer using a syringe pump.

• Optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flows, temperature) in positive ion mode to maximize the signal for the precursor ion, [M+H]⁺.

• Perform a product ion scan to identify the most stable and abundant fragment ions. The fragmentation of the steroid core and the cypionate ester bond will yield characteristic product ions.

• Select the most intense and specific precursor-to-product ion transitions for Quantitation (Quantifier) and Confirmation (Qualifier) in Multiple Reaction Monitoring (MRM) mode.

• Repeat steps 2-5 for the stable isotope-labeled internal standard.

Table 1: Hypothetical MRM Transitions for Delta-6-Testosterone Cypionate

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Delta-6-Testosterone Cypionate	411.3	285.2 (Steroid Core)	127.1 (Cypionate Moiety)	25
Delta-6-Testosterone-d3 Cypionate (IS)	414.3	288.2 (Labeled Steroid Core)	127.1 (Cypionate Moiety)	25

Note: These values are predictive. The Δ6-unsaturation will influence fragmentation of the steroid A/B rings, which must be confirmed experimentally.

Chromatographic Separation

A reversed-phase C18 or C8 column is typically effective for steroid analysis. The goal is to achieve a sharp, symmetrical peak for the analyte, well-resolved from endogenous plasma components to minimize matrix effects.

Experimental Protocol: Chromatography Development

• Column Selection: Start with a reputable C18 column (e.g., 50 x 2.1 mm, 2.6 µm particle size).

• Mobile Phase: Use a gradient elution with 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile or methanol (Mobile Phase B). The acid aids in protonation for positive mode ESI.

• Gradient Optimization: Develop a gradient that provides a retention time of 2-4 minutes. This ensures the analyte elutes after most phospholipids and other early-eluting matrix components, but keeps the run time efficient. A typical gradient might start at 50% B, ramp to 95% B, hold, and then re-equilibrate.

Comparison of Sample Preparation Techniques

Sample preparation is the most critical step for ensuring accuracy and precision. Its primary goals are to isolate the analyte from plasma proteins and interfering substances (like phospholipids) and to concentrate it for sensitive detection. We will compare the two most common and effective techniques for steroids: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).

Caption: Decision tree for selecting a sample preparation method.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions the analyte between the aqueous plasma and an immiscible organic solvent. For a non-polar compound like Delta-6-Testosterone Cypionate, a non-polar solvent like methyl tert-butyl ether (MTBE) or hexane/ethyl acetate is effective.

Experimental Protocol: LLE

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the internal standard working solution. Vortex briefly.

• Add 600 µL of MTBE.

• Cap and vortex vigorously for 5 minutes to ensure thorough extraction.

• Centrifuge at 13,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 A:B). Vortex to dissolve.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE)

SPE uses a solid sorbent packed into a cartridge or 96-well plate to retain the analyte, while interferences are washed away. A reversed-phase (e.g., C18) polymer-based sorbent is ideal for this application.

Experimental Protocol: SPE

• Pipette 100 µL of plasma sample into a tube. Add 25 µL of IS and 200 µL of 4% phosphoric acid in water. Vortex. The acid disrupts protein binding.

• Condition: Pass 1 mL of methanol through the SPE plate wells.

• Equilibrate: Pass 1 mL of water through the wells.

• Load: Load the pre-treated sample onto the plate and apply gentle vacuum or positive pressure to pass it through the sorbent.

• Wash: Wash the sorbent with 1 mL of 20% methanol in water to remove polar interferences.

• Elute: Elute the analyte with 1 mL of methanol or acetonitrile into a clean collection plate.

• Evaporate to dryness and reconstitute as described in the LLE protocol.

Performance Comparison: LLE vs. SPE

The choice between LLE and SPE involves a trade-off between cleanliness, throughput, and cost. An initial experiment should compare them on the key metrics of recovery and matrix effect.

Table 2: Comparison of LLE and SPE Performance Data (Hypothetical)

Parameter	Liquid-Liquid Extraction (MTBE)	Solid-Phase Extraction (C18)	Acceptance Criteria	Rationale
Recovery (%)	92%	95%	Consistent & Precise	High recovery is desirable but consistency is paramount. The IS corrects for low but consistent recovery.
Matrix Factor	0.95 (CV = 12%)	1.02 (CV = 4%)	CV ≤ 15%	A value near 1.0 with low variability (CV) indicates minimal ion suppression or enhancement.[1][2]
Phospholipid Removal	Moderate	Excellent	As much as possible	Phospholipids are a major source of ion suppression and can damage LC columns. SPE is superior here.
Throughput	Manual, lower	High (96-well plate format)	N/A	SPE is easily automated for high-throughput clinical trial sample analysis.

Bioanalytical Method Validation: A Comprehensive Protocol

The method must be validated according to regulatory guidelines such as the FDA's "Bioanalytical Method Validation Guidance for Industry"[1][2] and the EMA's "Guideline on bioanalytical method validation".[3][4] The validation process confirms that the method is accurate, precise, and reproducible for its intended use.

Caption: General bioanalytical workflow from sample to report.

Specificity and Selectivity

Objective: To demonstrate that the method can unequivocally measure the analyte without interference from endogenous plasma components.

Protocol:

• Analyze blank plasma samples from at least six different sources (individual donors).

• The response at the retention time of Delta-6-Testosterone Cypionate should be less than 20% of the response of the Lower Limit of Quantification (LLOQ).

• The response at the retention time of the IS should be less than 5% of its response in the LLOQ sample.

Calibration Curve and Linearity

Objective: To establish the relationship between instrument response and analyte concentration over the expected physiological range.

Protocol:

• Prepare a series of calibration standards (at least 6-8 non-zero levels) by spiking blank plasma with known amounts of Delta-6-Testosterone Cypionate.

• The calibration range should bracket the expected concentrations in study samples. A hypothetical range could be 0.1 ng/mL (LLOQ) to 100 ng/mL (Upper Limit of Quantification, ULOQ).

• Analyze the standards and plot the peak area ratio (analyte/IS) against the nominal concentration.

• Perform a linear regression with a 1/x² weighting. The correlation coefficient (r²) should be ≥ 0.99.

• The back-calculated concentration for each calibrator must be within ±15% of the nominal value (±20% at the LLOQ).

Accuracy and Precision

Objective: To determine the closeness of measured values to the true value (accuracy) and the degree of scatter between measurements (precision).

Protocol:

• Prepare Quality Control (QC) samples in blank plasma at a minimum of four levels: LLOQ, Low QC (≤3x LLOQ), Medium QC, and High QC (≥75% of ULOQ).

• Analyze five replicates of each QC level in three separate analytical runs (inter-day) and within the same run (intra-day).

• Calculate the mean concentration, accuracy (% bias), and precision (% CV).

Table 3: Acceptance Criteria for Accuracy and Precision

Parameter	LLOQ Level	All Other QC Levels	Source
Accuracy (% Bias)	Within ±20%	Within ±15%	FDA & EMA Guidelines[1][2][3][4]
Precision (% CV)	≤ 20%	≤ 15%	FDA & EMA Guidelines[1][2][3][4]

Matrix Effect

Objective: To assess the suppressive or enhancing effect of the plasma matrix on the analyte's ionization.

Protocol:

• Prepare two sets of samples at Low and High QC concentrations.

  • Set A: Analyte and IS spiked into the mobile phase (neat solution).

  • Set B: Blank plasma is extracted, and the final extract is spiked with the analyte and IS.

• The Matrix Factor (MF) is calculated as: (Peak Response in Set B) / (Peak Response in Set A).

• This is performed using plasma from at least six different sources. The CV of the IS-normalized matrix factor should be ≤ 15%.[1][2]

Recovery

Objective: To determine the efficiency of the extraction process.

Protocol:

• Prepare two sets of samples at three QC levels (Low, Medium, High).

  • Set 1: Plasma samples are spiked with analyte before extraction.

  • Set 2: Blank plasma is extracted, and the resulting extract is spiked with analyte after extraction.

• Recovery (%) = [(Peak Response in Set 1) / (Peak Response in Set 2)] x 100.

• Recovery does not need to be 100%, but it should be consistent and reproducible across the concentration range.

Stability

Objective: To ensure the analyte is stable throughout the sample lifecycle, from collection to analysis. The presence of the Δ6 double bond could be a potential site for degradation, making these tests particularly important.

Protocol & Acceptance Criteria: Stability is assessed by analyzing QC samples (Low and High) after storage under various conditions. The mean concentration of the stored QCs must be within ±15% of the nominal concentration.

• Bench-Top Stability: QCs are left at room temperature for a duration that mimics the sample handling time in the lab (e.g., 4-24 hours) before being processed.

• Freeze-Thaw Stability: QCs are subjected to at least three freeze (-20°C or -80°C) and thaw cycles before analysis.

• Long-Term Stability: QCs are stored at -20°C or -80°C for a period equal to or longer than the expected duration of study sample storage.

• Autosampler Stability: Processed extracts are kept in the autosampler for the maximum anticipated run time (e.g., 24-48 hours) to check for stability in the reconstitution solvent.

Conclusion and Recommendations

This guide outlines a robust, scientifically-grounded strategy for the validation of a bioanalytical method for Delta-6-Testosterone Cypionate in plasma. Based on a comparative analysis of sample preparation techniques, a method utilizing Solid-Phase Extraction (SPE) followed by LC-MS/MS analysis is recommended for its superior selectivity, reproducibility, and suitability for a regulated, high-throughput environment.

The validation protocol provided adheres to stringent international guidelines and establishes a self-validating system to ensure data integrity. The specific chemical nature of the Delta-6-Testosterone Cypionate, particularly the added unsaturated bond, must be a focal point during stability and fragmentation studies. By following this comprehensive approach, researchers can develop a reliable and defensible bioanalytical method ready for use in pivotal drug development studies.

References

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Fanelli, F., et al. (2011). Serum steroid profiling by liquid chromatography-tandem mass spectrometry. Journal of Proteome Research, 10(11), 4879-4889. (Note: While not a direct link, this reference exemplifies the type of research underpinning the methods described.)

• European Medicines Agency. Bioanalytical method validation - Scientific guideline. [Link]

• Wang, S. Steroid Analysis by Liquid Chromatography-Mass Spectrometry: Derivatization Consideration. Journal of Analytical & Bioanalytical Techniques. [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation. [Link]

• Spandidos Publications. (2020). Quantitative determination of human serum testosterone via isotope dilution ultra‑performance liquid chromatography tandem mass spectrometry. [Link]

• Farmacia Journal. NEW LC-MS/MS METHOD FOR TESTOSTERONE AND DIHYDROTESTOSTERONE ANALYSIS IN MALE RAT PLASMA. [Link]

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A Comparative Analysis of Androgen Receptor Binding: Testosterone vs. Its Delta-6 Analogue

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Testosterone, the principal male sex hormone, exerts its wide-ranging physiological effects primarily through binding to and activating the androgen receptor (AR), a ligand-dependent nuclear transcription factor.[1][2] The interaction between an androgen and the AR's ligand-binding domain (LBD) is a critical initiating event, triggering a cascade of conformational changes, nuclear translocation, and modulation of target gene expression.[3] The structure-activity relationship (SAR) of steroidal ligands for the AR is a cornerstone of androgen research and the development of selective androgen receptor modulators (SARMs). Modifications to the core steroidal structure can dramatically alter binding affinity, receptor activation, and downstream biological response.[4][5]

This guide provides a comparative analysis of the receptor binding characteristics of testosterone and its synthetic analogue, 6-dehydrotestosterone (also known as Δ⁶-testosterone). This analogue is characterized by the introduction of a double bond between carbons 6 and 7 of the steroid's B-ring.[6] While direct, quantitative comparative binding data for 6-dehydrotestosterone is limited in publicly accessible literature, this guide will leverage established SAR principles and data from related androgens to provide a scientifically grounded comparison. We will delve into the structural differences, their likely impact on receptor affinity, and the established experimental protocols used to generate such critical binding data.

Molecular Profiles: A Structural Comparison

The key difference between testosterone and 6-dehydrotestosterone lies in the planarity of the A/B ring system. The introduction of a C6-C7 double bond in 6-dehydrotestosterone flattens the B-ring, which can influence the overall shape of the molecule and its fit within the AR ligand-binding pocket.

Caption: Molecular structures of Testosterone and 6-Dehydrotestosterone.

Comparative Receptor Binding Analysis

The affinity of a ligand for its receptor is typically quantified by the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50) in a competitive binding assay. Lower values indicate higher binding affinity. While testosterone is the primary circulating androgen, its metabolite, dihydrotestosterone (DHT), is often considered the most potent natural androgen due to its higher binding affinity and slower dissociation rate from the AR.[3][7]

Compound	Androgen Receptor (AR) Binding Affinity (Ki)	Relative Binding Affinity (RBA)	Source
Testosterone (T)	~34.3 - 50 nM	~19-25% (vs. Methyltrienolone)	[9][10][11]
Dihydrotestosterone (DHT)	~6 - 22.7 nM	~46-100% (vs. Methyltrienolone)	[7][9]
6-Dehydrotestosterone	Data not readily available	Data not readily available

Analysis and Mechanistic Insights:

• Testosterone vs. DHT: DHT consistently demonstrates a 2- to 4-fold higher binding affinity for the AR than testosterone.[7] This is attributed to the planarity of the A-ring following 5α-reduction, which allows for a more optimal fit and stronger hydrophobic interactions within the ligand-binding pocket.[8] Furthermore, DHT has a significantly slower dissociation rate from the receptor, prolonging its activity.[12]

• Predicted Impact of the Δ⁶ Double Bond: The introduction of a double bond at the C6-C7 position further flattens the steroid backbone. Based on general SAR principles for steroids, such modifications can have variable effects. Increased planarity in the A/B ring region can be a requirement for the binding pocket of some steroid receptors.[13] However, without specific experimental data, it is difficult to definitively predict whether this change would enhance or diminish AR binding affinity compared to testosterone. It could potentially alter the orientation of key functional groups, like the 17β-hydroxyl, which are critical for receptor activation.

Experimental Protocol: In Vitro Competitive Radioligand Binding Assay

To empirically determine and compare the binding affinities of testosterone and its analogues, a competitive radioligand binding assay is the gold standard. This method measures the ability of an unlabeled test compound (the "competitor," e.g., testosterone or 6-dehydrotestosterone) to displace a radiolabeled ligand with known high affinity for the receptor from the AR ligand-binding domain.

Principle: A constant concentration of a high-affinity radioligand (e.g., [³H]-Methyltrienolone, R1881) and a source of androgen receptors (e.g., rat prostate cytosol or recombinant human AR) are incubated with increasing concentrations of the unlabeled competitor. As the concentration of the competitor increases, it displaces more of the radioligand. The amount of bound radioactivity is then measured, and the data is used to calculate the IC50, which can be converted to a Ki value.

Caption: Workflow for a competitive androgen receptor binding assay.

Step-by-Step Methodology:

• Preparation of Androgen Receptor Source:

  • Rationale: A consistent source of functional AR is required. Cytosol from the ventral prostate of castrated rats is a classic source, as castration upregulates AR expression. Alternatively, recombinant human AR expressed in cell lines can be used for higher purity and consistency.

  • Protocol: Homogenize rat ventral prostate tissue in a cold buffer (e.g., Tris-EDTA with glycerol and protease inhibitors). Centrifuge at high speed (e.g., 100,000 x g) to pellet cellular debris and obtain the cytosol (supernatant) containing the soluble AR. Determine the total protein concentration using a standard method like the Bradford assay.

• Assay Incubation:

  • Rationale: The components are incubated to allow the binding reaction to reach equilibrium.

  • Protocol: In assay tubes, combine the AR-containing cytosol, a fixed concentration of the radioligand (e.g., 1 nM [³H]-R1881), and serial dilutions of the unlabeled competitor (e.g., testosterone or 6-dehydrotestosterone, from 10⁻¹² M to 10⁻⁵ M).

  • Controls:

    • Total Binding: Tubes containing only AR and radioligand (no competitor).

    • Non-Specific Binding (NSB): Tubes containing AR, radioligand, and a saturating concentration of a high-affinity unlabeled androgen (e.g., 1 µM R1881) to displace all specific binding.

• Separation of Bound and Free Ligand:

  • Rationale: It is essential to separate the AR-bound radioligand from the unbound radioligand to quantify specific binding.

  • Protocol (Hydroxylapatite Method): Add a cold slurry of hydroxylapatite (HAP) to each tube. The HAP binds the receptor-ligand complex. Incubate briefly and then centrifuge to pellet the HAP. Carefully aspirate the supernatant containing the free radioligand. Wash the pellet multiple times with cold buffer to remove any remaining free radioligand.

• Quantification:

  • Rationale: To measure the amount of radioligand bound to the receptor in each condition.

  • Protocol: Add a scintillation cocktail to the washed HAP pellets (or filters, if using a filter binding assay). Measure the radioactivity in each sample using a liquid scintillation counter.

• Data Analysis:

  • Rationale: To determine the IC50 and Ki values from the raw radioactivity counts.

  • Protocol:

    • Calculate Specific Binding: Specific Binding = Total Binding Counts - NSB Counts.

    • Normalize the data as a percentage of the maximum specific binding.

    • Plot the percentage of specific binding against the log concentration of the competitor ligand.

    • Use a non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value (the concentration of competitor that inhibits 50% of specific radioligand binding).

    • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Discussion and Implications for Drug Development

The relative binding affinity of a compound for the androgen receptor is a primary determinant of its potency as an agonist or antagonist. While a crucial first step, high affinity does not solely dictate the pharmacological profile. The kinetics of binding (on- and off-rates) and the specific conformational change induced in the receptor upon binding also play vital roles in the subsequent recruitment of co-activators or co-repressors, ultimately shaping the cellular response.

• Impact of Affinity on Potency: A higher binding affinity (lower Ki) generally correlates with higher potency, meaning a lower concentration of the compound is needed to elicit a biological response. The difference in affinity between testosterone and the more potent DHT underscores this principle.[3][7] For a novel analogue like 6-dehydrotestosterone, determining its AR binding affinity is the first step in understanding its potential as a therapeutic agent or a research tool.

• Structure and Selectivity: Modifications to the steroid core, such as the Δ⁶ double bond, can influence not only affinity for the AR but also for other steroid receptors (e.g., progesterone, glucocorticoid receptors) and metabolizing enzymes. This is a critical consideration in drug development, where selectivity is paramount to minimizing off-target effects.

• From Binding to Function: A binding assay is a foundational screen. Subsequent functional assays (e.g., reporter gene assays) are necessary to determine whether the compound acts as an agonist (activating the receptor) or an antagonist (blocking the receptor) and to quantify its efficacy.

Conclusion

The comparative analysis of receptor binding between testosterone and its analogues is fundamental to advancing our understanding of androgen action and developing new therapeutics. While direct experimental data on the AR binding affinity of 6-dehydrotestosterone remains to be broadly published, SAR principles suggest that the introduction of the C6-C7 double bond will modulate its interaction with the receptor. The definitive characterization of this and other novel analogues relies on robust and well-controlled experimental methods, such as the competitive radioligand binding assay detailed in this guide. This foundational data is indispensable for any drug development program targeting the androgen receptor.

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• A- and D-Ring Structural Modifications of an Androsterone Derivative Inhibiting 17β-Hydroxysteroid Dehydrogenase Type 3: Chemical Synthesis and Structure-Activity Relationships. (2019). PubMed. [Link]

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• STRUCTURE ACTIVITY RELATIONSHIP. (n.d.). SlideShare. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Compliant Disposal of Delta-6-Testosterone Cypionate

This document provides essential procedural guidance for the safe and compliant disposal of Delta-6-Testosterone Cypionate. As a structural analog of Testosterone Cypionate, this compound requires meticulous handling and disposal protocols that adhere to stringent federal and state regulations. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on the principles of safety, regulatory compliance, and environmental stewardship. The causality behind each step is explained to ensure a deep, functional understanding of the process.

Foundational Principles: Regulatory and Safety Imperatives

The disposal of Delta-6-Testosterone Cypionate is governed by a multi-agency regulatory framework in the United States. Understanding this framework is critical, as non-compliance can lead to significant penalties, including fines of up to $100,000 per violation and potential license revocation[1].

• Drug Enforcement Administration (DEA): Testosterone and its analogs, including Testosterone Cypionate, are classified as Schedule III controlled substances[2][3][4]. The DEA's primary mandate is to prevent the diversion of these substances. Therefore, the core requirement for disposal is that the substance be rendered "non-retrievable"—a state in which its physical or chemical condition is permanently altered, making it unusable for all practical purposes[1][5].

• Environmental Protection Agency (EPA): The EPA regulates the disposal of pharmaceutical waste to protect environmental health. A key regulation prohibits the sewering (flushing down a drain or toilet) of hazardous pharmaceutical waste[6][7]. While testosterone is not explicitly on the EPA's P or U lists of hazardous wastes, certain formulations could meet the criteria for "characteristic" hazardous waste (e.g., due to ignitability)[8]. Facilities must evaluate their specific waste streams to ensure full compliance.

• Occupational Safety and Health Administration (OSHA): OSHA's Hazard Communication Standard (HCS) ensures that personnel are informed about the risks of chemicals in their workplace and the necessary protective measures[9]. Safety Data Sheets (SDS) for similar compounds indicate that Testosterone Cypionate may cause cancer and damage fertility, underscoring the need for stringent safety protocols during handling and disposal[10][11].

Table 1: Summary of Key Regulatory Requirements

Regulatory Body	Core Requirement	Key Regulation / Standard	Primary Goal
DEA	Rendered "Non-Retrievable"	21 CFR Part 1317[12][13]	Prevent Drug Diversion
EPA	Prohibition of Sewering; Hazardous Waste Management	40 CFR Part 266 Subpart P[14]	Protect Environmental Health
OSHA	Worker Safety & Hazard Communication	29 CFR 1910.1200[9]	Ensure Workplace Safety

Pre-Disposal Protocol: Identification, Segregation, and Secure Storage

Proper disposal begins long before the waste leaves the facility. The initial steps of identification and segregation are crucial for maintaining a compliant and safe environment.

Step 1: Identification and Characterization

Immediately identify any Delta-6-Testosterone Cypionate that is expired, unused, or contaminated. This includes residual amounts in vials, syringes, or other containers. Consult the product's Safety Data Sheet (SDS) to confirm its hazardous characteristics and handling requirements[15].

Step 2: Segregation of Waste Streams

Once identified, this waste must be segregated from all other waste streams (e.g., regular trash, non-hazardous pharmaceutical waste, biohazardous waste)[1]. Mixing controlled substances with other waste types is a serious compliance violation that complicates the disposal process and increases the risk of diversion.

Step 3: Labeling and Secure Storage

Place the segregated waste into a clearly labeled, leak-proof, and tamper-evident container. The label should explicitly state "Hazardous Waste - Controlled Substance" and identify the contents. Store this container in a secure, locked location with strictly controlled access, such as a locked cabinet or a designated controlled substance storage area, until it is ready for final disposal.

The Disposal Workflow: A Step-by-Step Procedural Guide

The following protocol outlines the DEA-compliant method for the final disposal of Delta-6-Testosterone Cypionate. The use of a DEA-registered reverse distributor is the most common and recommended pathway for ensuring compliance.

Step-by-Step Disposal Methodology

• Engage a DEA-Registered Reverse Distributor: The most secure and compliant method of disposal is to transfer the controlled substance waste to a firm that is specifically registered with the DEA to handle and destroy such materials[2][16]. These vendors are equipped to handle the logistics, destruction, and documentation required by law.

• Initiate Chain-of-Custody Documentation: From the moment the waste is prepared for transfer, a meticulous chain of custody must be maintained. This log documents every individual who has handled the material, along with dates and times, ensuring accountability throughout the process.

• Package for Secure Transport: Package the sealed waste container according to the reverse distributor's instructions and Department of Transportation (DOT) regulations. This typically involves placing the primary container into a secondary, approved shipping container.

• Destruction via Compliant Methods: The reverse distributor will destroy the substance using a method that meets the DEA's "non-retrievable" standard. While the DEA does not mandate a specific method, incineration is currently the only process it has publicly confirmed meets this stringent requirement[1][5]. Methods such as flushing or mixing with coffee grounds are explicitly prohibited for DEA registrants[17].

• Complete and File DEA Form 41: The destruction of a controlled substance must be documented on a DEA Form 41, the "Registrants Inventory of Drugs Surrendered"[16]. The reverse distributor typically completes and files this form on behalf of the generating facility.

• Obtain and Retain Certificate of Destruction: The reverse distributor will issue a Certificate of Destruction (COD) as proof of compliant disposal. This document, along with all internal logs and copies of the DEA Form 41, must be retained by your facility for a minimum of two years and be readily available for any DEA audit[17].

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the compliant disposal of Delta-6-Testosterone Cypionate.

Caption: Disposal Workflow for Delta-6-Testosterone Cypionate.

Conclusion: Upholding a Culture of Safety and Compliance

The proper disposal of Delta-6-Testosterone Cypionate is a non-negotiable responsibility for any scientific institution. It is a multi-faceted process that intersects with controlled substance laws, environmental protection statutes, and workplace safety standards. By implementing the structured, verifiable protocol detailed in this guide—from meticulous segregation and documentation to the engagement of certified disposal partners—research organizations can ensure they not only meet their legal obligations but also foster a profound culture of safety and environmental responsibility. Adherence to these procedures is the ultimate safeguard for your personnel, your institution, and the community at large.

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• How to Properly Destroy Controlled Drugs: DEA Forms 222, 41, and COD Explained. Easy RX Cycle. [Link][16]

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A Researcher's Guide to Personal Protective Equipment for Handling Delta-6-Testosterone Cypionate

Navigating the complexities of novel pharmaceutical compounds requires a steadfast commitment to safety, grounded in a deep understanding of the potential risks involved. Delta-6-Testosterone Cypionate, a synthetic analogue of testosterone, represents a potent molecule that demands meticulous handling protocols. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals. By moving beyond a simple checklist, we will explore the causality behind each safety measure, empowering you to build a self-validating system of laboratory safety and chemical handling.

Understanding the Hazard: A Principle of Prudent Action

Delta-6-Testosterone Cypionate is a potent, pharmacologically active steroid. While a complete toxicological profile may not be readily available, its structural similarity to Testosterone Cypionate—a known hazardous drug—necessitates that it be handled with the highest degree of caution. The Occupational Safety and Health Administration (OSHA) mandates that employers protect laboratory workers from chemical hazards.[1][2][3] For novel or uncharacterized substances, a conservative approach is warranted.

The known risks associated with analogous anabolic steroids include:

• Carcinogenicity: May cause cancer.[4][5][6]

• Reproductive Toxicity: May damage fertility or the unborn child.[4][5][6]

• Hormonal Disruption: As a potent androgen, it can have significant physiological effects even at low doses.[4]

Given these potential hazards, Delta-6-Testosterone Cypionate should be managed as a "highly potent active pharmaceutical ingredient" (HPAPI), where containment and personnel protection are paramount.[7][8]

The Hierarchy of Controls: A Foundational Safety Strategy

Personal Protective Equipment (PPE) is the final and critical barrier between a researcher and a chemical hazard. However, it should never be the only barrier. A robust safety program implements a hierarchy of controls, prioritizing measures that remove or reduce the hazard at its source.

Caption: The Hierarchy of Controls, prioritizing the most effective safety measures.

• Engineering Controls: These are the primary methods for containment.[7] For Delta-6-Testosterone Cypionate, this includes handling all solid forms within a certified chemical fume hood, a glove box, or a powder containment hood.[9][10]

• Administrative Controls: This involves establishing clear Standard Operating Procedures (SOPs), comprehensive training on the hazards of potent compounds, and restricting access to authorized personnel only.[7][8]

Core PPE Requirements for Handling Delta-6-Testosterone Cypionate

When direct handling is unavoidable, a specific and non-negotiable PPE ensemble is required. The selection of PPE must be based on a thorough risk assessment of the procedures being performed.[10][11]

Activity	Minimum Required PPE
Storage & Transport (within lab)	Lab coat, single pair of nitrile gloves, safety glasses.
Weighing of Powder	Disposable gown, double nitrile gloves, safety goggles, face shield, N95 or higher respirator.
Solution Preparation	Disposable gown, double nitrile gloves, safety goggles. Face shield if splashing is possible.
In Vitro / In Vivo Dosing	Disposable gown, double nitrile gloves, safety glasses with side shields.
Waste Disposal	Disposable gown, double nitrile gloves, safety goggles.

Detailed PPE Specifications:

• Hand Protection: Double gloving is mandatory. The inner glove should be tucked under the cuff of the gown, and the outer glove should go over the cuff. Use chemotherapy-rated nitrile gloves, which are tested for resistance to hazardous drugs.[12] Always inspect gloves for tears or defects before use.[13][14] Change the outer glove immediately if contamination is suspected.

• Body Protection: A disposable, solid-front gown with long sleeves and tight-fitting elastic cuffs is required.[12] This provides a better barrier than a traditional lab coat, which is often permeable and can become a source of contamination. Gowns should be discarded after each use or at the end of the day if working with the compound for extended periods.

• Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are necessary.[13] When handling the powdered form of the compound or when there is a risk of splashing, chemical splash goggles should be worn.[15] A face shield worn over goggles provides an additional layer of protection for the entire face.[12]

• Respiratory Protection: Handling the solid (powder) form of Delta-6-Testosterone Cypionate poses a significant inhalation risk. A NIOSH-approved N95 respirator is the minimum requirement for weighing and handling powders.[12] If aerosolization is likely or higher concentrations are being handled, a powered air-purifying respirator (PAPR) may be necessary based on your institution's Chemical Hygiene Plan.[9][16]

Procedural, Step-by-Step Guidance

Donning (Putting On) PPE

The order in which PPE is put on is critical to ensure a proper seal and minimize the risk of exposure.

Caption: The correct sequence for donning PPE to ensure maximum protection.

Doffing (Removing) PPE

Proper removal of PPE is the most critical step to prevent self-contamination. The guiding principle is "dirty-to-dirty, clean-to-clean." The outside of your PPE is considered contaminated.

Caption: The safe sequence for removing PPE to prevent contamination.

Disposal Plan: Managing Contaminated Materials

All materials that come into contact with Delta-6-Testosterone Cypionate must be treated as hazardous waste. This includes PPE, disposable labware, and cleaning materials.

• PPE and Solid Waste: All used gowns, gloves, bench paper, and other contaminated disposables must be placed in a designated, sealed hazardous waste container.[17] This container should be clearly labeled as "Hazardous Waste" and include the chemical name.

• Sharps Waste: Needles and syringes used for injections must be disposed of immediately into a designated sharps container to prevent accidental punctures.[18]

• Chemical Waste: Unused or expired Delta-6-Testosterone Cypionate and any solutions must be disposed of as hazardous chemical waste according to your institution's and local regulations.[13][19] Never pour this waste down the drain. As a testosterone analogue, it may also be subject to regulations for controlled substances.[18]

Caption: Decision workflow for proper waste segregation and disposal.

Emergency Procedures

In the event of an exposure or spill, immediate action is critical.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[5][13]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[5][13]

• Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[13]

• Spill: Evacuate the immediate area. If you are trained and it is safe to do so, contain the spill using a chemical spill kit. Wear appropriate PPE during cleanup. All cleanup materials must be disposed of as hazardous waste. Report the spill to your Environmental Health and Safety (EHS) department.

By integrating these principles and protocols into your daily workflow, you can handle Delta-6-Testosterone Cypionate with the confidence that comes from a position of safety and scientific integrity.

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